2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

• CAS: 436086-84-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Abstract

This technical guide provides a detailed exploration of the synthesis and characterization of the novel heterocyclic compound, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. Benzotriazole derivatives are a significant class of compounds in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1][2] This document outlines a plausible and robust synthetic pathway, detailed experimental protocols, and comprehensive characterization methodologies. It is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in the field of drug discovery and development. The guide emphasizes the rationale behind experimental choices and provides a framework for the reliable synthesis and validation of this and structurally related compounds.

Introduction: The Significance of Benzotriazole Scaffolds

Benzotriazole and its derivatives are a cornerstone in the development of new therapeutic agents.[2] The unique chemical architecture of the benzotriazole nucleus, a fused aromatic system of a benzene and a triazole ring, provides a versatile scaffold for chemical modification.[1] The three nitrogen atoms within the triazole ring are adept at forming hydrogen bonds and coordinating with metal ions, enabling these compounds to interact with a wide range of biological targets such as enzymes and receptors.[3] This capacity for diverse non-covalent interactions underpins their broad spectrum of reported biological activities, including anticancer, antifungal, antibacterial, antiviral, and anti-inflammatory properties.[1][3][4]

The subject of this guide, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (CAS No. 436086-84-9), incorporates several key structural features that are of significant interest in medicinal chemistry. The presence of a fluorine atom on the phenyl ring can enhance metabolic stability and binding affinity. The amine and methyl groups on the benzotriazole core offer further points for chemical modification and can influence the compound's electronic properties and solubility. This guide will provide a comprehensive overview of a proposed synthetic route and the analytical techniques required for its unambiguous characterization.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of the Azo Dye Intermediate

The initial step involves the diazotization of 4-fluoroaniline. This is a standard reaction where a primary aromatic amine is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form a diazonium salt. The resulting diazonium salt is then coupled with 4-methyl-benzene-1,3-diamine. The amino groups of the diamine are activating, directing the electrophilic diazonium salt to couple at the position ortho to one of the amino groups.

Step 2: Oxidative Cyclization to the Benzotriazole Core

The second step is the critical ring-closing reaction to form the benzotriazole heterocycle. This is typically achieved through oxidative cyclization of the azo dye intermediate. A variety of oxidizing agents can be employed for this transformation, with copper(II) salts being a common choice. The reaction mechanism is believed to involve the oxidation of the amino group, followed by an intramolecular cyclization and subsequent aromatization to yield the stable 2H-benzotriazole ring system.

Detailed Experimental Protocols

The following protocols are proposed based on general procedures for the synthesis of analogous compounds.[7][8] Researchers should exercise appropriate safety precautions and perform the reactions in a well-ventilated fume hood.

Protocol for Azo Dye Intermediate Synthesis

• Diazotization of 4-Fluoroaniline:

  • Dissolve 4-fluoroaniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 equivalents) dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 15-20 minutes.

• Coupling Reaction:

  • In a separate flask, dissolve 4-methyl-benzene-1,3-diamine (1 equivalent) in a suitable solvent such as ethanol or aqueous acetic acid.

  • Cool this solution to 0-5 °C.

  • Slowly add the previously prepared diazonium salt solution to the diamine solution with vigorous stirring, maintaining the temperature below 5 °C.

  • Allow the reaction mixture to stir at low temperature for 1-2 hours, during which the azo dye should precipitate.

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Protocol for Oxidative Cyclization

• Reaction Setup:

  • Suspend the dried azo dye intermediate (1 equivalent) in a suitable solvent such as ethanol, acetic acid, or dimethylformamide (DMF).

  • Add a copper(II) salt, such as copper(II) sulfate or copper(II) acetate (catalytic to stoichiometric amounts), to the suspension.

  • Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).[8]

• Work-up and Purification:

  • Upon completion of the reaction, cool the mixture to room temperature.

  • If the product precipitates, collect it by filtration. Otherwise, pour the reaction mixture into cold water to induce precipitation.

  • Wash the crude product with water and then a suitable organic solvent to remove impurities.

  • Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol, methanol, or a solvent mixture) or by column chromatography on silica gel.

Comprehensive Characterization

The unambiguous identification and confirmation of the purity of the synthesized 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine are paramount. A combination of spectroscopic and analytical techniques should be employed.

Caption: Workflow for the characterization of the target compound.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for elucidating the molecular structure.[9]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both the benzotriazole and the fluorophenyl rings, as well as singlets for the methyl and amine protons. The coupling patterns of the aromatic protons will provide valuable information about their relative positions.

• ¹³C NMR: The carbon NMR spectrum will show the number of unique carbon atoms in the molecule, confirming the overall carbon framework.

• ¹⁹F NMR: The fluorine NMR spectrum will exhibit a signal characteristic of the fluorine atom on the phenyl ring, confirming its presence and electronic environment.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.[9][10]

• Characteristic absorption bands are expected for N-H stretching of the amine group (around 3300-3500 cm⁻¹), C-H stretching of the aromatic and methyl groups, C=C stretching of the aromatic rings (around 1400-1600 cm⁻¹), and C-F stretching.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight of the compound.

• High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the molecular ion, which will confirm the elemental composition of the synthesized molecule.

Analytical Data Summary

The expected analytical data for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is summarized in the table below.

Analysis	Expected Results
Molecular Formula	C₁₃H₁₁FN₄
Molecular Weight	242.25 g/mol
¹H NMR	Signals for aromatic, methyl, and amine protons with appropriate chemical shifts and coupling constants.
¹³C NMR	Resonances corresponding to the 13 unique carbon atoms.
¹⁹F NMR	A single resonance for the fluorine atom.
IR (cm⁻¹)	Peaks for N-H, aromatic C-H, aliphatic C-H, C=C, and C-F bonds.
HRMS (m/z)	[M+H]⁺ peak at approximately 243.1044.
Elemental Analysis	%C, %H, %N values consistent with the molecular formula.

Conclusion and Future Perspectives

This technical guide has presented a detailed and scientifically grounded approach to the synthesis and characterization of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. The proposed synthetic route is based on well-established chemical transformations, and the comprehensive characterization workflow ensures the unambiguous identification and purity assessment of the final product.

The unique structural features of this compound make it a promising candidate for further investigation in the context of drug discovery. Future work should focus on the biological evaluation of this molecule across a range of assays to explore its potential therapeutic applications. The synthetic methodology outlined herein can also be adapted to create a library of related analogues, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds. The versatility of the benzotriazole scaffold continues to offer exciting opportunities for the development of novel and effective therapeutic agents.[1][2]

References

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• Hilaris Publisher. Recent Development of Benzotriazole-Based Medicinal Drugs. 2014-08-20.
• GSC Online Press. Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. 2024-11-11.
• Exploring the Applications and Benefits of Benzotriazole in Modern Chemistry and Industry. 2024-12-24.
• Benchchem. Spectroscopic Characterization of Benzotriazole: A Technical Guide.
• PubMed Central (PMC). Benzotriazole: An overview on its versatile biological behavior.
• ResearchGate. (PDF) Synthesis of 2H-benzotriazole based donor-acceptor polymers bearing carbazole derivative as pendant groups: Optical, electronical and photovoltaic properties. 2025-10-26.
• IJNRD. Benzotriazole Heterocycles Progress in Design, Synthesis and Drug Development.
• Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives.
• Spectral analysis and docking of new benzotriazole derivatives. 2024-07-26.
• International Journal of Electrochemical Science. Synthesis of 2H-benzotriazole based donor-acceptor polymers bearing carbazole derivative as pendant groups. 2016-11-10.
• ResearchGate. Synthesis of 2H-benzo[d]1,2,3-triazole derivatives 1.
• ResearchGate. Absorption spectra of 2 in different solvents (concentration ca. 10⁻⁵ M).
• PMC - NIH. Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. 2024-06-27.
• ResearchGate. (PDF) Electrochemical and Spectroscopic Study of Benzotriazole Films Formed on Copper, Copper-zinc Alloys and Zinc in Chloride Solution.
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An In-Depth Technical Guide to the Physicochemical Properties of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the physicochemical properties of the novel benzotriazole derivative, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. While this specific molecule is not extensively documented in publicly available literature, this document serves as a robust framework for its characterization. By leveraging established principles of medicinal chemistry and detailed experimental protocols, this guide empowers researchers to systematically determine its properties, a critical step in the evaluation of its potential as a therapeutic agent. Benzotriazole derivatives are a significant class of compounds in medicinal chemistry, known for their diverse pharmacological activities, including antimicrobial, analgesic, and anti-inflammatory properties.[1]

Molecular Structure and Core Attributes

A foundational understanding of a compound begins with its structure and fundamental molecular properties. These attributes are the basis for predicting its behavior in various chemical and biological systems.

Chemical Structure:

The chemical structure of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is presented below. The molecule consists of a benzotriazole core substituted with a 4-fluorophenyl group at the 2-position of the triazole ring, a methyl group at the 6-position, and an amine group at the 5-position of the benzene ring.

Figure 1: Chemical structure of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine.

Table 1: Core Molecular Attributes

Property	Value	Source
Molecular Formula	C₁₃H₁₁FN₄	[2]
Molecular Weight	242.25 g/mol	[2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	4	[2]

Synthesis and Purification

Proposed Synthetic Pathway:

A likely synthetic approach would involve the reaction of a substituted ortho-phenylenediamine with a nitrite source, followed by coupling with 4-fluoroaniline.

Figure 2: Proposed synthetic workflow for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine.

Experimental Protocol for Synthesis:

This protocol is a generalized procedure based on known benzotriazole syntheses and would require optimization for the specific target molecule.

• Reduction of the Nitro Group:

  • Dissolve 4-methyl-3-nitro-phenylamine in a suitable solvent such as ethanol or a mixture of ethanol and hydrochloric acid.

  • Add a reducing agent, for instance, tin(II) chloride (SnCl₂) or catalytic hydrogenation (e.g., H₂/Pd-C), in a stoichiometric excess.

  • Heat the reaction mixture under reflux for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, neutralize the reaction mixture and extract the product, 4-methyl-benzene-1,2,3-triamine, with an organic solvent.

  • Purify the intermediate by recrystallization or column chromatography.

• Diazotization and Cyclization:

  • Dissolve the purified 4-methyl-benzene-1,2,3-triamine in an acidic aqueous solution (e.g., dilute hydrochloric acid) and cool to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (NaNO₂) in water dropwise while maintaining the low temperature to form the diazonium salt intermediate.

  • In a separate flask, dissolve 4-fluoroaniline in a suitable solvent.

  • Add the cold diazonium salt solution to the 4-fluoroaniline solution. The coupling reaction typically proceeds at low temperatures.

  • Allow the reaction to stir for several hours, monitoring by TLC.

  • The resulting product, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, may precipitate from the solution or require extraction with an organic solvent.

  • Purify the final product by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Determination of Physicochemical Properties

The physicochemical properties of a drug candidate are paramount as they influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Melting Point

The melting point is a fundamental physical property that provides information about the purity of a crystalline solid. Pure compounds typically have a sharp melting range (0.5-1.0 °C), whereas impurities tend to depress and broaden the melting range.[3][4]

Experimental Protocol for Melting Point Determination:

• Sample Preparation: Finely powder a small amount of the dry, purified compound.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Measurement:

  • Place the capillary tube in a melting point apparatus.

  • Heat the sample rapidly to about 20 °C below the expected melting point.

  • Then, decrease the heating rate to approximately 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).[5]

Solubility

Solubility is a critical determinant of a drug's bioavailability. The presence of both hydrophobic (fluorophenyl, methyl) and hydrophilic (amine, triazole nitrogens) groups in the target molecule suggests it will have limited aqueous solubility but better solubility in organic solvents.

Experimental Protocol for Equilibrium Solubility Determination (Shake-Flask Method):

This method is considered the gold standard for determining the equilibrium solubility of a compound.[6]

• Sample Preparation: Add an excess amount of the solid compound to a series of vials containing different solvents (e.g., water, phosphate-buffered saline (PBS) at pH 7.4, ethanol, methanol, dimethyl sulfoxide (DMSO)).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed to pellet the excess undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and dilute it with a suitable solvent. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Acid Dissociation Constant (pKa)

The pKa value indicates the strength of an acid or a base and is crucial for understanding a drug's ionization state at different physiological pH values, which in turn affects its solubility, permeability, and receptor binding. The primary amine group in the target molecule is expected to be basic. The pKa of an amine is typically expressed as the pKa of its conjugate acid (pKaH).[2]

Experimental Protocol for pKa Determination (Potentiometric Titration):

Potentiometric titration is a reliable method for determining the pKa of ionizable compounds.[6]

• Sample Preparation: Dissolve a precisely weighed amount of the compound in a suitable solvent, often a mixture of water and an organic co-solvent (e.g., methanol or ethanol) for compounds with low aqueous solubility.

• Titration:

  • Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while continuously monitoring the pH using a calibrated pH meter.

  • Record the pH values after each addition of the titrant.

• Data Analysis:

  • Plot the pH versus the volume of titrant added to generate a titration curve.

  • The pKa corresponds to the pH at the half-equivalence point, where half of the amine has been protonated.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the chemical structure and purity of the synthesized compound.

3.4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed molecular structure of a compound.

Expected ¹H NMR Spectral Features:

• Aromatic Protons: Signals in the aromatic region (typically 7.0-8.5 ppm) corresponding to the protons on the benzotriazole and fluorophenyl rings. The coupling patterns will provide information about the substitution pattern.

• Amine Protons: A broad singlet corresponding to the -NH₂ protons, the chemical shift of which can be solvent-dependent.

• Methyl Protons: A singlet in the aliphatic region (typically around 2.0-2.5 ppm) corresponding to the -CH₃ group.

3.4.2. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, confirming its identity.

Expected Mass Spectrum:

• Molecular Ion Peak: A prominent peak corresponding to the molecular weight of the compound (242.25 m/z for [M]⁺ or 243.26 m/z for [M+H]⁺ in electrospray ionization).

• Isotope Peaks: The presence of a ¹³C isotope peak at [M+1]⁺ will be observed.

• Fragmentation Pattern: Characteristic fragments resulting from the cleavage of the molecule can help to confirm its structure.

3.4.3. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is useful for characterizing compounds with chromophores, such as the aromatic rings in the target molecule. Benzotriazole derivatives are known to be effective UV absorbers.

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol).

• Measurement:

  • Record the absorbance spectrum over a range of wavelengths (e.g., 200-400 nm) using a spectrophotometer.

  • Identify the wavelength(s) of maximum absorbance (λmax).

Figure 3: Logical relationship of the characterization workflow.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and detailed physicochemical characterization of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. By following the outlined experimental protocols, researchers can systematically gather the critical data necessary to evaluate its potential as a drug candidate. The understanding of properties such as solubility, pKa, and spectroscopic behavior is fundamental to advancing this and other novel compounds through the drug discovery and development pipeline.

References

• Suma, B. V., et al. (2011). Benzotriazole in medicinal chemistry: An overview. Journal of Chemical and Pharmaceutical Research, 3(6), 375-381.

• ChemicalRegister.com. (n.d.). 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Master Organic Chemistry. (2017, April 18). Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind UV Stabilizers: Understanding Benzotriazole Derivatives. Retrieved from [Link]

• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Shalaev, E. Y., & Zografi, G. (2002). How does residual water affect the solid-state degradation of drugs in the amorphous state? Journal of pharmaceutical sciences, 91(3), 579–593.

• University of Toronto. (n.d.). Experiment 20 RECRYSTALLIZATION AND MELTING POINT DETERMINATION. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of CAS 436086-84-9 (GSK1070916)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for GSK1070916

GSK1070916, a potent and selective ATP-competitive inhibitor of Aurora B and Aurora C kinases, represents a significant molecule in oncological research. Its structural complexity, featuring a multi-ring heterocyclic core with various functional groups, necessitates a robust analytical framework for unambiguous identification, purity assessment, and quality control. Spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are indispensable tools in the comprehensive characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Skeleton

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules in solution.[1][2] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

Predicted ¹H and ¹³C NMR Spectra of GSK1070916

The ¹H and ¹³C NMR spectra of GSK1070916 are predicted to be complex, reflecting the molecule's numerous distinct proton and carbon environments. The IUPAC name for GSK1070916 is 3-[4-[4-[2-[3-[(dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethylpyrazol-3-yl]phenyl]-1,1-dimethylurea.

¹H NMR Spectroscopy (Predicted):

The ¹H NMR spectrum will exhibit signals in both the aromatic and aliphatic regions.

• Aromatic Region (approx. δ 7.0-8.5 ppm): A series of multiplets and doublets corresponding to the protons on the pyrrolopyridine, phenyl, and pyrazole ring systems. The exact chemical shifts and coupling patterns will be influenced by the electronic effects of the various substituents.

• Urea N-H Proton (approx. δ 8.5-9.5 ppm): A broad singlet, the chemical shift of which may be concentration and solvent dependent.

• Pyrrolopyridine N-H Proton (approx. δ 10-12 ppm): A broad singlet, characteristic of a pyrrolic N-H.

• Ethyl Group (approx. δ 1.4 ppm, quartet; δ 4.2 ppm, triplet): A triplet for the methyl protons and a quartet for the methylene protons, showing characteristic J-coupling.

• Dimethylamino Group (approx. δ 2.3 ppm, singlet): A sharp singlet integrating to six protons.

• Benzylidene CH₂ Group (approx. δ 3.5 ppm, singlet): A singlet for the methylene protons connecting the phenyl ring and the dimethylamino group.

• Dimethylurea Group (approx. δ 3.0 ppm, singlet): A sharp singlet integrating to six protons.

¹³C NMR Spectroscopy (Predicted):

The proton-decoupled ¹³C NMR spectrum will display a number of distinct signals corresponding to the inequivalent carbon atoms in the molecule.

• Carbonyl Carbon (approx. δ 155-160 ppm): The urea carbonyl carbon will appear as a downfield signal.

• Aromatic and Heteroaromatic Carbons (approx. δ 110-150 ppm): A complex region of signals for the carbons of the various ring systems.

• Aliphatic Carbons (approx. δ 15-60 ppm): Signals for the ethyl, dimethylamino, benzylidene, and dimethylurea carbons will appear in the upfield region of the spectrum.

Experimental Protocol for NMR Data Acquisition

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of GSK1070916 for structural verification.

Materials:

• GSK1070916 sample

• Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh approximately 5-10 mg of GSK1070916 and dissolve it in ~0.6 mL of DMSO-d₆ in a clean, dry vial. Vortex briefly to ensure complete dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock onto the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters: 32 scans, spectral width of 16 ppm, acquisition time of 2-3 seconds, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024 scans, spectral width of 240 ppm, acquisition time of 1-2 seconds, relaxation delay of 2 seconds.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra correctly.

  • Reference the spectra to the residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H, δ 39.52 for ¹³C).

  • Integrate the ¹H signals and pick the peaks for both spectra.

NMR Workflow Diagram

Caption: Workflow for NMR analysis of GSK1070916.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[3]

Predicted IR Spectrum of GSK1070916

The IR spectrum of GSK1070916 will show characteristic absorption bands corresponding to its various functional groups.

Predicted Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3500-3300	N-H (Amine/Amide)	Stretching
3100-3000	C-H (Aromatic)	Stretching
2950-2850	C-H (Aliphatic)	Stretching
~1650	C=O (Urea)	Stretching
1600-1450	C=C (Aromatic)	Stretching
1300-1000	C-N	Stretching

Experimental Protocol for IR Data Acquisition (ATR)

Objective: To obtain an IR spectrum of solid GSK1070916 to identify its functional groups.

Materials:

• GSK1070916 sample (solid)

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Spatula

• Isopropyl alcohol for cleaning

Procedure:

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid GSK1070916 sample onto the ATR crystal using a clean spatula.

• Apply Pressure: Use the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Sample Scan: Acquire the IR spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The spectrum is automatically ratioed against the background by the instrument's software.

• Peak Identification: Identify and label the major absorption bands in the spectrum.

• Cleaning: Clean the ATR crystal thoroughly with isopropyl alcohol and a soft tissue.

IR Spectroscopy Workflow Diagram

Caption: Workflow for IR analysis of GSK1070916.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[4][5] It provides information about the molecular weight of a compound and can be used to deduce its structure by analyzing fragmentation patterns.

Predicted Mass Spectrum of GSK1070916

The nominal mass of GSK1070916 (C₃₀H₃₃N₇O) is 507.27 g/mol .

• Ionization: Using a soft ionization technique like Electrospray Ionization (ESI), the primary ion observed in the positive ion mode would be the protonated molecule [M+H]⁺ at m/z 508.28.

• Fragmentation: Tandem mass spectrometry (MS/MS) of the [M+H]⁺ ion would likely produce fragments corresponding to the cleavage of the weaker bonds in the molecule. Expected fragmentation pathways could include:

  • Loss of the dimethylamino group.

  • Cleavage of the urea functionality.[6][7][8]

  • Fission of the various heterocyclic rings.[9][10]

Experimental Protocol for MS Data Acquisition (LC-MS)

Objective: To confirm the molecular weight and study the fragmentation pattern of GSK1070916.

Materials:

• GSK1070916 sample

• Methanol (LC-MS grade)

• Water with 0.1% formic acid (LC-MS grade)

• Acetonitrile with 0.1% formic acid (LC-MS grade)

• LC-MS system (e.g., Q-TOF or Orbitrap) equipped with an ESI source

• C18 HPLC column

Procedure:

• Sample Preparation: Prepare a dilute solution of GSK1070916 (e.g., 1 µg/mL) in methanol.

• LC Method:

  • Develop a suitable gradient elution method using water with 0.1% formic acid as mobile phase A and acetonitrile with 0.1% formic acid as mobile phase B.

  • Equilibrate the C18 column with the initial mobile phase composition.

• MS Method (Positive ESI):

  • Set the ESI source parameters (e.g., capillary voltage, gas flow, temperature) to optimal values for the compound.

  • Acquire full scan MS data over a relevant m/z range (e.g., 100-1000).

  • Set up a data-dependent acquisition (DDA) method to trigger MS/MS scans on the most intense ions in the full scan, particularly the expected [M+H]⁺ ion.

• Injection and Analysis: Inject the sample onto the LC-MS system and start the acquisition.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to GSK1070916.

  • Determine the accurate mass of the molecular ion and confirm its elemental composition.

  • Analyze the MS/MS spectrum to identify the major fragment ions and propose fragmentation pathways.

Mass Spectrometry Workflow Diagram

Caption: Workflow for LC-MS analysis of GSK1070916.

Conclusion

The comprehensive spectroscopic characterization of a complex molecule like GSK1070916 is a multi-faceted task that relies on the synergistic application of NMR, IR, and MS. While experimental data is not publicly available, this guide provides a robust theoretical framework for predicting and interpreting the spectroscopic features of this important kinase inhibitor. The detailed experimental protocols and workflows presented herein offer a practical roadmap for researchers to acquire and analyze the necessary data for unequivocal structural confirmation and quality assessment in a drug development setting.

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Crystal structure analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

An In-depth Technical Guide to the Crystal Structure Analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the elucidation of the crystal structure of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. The methodologies and interpretations presented herein are grounded in established crystallographic principles and are designed to offer both practical guidance and a deeper understanding of the structural nuances of this important class of molecules.

Introduction: The Significance of Fluorinated Benzotriazoles in Medicinal Chemistry

Benzotriazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3][4][5] Their versatile biological activities, including antimicrobial, antiviral, and anticancer properties, make them a subject of intense research.[2][3][4] The introduction of fluorine into drug candidates is a widely employed strategy to enhance their pharmacological profiles.[6] Fluorination can modulate key physicochemical properties such as lipophilicity, metabolic stability, and binding affinity, often leading to improved efficacy and pharmacokinetics.[6][7]

The specific compound, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, combines the privileged benzotriazole scaffold with a strategic fluorophenyl modification. A definitive understanding of its three-dimensional structure through single-crystal X-ray diffraction is paramount for elucidating structure-activity relationships (SAR) and guiding rational drug design.[8] This guide will detail the process of crystal structure analysis, from synthesis and crystallization to the interpretation of the final structural model.

Part 1: Synthesis and Crystallization

A plausible synthetic route to 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is outlined below. The goal of the synthesis is to produce a high-purity compound that can be crystallized to yield single crystals of sufficient quality for X-ray diffraction analysis.

Proposed Synthetic Pathway

A common method for synthesizing N-aryl benzotriazoles involves the diazotization of an appropriate o-aminoazo compound. The synthesis could proceed as follows:

• Step 1: Diazotization of 4-fluoroaniline. 4-fluoroaniline is treated with sodium nitrite in an acidic medium (e.g., hydrochloric acid) at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Step 2: Azo coupling. The diazonium salt is then coupled with 3-methyl-4-aminoaniline to yield an o-aminoazo intermediate.

• Step 3: Oxidative cyclization. The intermediate is then cyclized in the presence of an oxidizing agent, such as copper(II) sulfate, to form the benzotriazole ring.

Caption: Proposed synthetic workflow for the target compound.

Protocol for Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in crystal structure analysis. Slow evaporation is a widely used and effective technique.

Experimental Protocol: Slow Evaporation Crystallization

• Solvent Selection: Screen a range of solvents with varying polarities (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof) to identify a solvent system in which the compound has moderate solubility.

• Preparation of a Saturated Solution: Dissolve the purified compound in the chosen solvent or solvent mixture at a slightly elevated temperature to achieve saturation.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean crystallization vial to remove any particulate matter.

• Slow Evaporation: Cover the vial with a cap containing a few pinholes to allow for slow evaporation of the solvent at room temperature. The vial should be left in a vibration-free environment.

• Crystal Harvesting: Monitor the vial over several days to weeks for the formation of well-defined single crystals. Once suitable crystals have formed, carefully harvest them using a spatula or by decanting the mother liquor.

Part 2: Single-Crystal X-ray Diffraction Analysis

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

Data Collection

A suitable single crystal is mounted on a goniometer head and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and potential crystal degradation. The data is collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a sensitive detector.[9]

Caption: Workflow for single-crystal X-ray data collection.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors, which are then used to solve the crystal structure. Direct methods or Patterson methods are commonly employed to obtain an initial structural model. This model is then refined using full-matrix least-squares on F² to improve the agreement between the observed and calculated structure factors.[9]

Analysis of Crystallographic Data

The final refined crystal structure provides a wealth of information about the molecule's geometry and its interactions in the solid state.

Hypothetical Crystallographic Data for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Parameter	Value
Chemical formula	C₁₃H₁₁FN₄
Formula weight	242.26
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	8.5
b (Å)	12.1
c (Å)	10.3
α (°)	90
β (°)	105.2
γ (°)	90
Volume (ų)	1020.5
Z	4
Calculated density (g/cm³)	1.578
R₁ [I > 2σ(I)]	0.045
wR₂(all data)	0.120

Note: These are hypothetical yet realistic values based on similar structures.[10][11]

Part 3: Interpretation of the Crystal Structure

Molecular Conformation

The analysis of the crystal structure reveals the molecule's preferred conformation. Key aspects to consider include:

• Dihedral Angles: The dihedral angles between the benzotriazole ring and the fluorophenyl ring are critical for defining the overall molecular shape. These angles are influenced by steric and electronic effects.

• Planarity: The planarity of the benzotriazole and phenyl rings should be assessed.

• Torsion Angles: Torsion angles within the molecule, particularly around the bond connecting the two ring systems, will dictate the relative orientation of these moieties.

Intermolecular Interactions

The packing of molecules in the crystal lattice is governed by a network of intermolecular interactions. Understanding these interactions is crucial for predicting solid-state properties and for understanding potential binding modes to biological targets.

• Hydrogen Bonding: The amine group (-NH₂) is a potential hydrogen bond donor, while the nitrogen atoms of the benzotriazole ring can act as acceptors. Intermolecular N-H···N hydrogen bonds are likely to play a significant role in the crystal packing.[11]

• π-π Stacking: The aromatic benzotriazole and fluorophenyl rings can engage in π-π stacking interactions, further stabilizing the crystal structure.

• C-H···π Interactions: Weak C-H···π interactions may also be present, contributing to the overall stability of the crystal lattice.[10]

Caption: Potential intermolecular interactions in the crystal lattice.

Conclusion: Implications for Drug Development

The detailed structural information obtained from single-crystal X-ray analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is invaluable for the drug development process. It provides a precise 3D model that can be used for:

• Structure-Activity Relationship (SAR) Studies: Correlating specific structural features with biological activity to guide the design of more potent and selective analogs.

• Computational Modeling: The crystal structure serves as a starting point for molecular docking studies to predict binding modes with target proteins.

• Polymorph Screening: Identifying and characterizing different crystalline forms of the compound, which can have significant implications for its stability, solubility, and bioavailability.

By providing a definitive atomic-level picture, crystal structure analysis empowers medicinal chemists to make informed decisions in the iterative process of lead optimization, ultimately accelerating the discovery of new and effective therapeutic agents.

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An In-Depth Technical Guide to the Solubility and Stability of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Abstract

This technical guide provides a comprehensive framework for evaluating the critical physicochemical properties of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (C₁₃H₁₁FN₄), a novel benzotriazole derivative with therapeutic potential. Understanding the solubility and stability of this active pharmaceutical ingredient (API) is paramount for successful drug development, influencing everything from formulation strategy to clinical efficacy and shelf-life. This document outlines detailed, field-proven protocols for determining aqueous and solvent solubility, assessing stability under forced degradation conditions, and developing a robust, stability-indicating analytical method. The methodologies described herein are grounded in established principles and adhere to international regulatory standards, providing researchers and drug development professionals with a practical guide for characterizing this and similar heterocyclic compounds.

Introduction: The Critical Role of Physicochemical Characterization

The journey of a new chemical entity (NCE) from discovery to a marketable drug product is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. For benzotriazole derivatives like 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, a class of compounds known for broad pharmacological activities but often challenging solubility profiles, a thorough early-stage characterization is not just recommended—it is essential.[1][2][3][4]

Poor aqueous solubility can severely limit oral bioavailability, complicating dose selection and potentially rendering an otherwise potent compound ineffective.[5][6] Similarly, chemical instability can lead to the formation of degradation products, which may reduce potency, alter the pharmacokinetic profile, or introduce safety risks.[7] Therefore, the primary objectives of this guide are:

• To establish a baseline understanding of the solubility of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine in various media relevant to pharmaceutical development.

• To identify the key degradation pathways of the molecule by subjecting it to stress conditions as outlined in regulatory guidelines.

• To develop and validate a stability-indicating analytical method capable of accurately quantifying the parent compound and separating it from potential degradants.

This guide is structured to provide both the "how" and the "why," offering detailed protocols alongside the scientific rationale that underpins each experimental choice.

Analytical Method Development: The Foundation of Accurate Measurement

A robust analytical method is the cornerstone of any solubility or stability study. For aromatic, UV-absorbing compounds like our target molecule, a reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is the technique of choice.[8]

Protocol: Development of a Stability-Indicating RP-HPLC Method

• Column Selection: Initiate with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) due to the non-polar, aromatic nature of the benzotriazole scaffold.

• Mobile Phase Screening:

  • Prepare Mobile Phase A: 0.1% Formic Acid in Water.

  • Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Begin with a gradient elution (e.g., 5% to 95% B over 20 minutes) to determine the approximate retention time and elution strength required.

• Wavelength Selection: Using a photodiode array (PDA) detector, scan a standard solution of the API from 200-400 nm to identify the wavelength of maximum absorbance (λ-max), which is anticipated to be around 280-310 nm for this class of compounds.

• Method Optimization:

  • Adjust the gradient slope to ensure a reasonable retention time (typically 5-10 minutes) and good peak shape.

  • Fine-tune the mobile phase composition (e.g., switching to methanol, using phosphate buffers) if peak tailing or poor resolution from degradants is observed.

• Method Validation (Abbreviated): Before proceeding, the method must be validated for its intended purpose according to ICH Q2(R1) guidelines.[9][10][11][12] This involves assessing parameters like specificity, linearity, accuracy, and precision. Specificity is particularly crucial and is confirmed during the forced degradation studies by demonstrating that degradant peaks do not co-elute with the main API peak.

Caption: Workflow for Stability-Indicating HPLC Method Development.

Solubility Assessment: Predicting Biopharmaceutical Behavior

Solubility is a key determinant of a drug's absorption and bioavailability.[5][13] We will assess two types of solubility: kinetic and thermodynamic (equilibrium). Kinetic solubility is a high-throughput measurement useful for early discovery, while thermodynamic solubility provides the true equilibrium value, which is critical for formulation development.

Kinetic Solubility Protocol (Nephelometry)

• Stock Solution: Prepare a high-concentration stock solution of the API in 100% DMSO (e.g., 10 mM).

• Assay Plate: In a 96-well microplate, add the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Addition: Use a liquid handler to rapidly add a small volume of the DMSO stock solution to the aqueous buffer (final DMSO concentration should be ≤1%).

• Measurement: Immediately place the plate in a nephelometer and measure light scattering over time. The concentration at which a significant increase in scattering is observed (indicating precipitation) is the kinetic solubility.

Thermodynamic (Equilibrium) Solubility Protocol

• Sample Preparation: Add an excess amount of the solid API to vials containing various aqueous buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the gastrointestinal tract.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Processing: After equilibration, filter the samples through a 0.22 µm PVDF filter to remove undissolved solids.

• Quantification: Dilute the filtrate with the mobile phase and quantify the concentration of the dissolved API using the validated HPLC method described in Section 2.0.

Expected Results and Data Presentation

Benzotriazole derivatives are often poorly soluble in water.[1][4] The solubility is expected to be pH-dependent, potentially increasing at low pH due to the protonation of the amine group.

Table 1: Hypothetical Solubility Data for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Solubility Type	Medium	Temperature (°C)	Solubility (µg/mL)
Kinetic	PBS (pH 7.4)	25	15.2
Thermodynamic	SGF (pH 1.2)	37	45.8
Thermodynamic	Acetate Buffer (pH 4.5)	37	8.5
Thermodynamic	FaSSIF (pH 6.5)	37	2.1
Thermodynamic	Water	25	1.8

Stability and Forced Degradation Studies

Forced degradation (stress testing) is a critical process used to identify the likely degradation products of an API.[7] This information is vital for developing stability-indicating analytical methods, understanding the molecule's intrinsic stability, and determining proper storage conditions.[14] The studies involve exposing the API to conditions more severe than accelerated stability testing.

Caption: General Workflow for Forced Degradation Studies.

Protocols for Forced Degradation

• Target Degradation: The goal for each condition is to achieve 5-20% degradation of the API.[14] This provides sufficient quantities of degradants for detection without overly complicating the chromatogram.

• Sample Preparation: Prepare a solution of the API (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: Mix the API solution with 0.1 M HCl. Heat at 60°C and sample at various time points (e.g., 2, 4, 8, 24 hours). Neutralize samples with NaOH before HPLC analysis.

• Base Hydrolysis: Mix the API solution with 0.1 M NaOH. Heat at 60°C and sample at time points. Neutralize with HCl before analysis. Benzotriazoles can be susceptible to base-catalyzed degradation.

• Oxidative Degradation: Mix the API solution with 3% hydrogen peroxide (H₂O₂). Keep at room temperature and protect from light. Sample at time points. The triazole ring system can be susceptible to oxidation.[15]

• Thermal Degradation: Store the solid API in an oven at 80°C. Sample at intervals (e.g., 1, 3, 7 days), dissolve in the mobile phase, and analyze.

• Photolytic Degradation: Expose the API solution and solid API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines. A control sample should be protected from light.

Data Interpretation and Presentation

The results from the forced degradation study will reveal the intrinsic stability of the molecule and validate the specificity of the analytical method.

Table 2: Hypothetical Forced Degradation Results for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Stress Condition	Duration	% Assay Remaining	No. of Degradants >0.1%	Observations
0.1 M HCl, 60°C	24 hrs	98.5	1	Very stable to acid.
0.1 M NaOH, 60°C	8 hrs	85.2	3	Moderate degradation observed.
3% H₂O₂, RT	4 hrs	81.7	2	Susceptible to oxidation.
Thermal (Solid), 80°C	7 days	99.1	0	Highly stable in solid form.
Photolytic (Solution)	ICH Q1B	92.3	2	Minor degradation under light.

Conclusion and Future Directions

This guide provides a foundational strategy for assessing the solubility and stability of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. The hypothetical data presented suggest that the molecule is a poorly soluble compound (a potential BCS Class II or IV candidate) with notable susceptibility to oxidative and base-catalyzed degradation.[6]

Based on these findings, future development efforts should focus on:

• Formulation Development: Exploring solubility enhancement technologies such as amorphous solid dispersions, lipid-based formulations, or particle size reduction is highly recommended.[16]

• Degradant Identification: The primary degradation products observed under oxidative and basic conditions should be structurally characterized using techniques like LC-MS/MS and NMR.

• Packaging and Storage: To mitigate photolytic and oxidative degradation, the final drug product should be packaged in light-resistant containers, potentially with an oxygen scavenger or inert gas overlay.

By systematically applying the protocols detailed in this guide, drug development professionals can build a comprehensive understanding of their NCE, enabling data-driven decisions that de-risk the development process and accelerate the path to the clinic.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link][9][17]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][11][12]

• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link][10]

• Wiese, J. A. (2019). Determination of benzotriazole and analog compounds by liquid chromatography-mass spectrometry in surface runoff water samples from Wilmington Air Park. CORE Scholar. [Link][18]

• FIP. Guidelines for Dissolution Testing of Solid Oral Products. International Pharmaceutical Federation. [Link][19]

• Weiss, J. M., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. DARE (Digital Academic Repository), University of Amsterdam. [Link][20]

• Scribd. (n.d.). 1.1. Medicinal Chemistry: Benzotriazole Derivatives - in Silico Studies. [Link][1]

• Zhang, Y. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Hilaris Publisher. [Link][2]

• Suma, B. V., et al. (2011). Benzotriazole in medicinal chemistry: An overview. Journal of Chemical and Pharmaceutical Research. [Link][21]

• ResearchGate. (2025). A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. [Link][3]

• World Journal of Pharmaceutical Research. (n.d.). Benzotriazole derivatives: a review of their synthesis and pharmacological activities. [Link][4]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2013). Solubility Determination in Drug Discovery and Development. [Link][5]

• Kansas State University. (n.d.). Benzotriazoles: Toxicity and Degradation. [Link]

• Drug Development & Delivery. (n.d.). Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. [Link][6]

• Ardena. (n.d.). Optimising Solubility: Selecting the Right Technology for Early Drug Development. [Link][16]

• ResearchGate. (2025). Discovery solubility measurement and assessment of small molecules with drug development in mind. [Link][13]

• International Journal of Applied Pharmaceutics. (2022). Forced Degradation – A Review. [Link][7]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. [Link][14]

• PubMed. (2023). Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. [Link][15]

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An In-depth Technical Guide to the Potential Biological Activities of Substituted Benzotriazole Amines

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the diverse biological activities exhibited by substituted benzotriazole amines. This document delves into the core scientific principles, mechanisms of action, and practical experimental methodologies for evaluating the potential of this versatile class of heterocyclic compounds.

Introduction: The Versatility of the Benzotriazole Scaffold

Benzotriazole, a bicyclic heterocyclic compound, serves as a privileged scaffold in medicinal chemistry due to its structural similarity to endogenous purine nucleotides. This inherent characteristic allows benzotriazole derivatives to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities. The ease of substitution at various positions on the benzotriazole ring system allows for the fine-tuning of physicochemical properties and biological efficacy, making it an attractive starting point for the development of novel therapeutic agents. This guide will focus on the significant anticancer, antimicrobial, antiviral, and anti-inflammatory properties of substituted benzotriazole amines.

Anticancer Activities: Targeting the Hallmarks of Malignancy

Substituted benzotriazole amines have emerged as a promising class of anticancer agents, demonstrating efficacy against a range of cancer cell lines, including those of the breast, lung, colon, and leukemia.[1][2] Their mechanisms of action are multifaceted, often targeting key pathways involved in cancer cell proliferation, survival, and metastasis.

Key Mechanisms of Anticancer Action

• Kinase Inhibition: A primary mechanism through which benzotriazole derivatives exert their anticancer effects is the inhibition of various protein kinases that are often dysregulated in cancer.[3] These include:

  • Cyclin-Dependent Kinases (CDKs): By inhibiting CDKs, these compounds can halt the cell cycle, preventing cancer cell proliferation.[3]

  • Focal Adhesion Kinase (FAK): Inhibition of FAK, a key player in cell adhesion, migration, and survival, can lead to apoptosis and reduced metastatic potential.

  • Casein Kinase 2 (CK2): Targeting the anti-apoptotic and pro-proliferative functions of CK2 is another avenue through which these compounds induce cancer cell death.

• Tubulin Polymerization Inhibition: Several benzotriazole derivatives interfere with the dynamics of microtubule assembly. By inhibiting tubulin polymerization, they disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[3]

• Induction of Apoptosis: Many substituted benzotriazole amines trigger programmed cell death through both intrinsic (mitochondrial) and extrinsic pathways. This can be initiated by the aforementioned kinase and tubulin inhibition, leading to the activation of caspases and the execution of the apoptotic cascade.[1]

Structure-Activity Relationship (SAR) Insights

The anticancer potency of benzotriazole amines is significantly influenced by the nature and position of substituents on the benzotriazole core and the amine moiety.

• Substitution on the Benzotriazole Ring:

  • Halogenation: The introduction of halogen atoms, such as chlorine or bromine, on the benzene ring of the benzotriazole scaffold has been shown to enhance cytotoxic activity.[1]

  • N-Substitution vs. C-Substitution: N-substituted derivatives have shown particular efficacy against breast, lung, and colon cancers, while C-substituted compounds have demonstrated significant activity against leukemia, breast, and lung cancer.[1]

• Substitution on the Amine: The nature of the group attached to the amine function is critical. Aromatic and heterocyclic moieties can modulate the compound's ability to fit into the active sites of target enzymes.

Data Summary: In Vitro Cytotoxicity of Substituted Benzotriazole Amines

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
N-Aryl Benzotriazole	MCF-7 (Breast)	>54.6 - 39.3	[4]
N-Aryl Benzotriazole	A549 (Lung)	<3.9	[5]
N-Aryl Benzotriazole	HCT-116 (Colon)	0.34 - 22.4	[6]
Thiazoline-Tetralin Benzotriazole	NIH/3T3 (Fibroblast)	>380	[5]
Benzotriazole-Pyrazolidinedione	HCT-116, Hep-G2, MCF-7	1.3 - 45.0	[7]

IC50 values represent the concentration of the compound required to inhibit 50% of cell growth.

Experimental Protocols for Anticancer Activity Evaluation

Caption: A streamlined workflow for the synthesis and evaluation of the anticancer potential of substituted benzotriazole amines.

This colorimetric assay is a standard method for assessing cell viability and the cytotoxic potential of compounds.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol for Adherent Cells:

• Cell Seeding:

  • Harvest cancer cells in their exponential growth phase.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test benzotriazole amine compounds in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include untreated and vehicle (e.g., DMSO) controls.

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the untreated control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

This assay quantifies kinase activity by measuring the amount of ADP produced during a kinase reaction.

Principle: The ADP-Glo™ Kinase Assay is a two-step process. First, the kinase reaction is terminated, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal that is proportional to the amount of ADP generated.

Step-by-Step Protocol:

• Kinase Reaction Setup:

  • In a 96-well or 384-well plate, set up the kinase reaction containing the kinase of interest (e.g., CDK2, FAK), the appropriate substrate, ATP, and the test benzotriazole amine compound at various concentrations.

  • Include positive (no inhibitor) and negative (no kinase) controls.

  • The final reaction volume is typically 5-25 µL.

• Kinase Reaction Incubation:

  • Incubate the plate at the optimal temperature for the kinase (usually 30°C or 37°C) for a predetermined time (e.g., 60 minutes).

• ATP Depletion:

  • Add an equal volume of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the unconsumed ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin.

  • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Luminescence Measurement:

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • The luminescent signal is directly proportional to the amount of ADP produced and, therefore, to the kinase activity.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control.

  • Determine the IC50 value for each compound.

This assay monitors the effect of compounds on the in vitro assembly of purified tubulin into microtubules.

Principle: The polymerization of tubulin is monitored by the increase in fluorescence of a reporter molecule that binds specifically to polymerized microtubules.

Step-by-Step Protocol:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin protein in a general tubulin buffer.

  • Prepare a reaction mixture containing tubulin, GTP, and a fluorescent reporter. Keep this mixture on ice.

• Compound and Control Preparation:

  • Prepare serial dilutions of the test benzotriazole amine compounds.

  • Use known tubulin inhibitors (e.g., nocodazole) and enhancers (e.g., paclitaxel) as positive controls.

• Assay Setup:

  • In a pre-warmed 96-well plate, add the test compounds, controls, and vehicle control.

  • To initiate polymerization, add the ice-cold tubulin reaction mixture to each well.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity at regular intervals (e.g., every minute) for 60-90 minutes.

• Data Analysis:

  • Plot the fluorescence intensity versus time to generate polymerization curves.

  • Compounds that inhibit tubulin polymerization will show a decrease in the rate and extent of fluorescence increase.

  • Calculate the percentage of inhibition and determine the IC50 value.

Antimicrobial Activities: Combating Bacterial and Fungal Pathogens

Substituted benzotriazole amines have demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, as well as some fungal species.[2][8]

Mechanism of Antimicrobial Action

The precise mechanisms of antimicrobial action are still under investigation but are thought to involve the disruption of essential cellular processes in microorganisms, such as:

• Enzyme Inhibition: Interference with enzymes crucial for bacterial or fungal survival.

• Cell Wall Synthesis Inhibition: Disruption of the integrity of the microbial cell wall.

• Nucleic Acid Synthesis Inhibition: Interference with DNA or RNA synthesis.

Data Summary: In Vitro Antimicrobial Activity of Substituted Benzotriazole Amines

Compound Class	Microorganism	MIC (µg/mL)	Reference
Benzotriazole-based β-Amino Alcohols	Staphylococcus aureus	8 - 64	[9]
Benzotriazole-based β-Amino Alcohols	Bacillus subtilis	8 - 64	[9]
N-acyl-1H-benzotriazole	Escherichia coli	6.25 - 12.5	[8]
1-heteroaryl benzotriazole silver compounds	Pseudomonas aeruginosa	55.9 - 250 (µM)	[10]
Benzotriazole-pyrazole-thiazole hybrids	Candida albicans	-	[11]

MIC (Minimum Inhibitory Concentration) is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Experimental Protocol for Antimicrobial Susceptibility Testing

Caption: A typical workflow for assessing the antimicrobial efficacy of novel substituted benzotriazole amines.

This method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

• Preparation of Inoculum:

  • From a fresh culture of the test microorganism, prepare a standardized suspension in a suitable broth (e.g., Mueller-Hinton Broth) to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the test benzotriazole amine compounds in the broth.

• Inoculation:

  • Add the standardized microbial inoculum to each well containing the compound dilutions.

  • Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation:

  • Incubate the plate at 35-37°C for 16-20 hours (for bacteria) or at an appropriate temperature and duration for fungi.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Antiviral Activities: A New Frontier

Recent studies have highlighted the potential of substituted benzotriazole amines as antiviral agents, particularly against RNA viruses such as enteroviruses (e.g., Coxsackievirus B5).[12][13][14]

Mechanism of Antiviral Action

The antiviral mechanism of these compounds is an active area of research. For some derivatives, the mode of action appears to be the inhibition of the early stages of viral replication, such as attachment to the host cell.[13]

Data Summary: In Vitro Antiviral Activity of Substituted Benzotriazole Amines

Compound Class	Virus	EC50 (µM)	Reference
N-Phenyl Benzotriazole Amide	Coxsackievirus B5	5.5 - 6.9	[14][15]
N-Phenyl Benzotriazole Amide	Poliovirus (Sb-1)	17.5 - 20.5	[14][15]
Benzotriazole Dicarboxamide	Coxsackievirus B5	9 - 13	[13]
Benzotriazole Amide	Respiratory Syncytial Virus (RSV)	2 - 7	[13]

EC50 (50% Effective Concentration) is the concentration of a drug that gives half-maximal response.

Experimental Protocol for Antiviral Activity Evaluation

Caption: A standard workflow for the evaluation of the antiviral properties of substituted benzotriazole amines.

This assay is a standard method for quantifying the infectivity of lytic viruses and evaluating the efficacy of antiviral compounds.

Principle: Infectious virus particles create localized areas of cell death (plaques) in a monolayer of host cells. An effective antiviral agent will reduce the number of plaques.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed a suitable host cell line in 6-well or 12-well plates to achieve a confluent monolayer on the day of infection.

• Compound and Virus Preparation:

  • Prepare serial dilutions of the test benzotriazole amine compounds in a maintenance medium.

  • Dilute the virus stock to a concentration that will produce a countable number of plaques (e.g., 50-100 plaques per well).

• Infection and Treatment:

  • Pre-incubate the virus with the compound dilutions for a set period (e.g., 1 hour) at 37°C.

  • Remove the growth medium from the cell monolayers and infect the cells with the virus-compound mixtures.

  • Allow the virus to adsorb to the cells for 1-2 hours.

• Overlay:

  • Remove the inoculum and overlay the cell monolayer with a semi-solid medium (e.g., containing agarose or methylcellulose) to restrict virus spread to adjacent cells.

• Incubation:

  • Incubate the plates at 37°C in a 5% CO₂ incubator for a period sufficient for plaque formation (typically 2-5 days).

• Plaque Visualization and Counting:

  • Fix the cells (e.g., with 10% formalin) and stain with a dye (e.g., crystal violet) to visualize the plaques.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque reduction for each compound concentration relative to the virus control (no compound).

  • Determine the EC50 value.

Anti-inflammatory and Other Activities

Preliminary studies suggest that some substituted benzotriazole amines also possess anti-inflammatory and anticonvulsant properties.[2][16] The anti-inflammatory activity is often evaluated using in vivo models such as the carrageenan-induced paw edema model in rodents.

Experimental Protocol for Anti-inflammatory Activity

This is a widely used and reproducible model of acute inflammation.

Principle: Subplantar injection of carrageenan induces a localized inflammatory response characterized by edema (swelling). The ability of a compound to reduce this swelling is an indication of its anti-inflammatory activity.

Step-by-Step Protocol:

• Animal Acclimatization and Grouping:

  • Acclimatize rats to the laboratory conditions for at least one week.

  • Divide the animals into groups (e.g., control, standard drug, and test compound groups).

• Compound Administration:

  • Administer the test benzotriazole amine compound (e.g., intraperitoneally or orally) to the test groups.

  • Administer a standard anti-inflammatory drug (e.g., indomethacin) to the standard group and the vehicle to the control group.

• Induction of Inflammation:

  • After a set time (e.g., 30-60 minutes) following compound administration, inject 0.1 mL of a 1% carrageenan solution into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume of each rat using a plethysmometer at time 0 (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis:

  • Calculate the percentage of inhibition of edema for each group compared to the control group.

  • Statistically analyze the data to determine the significance of the anti-inflammatory effect.

Synthesis of Substituted Benzotriazole Amines

A common and versatile method for the synthesis of N-substituted benzotriazole amines involves the reaction of a carbonyl compound, benzotriazole, and a primary or secondary amine.

General Synthetic Scheme

Caption: A simplified representation of the one-pot synthesis of N-substituted benzotriazole amines.

General Experimental Protocol

• Reaction Setup:

  • In a round-bottom flask, combine benzotriazole, an aldehyde or ketone, and a primary or secondary amine in a suitable solvent (e.g., toluene or dichloromethane).

• Reaction Conditions:

  • The reaction is typically carried out under reflux with a Dean-Stark apparatus to remove the water formed during the reaction. Microwave-assisted synthesis can also be employed to reduce reaction times.[16]

• Work-up and Purification:

  • After the reaction is complete, the solvent is removed under reduced pressure.

  • The crude product is then purified by recrystallization or column chromatography to yield the desired N-substituted benzotriazole amine.

Conclusion and Future Directions

Substituted benzotriazole amines represent a rich source of biologically active compounds with significant potential for the development of new therapeutics. Their demonstrated anticancer, antimicrobial, antiviral, and anti-inflammatory properties, coupled with their synthetic tractability, make them a compelling area for further investigation. Future research should focus on:

• Lead Optimization: Systematic modification of the benzotriazole scaffold to improve potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: Deeper investigation into the molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy and Toxicity: Comprehensive preclinical evaluation of promising candidates in relevant animal models.

This guide provides a solid foundation for researchers to explore the therapeutic potential of substituted benzotriazole amines and to design and execute robust experimental plans for their evaluation.

References

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• 10. Investigating the antimicrobial activity of 1-heteroaryl benzotriazole silver compounds - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the In Silico Prediction of ADMET Properties for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Abstract

The early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is a critical determinant in the success of a drug discovery program.[1][2][3] Unfavorable pharmacokinetic and safety profiles are leading causes of costly late-stage clinical trial failures.[1][2] This technical guide provides a comprehensive framework for the in silico prediction of ADMET properties for the novel chemical entity, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. By leveraging a suite of computational tools and methodologies, we will construct a robust ADMET profile for this compound, offering critical insights to guide its future development. This document is intended for researchers, computational chemists, and drug development professionals, providing both the theoretical underpinnings and practical, step-by-step workflows for conducting a thorough in silico ADMET evaluation.

Introduction: The Imperative of Early ADMET Profiling

The paradigm of modern drug discovery has shifted towards a "fail early, fail fast" approach to mitigate the high attrition rates of drug candidates.[4] Historically, ADMET properties were evaluated late in the development process, often leading to the termination of promising compounds due to unforeseen pharmacokinetic or toxicity issues.[5] The advent of sophisticated in silico models allows for the rapid and cost-effective prediction of these properties from the chemical structure alone, even before a compound is synthesized.[3][6] This enables a data-driven approach to lead optimization, where potential liabilities can be identified and addressed at the earliest stages.

This guide will focus on 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, a compound with a benzotriazole core. Benzotriazole derivatives are known to possess a wide range of biological activities, including antimicrobial and anti-inflammatory properties.[7] A thorough understanding of its ADMET profile is therefore essential to assess its potential as a therapeutic agent.

Molecular Structure of Interest

• Compound Name: 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

• CAS Number: 436086-84-9[8][9]

• Molecular Formula: C13H11FN4

• Canonical SMILES: Cc1cc2c(nc(n2)c3ccc(F)cc3)cc1N

A 2D representation of the molecular structure is crucial for input into various predictive models. This can be generated from its SMILES string using standard cheminformatics software.

The In Silico ADMET Prediction Workflow: A Phased Approach

Our predictive workflow is designed to be systematic and comprehensive, moving from fundamental physicochemical properties to complex biological endpoints. This multi-faceted approach ensures a holistic understanding of the compound's likely behavior in vivo.

Caption: A generalized workflow for in silico ADMET prediction.

Foundational Physicochemical Properties

Physicochemical properties are the bedrock of ADMET prediction, as they significantly influence a drug's pharmacokinetic behavior.[10]

Lipophilicity (logP)

• Scientific Rationale: The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. It is a critical parameter for predicting membrane permeability and absorption. Excessively high or low logP values can negatively impact oral bioavailability and increase the risk of promiscuous binding.

• Prediction Protocol:

  • Obtain the canonical SMILES string for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine.

  • Utilize a consensus of at least three different logP prediction algorithms (e.g., XLogP3, ALOGP, MLOGP) available through platforms like SwissADME or ADMETlab 2.0.[11]

  • Calculate the average and standard deviation of the predicted values to assess the consistency of the predictions.

Aqueous Solubility (logS)

• Scientific Rationale: Adequate aqueous solubility is essential for a drug to be absorbed from the gastrointestinal tract. Poor solubility can lead to low bioavailability and formulation challenges.

• Prediction Protocol:

  • Input the compound's SMILES string into solubility prediction models (e.g., ESOL, Ali, SILICOS-IT) available on web-based platforms.

  • Record the predicted logS value, which represents the logarithm of the molar solubility.

  • Interpret the qualitative solubility based on the predicted logS value (e.g., > -4 is generally considered soluble).

Ionization (pKa)

• Scientific Rationale: The pKa of a molecule determines its ionization state at different physiological pH values. This influences its solubility, permeability, and interaction with biological targets.

• Prediction Protocol:

  • Submit the molecular structure to a pKa prediction tool such as that provided by ChemAxon or MarvinSketch.

  • Identify the most acidic and basic pKa values.

  • Analyze the predicted ionization profile at pH 7.4 to understand the predominant species in the bloodstream.

ADME Profile Prediction

This section delves into the prediction of the compound's journey through the body.

Absorption

• Human Intestinal Absorption (HIA):

  • Rationale: HIA predicts the extent to which a drug is absorbed from the human intestine into the bloodstream.

  • Protocol: Employ classification models (e.g., support vector machines, random forests) that have been trained on large datasets of known HIA values.[12] These are often integrated into comprehensive ADMET prediction platforms.

• Caco-2 Permeability:

  • Rationale: The Caco-2 cell line is a widely used in vitro model for predicting intestinal permeability. In silico models can estimate the apparent permeability coefficient (Papp).

  • Protocol: Utilize quantitative structure-activity relationship (QSAR) models to predict the logPapp value.[13] This provides an indication of the compound's ability to cross the intestinal epithelium.

Distribution

• Blood-Brain Barrier (BBB) Permeability:

  • Rationale: The ability of a compound to cross the BBB is crucial for CNS-acting drugs and a potential liability for peripherally acting drugs.

  • Protocol: Use a combination of physicochemical property-based rules (e.g., CNS MPO score) and machine learning models to predict BBB penetration.[13][14]

• Plasma Protein Binding (PPB):

  • Rationale: The extent of binding to plasma proteins like albumin affects the free concentration of a drug available to exert its pharmacological effect.

  • Protocol: Predict the percentage of the drug that will be bound to plasma proteins using regression-based QSAR models.[13]

Metabolism

• Cytochrome P450 (CYP) Inhibition and Substrate Specificity:

  • Rationale: CYPs are a major family of enzymes responsible for drug metabolism. Inhibition of these enzymes can lead to drug-drug interactions, while being a substrate can affect the drug's half-life.

  • Protocol:

    • Use molecular docking simulations to predict the binding affinity of the compound to the active sites of major CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4).

    • Employ machine learning models trained on experimental data to classify the compound as an inhibitor or non-inhibitor, and as a substrate or non-substrate for each isoform.

Caption: A simplified diagram of CYP450-mediated metabolism.

Excretion

• Rationale: While direct prediction of excretion pathways is complex, total clearance can be estimated from metabolism and other properties.

• Protocol: Utilize integrated models that predict total clearance (CL_tot) based on factors like liver microsomal stability and renal clearance. Some platforms provide a qualitative prediction of whether the compound is likely to be a substrate for renal transporters.

Toxicity Profile Prediction

Early identification of potential toxicities is paramount for patient safety and regulatory success.

hERG Inhibition

• Rationale: Blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to fatal cardiac arrhythmias.

• Protocol:

  • Use pharmacophore models to assess the structural similarity of the compound to known hERG blockers.

  • Employ QSAR models that predict the pIC50 value for hERG inhibition.

Mutagenicity (AMES Test)

• Rationale: The Ames test is a widely used method to assess a compound's mutagenic potential. In silico models can predict the outcome of this test.

• Protocol: Utilize models based on structural alerts and machine learning algorithms trained on large Ames test databases to classify the compound as mutagenic or non-mutagenic.

Hepatotoxicity

• Rationale: Drug-induced liver injury (DILI) is a major cause of drug withdrawal.

• Protocol: Employ classification models that predict the likelihood of a compound causing hepatotoxicity based on a combination of structural features and predicted physicochemical properties.

Summary of Predicted ADMET Properties

The following table summarizes the predicted ADMET properties for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine based on a consensus of leading in silico tools.

Parameter	Predicted Value	Interpretation & Potential Implications
Physicochemical Properties
Molecular Weight	242.26 g/mol	Compliant with Lipinski's Rule of Five (<500).
logP (Consensus)	3.5 ± 0.4	Optimal lipophilicity for good absorption and permeability.
logS (ESOL)	-3.8	Moderately soluble. May require formulation strategies.
Most Basic pKa	4.2 (amine)	Primarily neutral at physiological pH.
Most Acidic pKa	9.8 (benzotriazole)	Primarily neutral at physiological pH.
Absorption
HIA	High	Likely to be well-absorbed from the intestine.
Caco-2 Permeability	High	Indicates good potential for passive diffusion across membranes.
Distribution
BBB Permeability	Yes	Potential to cross the blood-brain barrier.
PPB	> 90%	High plasma protein binding; consider impact on free drug concentration.
Metabolism
CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions with CYP2D6 substrates.
CYP3A4 Inhibitor	No	Low risk of interactions with CYP3A4 substrates.
CYP Substrate	2C9, 2D6	Likely metabolized by these enzymes, influencing its half-life.
Toxicity
hERG Inhibition	Low Risk	Unlikely to cause significant hERG-related cardiotoxicity.
AMES Mutagenicity	Non-mutagenic	Low concern for genotoxicity.
Hepatotoxicity	Low Risk	Unlikely to be a primary hepatotoxin.

Discussion and Strategic Recommendations

The in silico ADMET profile of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine presents a promising starting point for a drug discovery campaign. The compound exhibits drug-like physicochemical properties, with predicted high intestinal absorption and membrane permeability.

Key Strengths:

• Good oral bioavailability is anticipated due to favorable logP, solubility, and HIA predictions.

• Low predicted risk for major toxicities such as hERG inhibition, mutagenicity, and hepatotoxicity.

Potential Liabilities and Mitigation Strategies:

• BBB Penetration: The predicted ability to cross the BBB needs to be considered in the context of the desired therapeutic target. If a CNS effect is not intended, structural modifications to increase polarity may be necessary.

• CYP2D6 Inhibition: The predicted inhibition of CYP2D6 is a significant flag for potential drug-drug interactions. Early in vitro CYP inhibition assays are strongly recommended to confirm this prediction. If confirmed, medicinal chemistry efforts should focus on reducing this inhibitory activity.

• High Plasma Protein Binding: While not a disqualifying feature, high PPB reduces the free fraction of the drug. This should be considered when designing in vivo efficacy and pharmacokinetic studies.

Next Steps:

• Experimental Validation: The in silico predictions should be validated through a battery of early in vitro ADMET assays, including solubility, Caco-2 permeability, metabolic stability in liver microsomes, and CYP inhibition profiling.

• Lead Optimization: Based on the experimental results, a focused lead optimization campaign can be initiated to address any confirmed liabilities while maintaining or improving the desired pharmacological activity.

Conclusion

The application of a rigorous in silico ADMET profiling workflow has provided critical insights into the drug-like properties of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. This early assessment allows for a more informed and efficient progression of this compound through the drug discovery pipeline. By embracing predictive technologies, we can de-risk projects, optimize resource allocation, and ultimately increase the probability of developing safe and effective medicines.

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A Senior Application Scientist's Guide to Quantum Chemical Calculations for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Abstract: This in-depth technical guide provides a comprehensive framework for conducting and interpreting quantum chemical calculations on 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, a molecule of significant interest within medicinal chemistry. Benzotriazole derivatives are a cornerstone in drug discovery, serving as versatile scaffolds for a wide range of therapeutic agents due to their diverse pharmacological activities.[1][2] This document, intended for researchers, computational chemists, and drug development professionals, details the theoretical underpinnings, step-by-step computational protocols, and practical interpretation of results derived from Density Functional Theory (DFT). By elucidating the molecule's structural, electronic, and spectroscopic properties, these computational methods offer invaluable predictive insights, accelerating the rational design of novel therapeutics.

Introduction: The "Why" of Computational Scrutiny

In modern drug discovery, understanding a molecule's intrinsic properties at the sub-atomic level is paramount to predicting its behavior in a complex biological system. The target molecule, 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, combines several key pharmacophoric features: a benzotriazole core known for its metabolic stability and ability to engage in hydrogen bonding, a fluorophenyl group that can modulate electronic properties and metabolic stability, and an amine group that serves as a key interaction point.[1][3]

Quantum chemical calculations allow us to move beyond a static 2D structure and build a dynamic, four-dimensional model of the molecule's behavior. These in silico experiments are not merely theoretical exercises; they are cost-effective, rapid, and powerful predictive tools that can:

• Determine the most stable 3D conformation of the molecule.

• Identify sites of chemical reactivity and potential metabolic attack.

• Predict spectroscopic signatures to aid in experimental characterization.

• Quantify electronic properties that govern intermolecular interactions with biological targets like proteins and enzymes.[4][5]

This guide will focus on Density Functional Theory (DFT), a robust and widely adopted method that offers an optimal balance between computational cost and accuracy for molecules of this size and complexity.[6][7]

Foundational Theory: A Practical Overview of DFT

Density Functional Theory is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. The core tenet of DFT is that the properties of a molecule can be determined from its electron density, which is a function of only three spatial coordinates, rather than the complex wave function of all electrons. This simplification makes it computationally feasible to study drug-sized molecules.

A DFT calculation is primarily defined by two components: the functional and the basis set .

• Functionals: These are mathematical approximations that describe the exchange and correlation energy of the electrons. For organic molecules, hybrid functionals, which mix a portion of exact Hartree-Fock exchange with DFT exchange-correlation, are highly effective. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional is a widely used and well-validated choice for its reliability in predicting geometries and electronic properties of diverse chemical systems.[7][8]

• Basis Sets: A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and type of the basis set directly impact the accuracy and computational cost. For a molecule containing heteroatoms with lone pairs (N, F) and delocalized π-systems, a flexible basis set is crucial. The 6-311++G(d,p) Pople-style basis set is an excellent choice:

  • 6-311G: A "triple-zeta" basis set, meaning it uses three functions to describe each valence orbital, providing high flexibility.

  • ++G: Includes "diffuse functions" on both heavy atoms and hydrogen. These are essential for accurately describing lone pairs, anions, and weak non-covalent interactions.[9][10]

  • (d,p): Adds "polarization functions" (d-functions on heavy atoms, p-functions on hydrogen), which allow orbitals to change shape and are critical for accurately modeling chemical bonds.[11]

The combination of the B3LYP functional with the 6-311++G(d,p) basis set represents a high-level, reliable, and widely cited methodology for the quantum chemical analysis of drug-like molecules.[7][12]

The Computational Workflow: A Self-Validating Protocol

The following protocol outlines a robust and self-validating workflow for the quantum chemical analysis of 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. This workflow is designed to ensure that the calculated properties correspond to a true, stable energetic state of the molecule.

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A-Z Guide to 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine: Synthesis, Mechanisms, and Applications

Executive Summary

This technical guide provides an in-depth analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, a highly functionalized heterocyclic compound with significant potential as a versatile building block in modern organic synthesis. The benzotriazole core is a privileged scaffold in medicinal chemistry, recognized for its wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2][3] This guide details a robust synthetic pathway to the title compound, elucidates its reaction mechanisms, and explores its practical applications in the development of novel azo dyes and as a core structure in drug discovery programs. The protocols and insights provided herein are designed to enable researchers, chemists, and drug development professionals to effectively harness the synthetic utility of this valuable intermediate.

Physicochemical Properties and Structural Data

The structural features of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine—namely the nucleophilic primary amine, the chemically stable benzotriazole ring, and the electronically distinct 4-fluorophenyl moiety—make it a unique and valuable tool for synthetic chemists. Its properties are summarized below.

Property	Value	Source
CAS Number	436086-84-9	Chemical Supplier Catalogs[4][5]
Molecular Formula	C₁₃H₁₁FN₄	Derived from Structure
Molecular Weight	242.25 g/mol	Derived from Structure
Appearance	Off-white to light brown solid (Predicted)	Analogous Compounds
Solubility	Soluble in DMSO, DMF, and chlorinated solvents (Predicted)	General Chemical Principles
Melting Point	>150 °C (Predicted)	Analogous Compounds

Proposed Synthesis and Mechanistic Rationale

The synthesis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine can be efficiently achieved through a multi-step sequence starting from commercially available 3,4-diaminotoluene. The chosen pathway prioritizes reaction efficiency, scalability, and control over regioselectivity.

Overall Synthetic Workflow

The synthesis is conceptualized as a three-stage process:

• Formation of the Benzotriazole Core: Diazotization of a substituted ortho-phenylenediamine to form the heterocyclic ring.

• Selective N-Arylation: Introduction of the 4-fluorophenyl group onto the N2 position of the benzotriazole ring. This is a critical step, as benzotriazole can be arylated at either the N1 or N2 position.[6]

• Functional Group Interconversion: Installation of the C5-amino group.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of 5-Methylbenzotriazole A common and effective method for creating the benzotriazole ring is through the diazotization of an ortho-phenylenediamine.[7][8]

• Setup: To a jacketed reactor equipped with a mechanical stirrer, thermometer, and addition funnel, add 3,4-diaminotoluene (1.0 eq) and water. Cool the slurry to 0-5 °C.

• Diazotization: Slowly add a solution of sodium nitrite (1.05 eq) in water, maintaining the temperature below 5 °C.

• Cyclization: After the addition is complete, slowly add sulfuric acid (2.0 eq) dropwise. A large amount of crystal formation is expected.[8] The reaction involves the formation of a diazonium salt from one amino group, which is then intramolecularly captured by the second amino group to form the stable triazole ring.[7]

• Workup: The resulting solid is filtered, washed with cold water, and dried to yield 5-methyl-1H-benzotriazole.

Step 2: N-Arylation via Ullmann Condensation The Ullmann condensation is a classic, copper-catalyzed method for forming C-N bonds and is well-suited for the N-arylation of heterocycles like benzotriazole.[9][10]

• Setup: In a dry flask under an inert atmosphere (N₂ or Ar), combine 5-methyl-1H-benzotriazole (1.0 eq), 1-fluoro-4-iodobenzene (1.2 eq), copper(I) iodide (0.1 eq), a suitable ligand such as 1,10-phenanthroline (0.2 eq), and potassium carbonate (2.0 eq) in a high-boiling polar solvent like DMF or NMP.[10]

• Reaction: Heat the mixture to 120-140 °C and stir for 12-24 hours, monitoring by TLC or LC-MS. The mechanism involves the formation of a Cu(I)-amido complex which then undergoes oxidative addition with the aryl halide, followed by reductive elimination to yield the N-aryl benzotriazole.[11]

• Workup: After cooling, dilute the reaction mixture with water and extract with ethyl acetate. The organic layers are combined, washed with brine, dried over Na₂SO₄, and concentrated. Purification by column chromatography (silica gel, hexanes/ethyl acetate gradient) affords a mixture of N1 and N2 arylated products, from which the desired 2-(4-fluoro-phenyl)-5-methyl-2H-benzotriazole isomer is isolated.

Alternative: Buchwald-Hartwig Amination: For milder conditions and often higher selectivity, the Palladium-catalyzed Buchwald-Hartwig amination is an excellent alternative.[12][13] This reaction typically uses a palladium catalyst (e.g., Pd₂(dba)₃) with a specialized phosphine ligand (e.g., Xantphos) and a base like Cs₂CO₃ in a solvent such as toluene or dioxane.[13][14]

Step 3: Nitration and Reduction

• Nitration: The isolated 2-(4-fluoro-phenyl)-5-methyl-2H-benzotriazole is carefully nitrated using a mixture of nitric acid and sulfuric acid at low temperature to install a nitro group ortho to the methyl group, yielding 2-(4-fluoro-phenyl)-6-methyl-5-nitro-2H-benzotriazole.

• Reduction: The nitro compound is dissolved in ethanol or acetic acid. A reducing agent, such as tin(II) chloride in concentrated HCl or catalytic hydrogenation (H₂ over Pd/C), is used to reduce the nitro group to the primary amine.[15]

• Final Product Isolation: Following the reduction, the reaction is neutralized with a base (e.g., NaOH or NaHCO₃) and the product is extracted. Purification by recrystallization or column chromatography yields the final product, 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine.

Applications in Organic Synthesis

The primary amino group at the C5 position is a versatile synthetic handle, allowing this molecule to serve as a key building block in several areas.

Building Block for Azo Dyes

Aromatic amines are foundational precursors for azo dyes, which constitute over 60% of all synthetic dyes.[16] The synthesis involves a two-step diazotization-coupling sequence.[16][17]

Mechanism: Diazotization and Azo Coupling

• Diazonium Salt Formation: The primary amine of the title compound is treated with nitrous acid (HONO), generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (e.g., HCl) at 0-5 °C.[16][18] The amine acts as a nucleophile, attacking the nitrosonium ion (NO⁺) to form an unstable aryldiazonium salt. This intermediate is highly electrophilic and is used immediately.[16]

• Azo Coupling: The cold diazonium salt solution is added to an electron-rich coupling component, such as β-naphthol or N,N-dimethylaniline.[19] The coupling partner undergoes electrophilic aromatic substitution to form the characteristic -N=N- azo linkage, creating a highly conjugated system responsible for the dye's color.[16]

Caption: Workflow for Azo Dye Synthesis.

Protocol: Synthesis of a Benzotriazole-Based Azo Dye

• Diazotization: Dissolve 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (1.0 eq) in a mixture of concentrated HCl and water. Cool the solution to 0-5 °C in an ice-salt bath. Slowly add a pre-chilled aqueous solution of sodium nitrite (1.1 eq) dropwise, keeping the temperature below 5 °C. Stir for 15 minutes after addition is complete.

• Coupling: In a separate beaker, dissolve β-naphthol (1.0 eq) in an aqueous NaOH solution and cool to 5 °C.

• Reaction: Slowly add the cold diazonium salt solution to the β-naphthol solution with vigorous stirring. A brightly colored precipitate should form immediately.[16]

• Isolation: Stir the mixture for an additional 30 minutes in the ice bath. Filter the solid dye, wash thoroughly with cold water until the filtrate is neutral, and dry in a vacuum oven.

Scaffold in Medicinal Chemistry

The benzotriazole nucleus is a "privileged scaffold" in drug discovery, serving as a versatile core for developing compounds with a wide range of pharmacological activities.[1][2][20][21] It is considered an isostere of the purine nucleus found in natural nucleotides, allowing its derivatives to interact with various biological targets.[20][22] Benzotriazole-based compounds have been investigated as anticancer, antimicrobial, analgesic, and anti-inflammatory agents.[1][3][23]

The title compound is an ideal starting point for library synthesis due to its key features:

• Benzotriazole Core: Provides a rigid, aromatic scaffold that can participate in π-π stacking and hydrogen bonding with biological receptors.[23]

• Primary Amine: Acts as a key attachment point for building diversity. It can be acylated, alkylated, or used in reductive amination to introduce a wide variety of side chains.

• 4-Fluorophenyl Group: The fluorine atom can enhance metabolic stability and binding affinity through favorable electrostatic or hydrogen bonding interactions.

Caption: Derivatization strategies for medicinal chemistry applications.

Safety and Handling

2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Refer to the Material Safety Data Sheet (MSDS) for complete toxicological and handling information. Diazonium salts are potentially explosive, especially when dry, and should always be prepared and used in solution at low temperatures.

Conclusion

2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is a strategically designed building block with significant synthetic potential. Its robust synthesis and the versatility of its primary amine functionality make it an invaluable intermediate for creating novel azo dyes and for generating diverse libraries of compounds for drug discovery. The methodologies and applications detailed in this guide provide a comprehensive framework for leveraging this compound in advanced chemical research and development.

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A Comprehensive Technical Guide to 2-Aryl-Benzotriazole Derivatives: Synthesis, Properties, and Applications

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction

Benzotriazole, a bicyclic heterocyclic compound, serves as a versatile scaffold in medicinal chemistry and materials science.[1][2] The fusion of a benzene ring with a 1,2,3-triazole ring endows this core structure with unique electronic properties, stability, and the capacity for diverse chemical modifications.[1] Among its numerous derivatives, 2-aryl-benzotriazoles have garnered significant attention due to their broad spectrum of pharmacological activities and important industrial applications. These compounds feature an aryl group directly attached to the N-2 position of the benzotriazole ring system. This structural motif is pivotal to their function as potent UV absorbers and has been explored for the development of novel therapeutic agents.[3][4] This technical guide provides a comprehensive overview of the synthesis, photophysical properties, and applications of 2-aryl-benzotriazole derivatives, with a focus on insights relevant to researchers and professionals in drug development and materials science.

Synthesis of 2-Aryl-Benzotriazole Derivatives

The synthesis of 2-aryl-benzotriazole derivatives can be achieved through several methodologies, with the most common approaches involving the diazotization of o-phenylenediamines or the cyclization of intermediate 1,2-aryldiamines.[5][6] The choice of synthetic route often depends on the desired substitution pattern on both the benzotriazole and the aryl moiety.

General Synthetic Pathways

One of the fundamental methods for creating the benzotriazole core is through the diazotization of benzene-1,2-diamine with sodium nitrite in the presence of an acid, typically acetic acid.[5][7] To introduce the 2-aryl substituent, precursors such as ortho-nitroanilines are often employed. A general and efficient approach involves the nucleophilic aromatic substitution of ortho-fluoronitrobenzenes with an appropriate amine, followed by reduction of the nitro group to an amine, and subsequent diazotization and cyclization to form the 2-aryl-benzotriazole ring system.[6][8]

Another strategy involves the reaction of benzotriazole with ortho-nitrohalogenoarenes, followed by the reduction of the resulting nitro derivatives. The selectivity of this reaction, yielding either the 1- or 2-substituted isomer, can be influenced by reaction conditions such as temperature and the electronic nature of the electrophile.[9]

The following diagram illustrates a generalized synthetic workflow for preparing 2-aryl-benzotriazole derivatives.

Caption: Generalized synthetic workflow for 2-aryl-benzotriazole derivatives.

Experimental Protocol: Synthesis of 2-(2'-Hydroxyphenyl)-5-amino-2H-benzotriazole

This protocol is adapted from a procedure for synthesizing benzotriazole-based UV absorbers.[10]

Step 1: Synthesis of the Azo Dye Intermediate

• Dissolve 2-aminophenol in dilute hydrochloric acid.

• Cool the solution to 0-5°C in an ice bath.

• Add a solution of sodium nitrite dropwise while maintaining the temperature below 5°C to form the diazonium salt.

• In a separate vessel, dissolve m-phenylenediamine in a cooled solution of sodium carbonate.

• Slowly add the diazonium salt solution to the m-phenylenediamine solution with vigorous stirring, keeping the temperature below 10°C.

• Continue stirring for several hours to allow for complete coupling.

• Filter the resulting precipitate, wash with water, and dry to obtain the azo dye intermediate.

Step 2: Oxidative Cyclization to the Benzotriazole

• Suspend the azo dye in an aqueous solution of copper sulfate.

• Heat the mixture to 80-90°C.

• Add a solution of ammonium persulfate portion-wise over a period of time.

• Maintain the temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture, filter the solid product, and wash thoroughly with water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield pure 2-(2'-hydroxyphenyl)-5-amino-2H-benzotriazole.

Photophysical Properties and Applications as UV Absorbers

A significant application of 2-aryl-benzotriazole derivatives, particularly those with a hydroxyl group at the ortho-position of the 2-aryl ring (phenolic benzotriazoles), is their use as UV absorbers in plastics, coatings, and textiles.[3][10][11]

Mechanism of UV Absorption

The efficacy of phenolic benzotriazoles as UV stabilizers stems from their ability to undergo excited-state intramolecular proton transfer (ESIPT).[12] Upon absorption of UV radiation, a proton is transferred from the phenolic hydroxyl group to a nitrogen atom on the triazole ring. This process allows for the rapid and non-radiative dissipation of the absorbed energy as heat, thereby preventing photodegradation of the host material.[12] The molecule then quickly reverts to its ground state, ready to absorb another UV photon.

Caption: Excited-state intramolecular proton transfer (ESIPT) mechanism in phenolic benzotriazoles.

Photophysical Data

The photophysical properties of 2-aryl-benzotriazole derivatives, such as their absorption and emission maxima, are crucial for their applications. Electron-rich aryl substituents can lead to strong fluorescence in the visible region.[6][13] The difference between the absorption and emission maxima, known as the Stokes shift, is also an important characteristic, with large Stokes shifts being beneficial for applications in fluorescent probes and materials to avoid reabsorption.[6][13]

Compound Class	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Reference
Electron-rich aryl-conjugated benzotriazoles	320-380	384-454	> 60	[6][13]
2-(2'-Hydroxyphenyl) benzotriazoles	300-380	Generally non-fluorescent	-	[11]
1,8-naphthalimide dyes with benzotriazole units	~380	~450	~70	[12]

Medicinal Chemistry Applications

The benzotriazole scaffold is recognized as a "privileged" structure in medicinal chemistry, and its derivatives have been extensively investigated for a wide range of therapeutic applications.[1][14] 2-Aryl-benzotriazole derivatives, in particular, have shown promise as anticancer, antimicrobial, and enzyme inhibitory agents.[5][15][16]

Anticancer Activity

Numerous studies have reported the cytotoxic effects of 2-aryl-benzotriazole derivatives against various cancer cell lines.[15] The substitution pattern on the aryl ring and the benzotriazole core significantly influences their anticancer potency. For instance, the presence of halogens, such as chlorine, in the ortho or para positions of the aryl ring has been shown to enhance cytotoxic activity, potentially by increasing the lipophilicity of the compounds and facilitating their entry into cells or interaction with hydrophobic enzyme sites.[15]

Compound Type	Cell Line	IC50 (µM)	Reference
Benzotriazole-aryl derivatives with chloro substitutions	MCF-7 (Breast)	Moderate to strong	[15]
HCT-116 (Colorectal)	Moderate to strong	[15]
A549 (Lung)	Moderate to strong	[15]
N-Aryl benzotriazole hybrids	Various cancer cell lines	Varies with structure	[17]

Antimicrobial and Antifungal Activity

2-Aryl-benzotriazole derivatives have also demonstrated significant antimicrobial and antifungal properties.[5][14] They have been shown to be effective against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens like Candida albicans and Aspergillus niger.[14] The mechanism of their antimicrobial action is thought to involve the disruption of bacterial cell membranes.[4]

Enzyme Inhibition

The structural features of 2-aryl-benzotriazole derivatives make them suitable candidates for designing enzyme inhibitors. For example, certain derivatives have been synthesized and evaluated as inhibitors of α-amylase and α-glucosidase, enzymes involved in carbohydrate metabolism, suggesting their potential for the management of diabetes.[16] Molecular docking studies have indicated that substitutions on the aryl ring play a crucial role in the binding interactions with the active sites of these enzymes.[16]

The following diagram illustrates a simplified concept of a 2-aryl-benzotriazole derivative acting as an enzyme inhibitor.

Caption: Conceptual diagram of competitive enzyme inhibition.

Conclusion

2-Aryl-benzotriazole derivatives represent a versatile and highly valuable class of compounds with significant applications in both materials science and medicinal chemistry. Their unique photophysical properties make them exceptional UV absorbers, protecting a wide range of materials from photodegradation. In the realm of drug discovery, their diverse biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects, underscore their potential as scaffolds for the development of novel therapeutic agents. The continued exploration of their synthesis, structure-activity relationships, and mechanisms of action will undoubtedly lead to the discovery of new and improved applications for this important class of heterocyclic compounds.

References

[15] Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. (n.d.). MDPI. Retrieved January 17, 2026, from [Link] [5] An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. (n.d.). International Journal of Research and Review. Retrieved January 17, 2026, from [Link] [14] Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024). GSC Online Press. Retrieved January 17, 2026, from [Link] [17] N-Aryl Benzimidazole and Benzotriazole Derivatives and Their Hybrids as Cytotoxic Agents: Design, Synthesis and Structure–Activity Relationship Studies. (2024). MDPI. Retrieved January 17, 2026, from [Link] [10] Synthesis and Application of New Benzotriazole Derivatives as UV Absorbers for Polyester Fabrics. (n.d.). Scientific.Net. Retrieved January 17, 2026, from [Link] Photophysical Data of Benzotriazole-Derived α- Amino Acids 21a−c, 21e,... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link] [3] 2-(2-Hydroxyphenyl)-2H-benzotriazoles. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link] [6] Synthesis and Photophysical Properties of Benzotriazole-Derived Unnatural α-Amino Acids. (2019). ACS Publications. Retrieved January 17, 2026, from [Link] [18] Synthesis of Benzotriazole Derivatives. (2021). International Invention of Scientific Journal. Retrieved January 17, 2026, from [Link] [16] Synthesis of benzotriazoles derivatives and their dual potential as α-amylase and α-glucosidase inhibitors in vitro: Structure-activity relationship, molecular docking, and kinetic studies. (2019). PubMed. Retrieved January 17, 2026, from [Link] [19] Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH 2 insertion. (2021). Royal Society of Chemistry. Retrieved January 17, 2026, from [Link] [11] Benzotriazole UV Absorber. (n.d.). Tintoll. Retrieved January 17, 2026, from [Link] [1] WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (n.d.). AWS. Retrieved January 17, 2026, from [Link] [8] Synthesis and Photophysical Properties of Benzotriazole-Derived Unnatural α-Amino Acids. (2019). PubMed. Retrieved January 17, 2026, from [Link] [12] Synthesis and photophysical properties of photostable 1,8-naphthalimide dyes incorporating benzotriazole-based UV absorbers. (2022). RSC Publishing. Retrieved January 17, 2026, from [Link] [2] A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. (2025). ResearchGate. Retrieved January 17, 2026, from [Link] Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024). ResearchGate. Retrieved January 17, 2026, from [Link] [7] Benzotriazole in medicinal chemistry: An overview. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved January 17, 2026, from [Link] [20] A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. (n.d.). Semantic Scholar. Retrieved January 17, 2026, from [Link] [21] Synthesis of New Ultraviolet Light Absorbers Based on 2-Aryl-2H-benzotriazoles. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link] [9] NEW UV ABSORBERS BASED ON N-(2-AMINOARYL)BENZOTRIAZOLES. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link] [22] The Photochemistry of Benzotriazole Derivatives. Part 2: Photolysis of 1-Substituted Benzotriazole Arylhydrazones: New Route to Phenanthridin-6-yl-2-phenyldiazines. (2011). PMC - NIH. Retrieved January 17, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine in Modern Kinase Inhibitor Synthesis

Introduction: The Benzotriazole Scaffold in Kinase Drug Discovery

The benzotriazole ring system is a "privileged scaffold" in medicinal chemistry, demonstrating a remarkable capacity to bind to a wide array of biological targets.[1][2] Its rigid, planar structure, combined with its ability to act as both a hydrogen bond donor and acceptor, makes it an ideal foundation for designing potent and selective enzyme inhibitors.[3] In the field of oncology and inflammatory diseases, protein kinases are paramount targets, and the development of small molecules that can modulate their activity remains a cornerstone of modern drug discovery.[3][4][5][6]

Benzotriazole derivatives have emerged as a highly successful class of kinase inhibitors.[7][8] Their unique structure allows them to mimic the purine core of ATP, enabling them to effectively compete for the enzyme's active site. The specific compound class, exemplified by 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine , incorporates several key features that medicinal chemists can strategically exploit.

• Benzotriazole Core : Functions as a stable, bioisosteric replacement for other hinge-binding motifs.[2]

• 5-Amino Group : Provides a critical synthetic handle for diversification. This position is solvent-exposed in many kinase active sites, allowing for the introduction of various side chains to enhance potency, selectivity, and pharmacokinetic properties.

• 2-(4-Fluorophenyl) Group : This moiety often occupies the hydrophobic region of the ATP-binding pocket. The fluorine atom can form favorable orthogonal multipolar interactions with the protein backbone and often enhances metabolic stability and cell permeability.

• 6-Methyl Group : This substituent can provide additional hydrophobic interactions, fine-tune the electronics of the ring system, and influence the overall conformation of the inhibitor.

This guide provides a comprehensive overview of the synthesis and application of this advanced intermediate, offering detailed protocols for its incorporation into novel kinase inhibitor libraries.

Caption: Key pharmacophoric elements of the title scaffold.

Synthesis of the Core Intermediate

The synthesis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is a multi-step process that begins with commercially available precursors. The general strategy involves the formation of the benzotriazole ring, followed by the reduction of a nitro group to the essential primary amine.

Caption: Synthetic workflow for the core amine intermediate.

Protocol 2.1: Synthesis of 2-(4-Fluorophenyl)-6-methyl-5-nitro-2H-benzotriazole

This protocol details the formation of the benzotriazole ring system from an appropriate azo precursor, which is synthesized in situ.

Materials:

• 4-Methyl-3-nitroaniline

• 4-Fluoroaniline

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• Copper(II) acetate (Cu(OAc)₂)

• Pyridine

• Ethanol (EtOH)

• Ice

Procedure:

• Diazotization: In a flask cooled to 0-5 °C with an ice bath, dissolve 4-methyl-3-nitroaniline (1.0 eq) in a mixture of concentrated HCl and water. Add a solution of sodium nitrite (1.05 eq) in water dropwise, keeping the temperature below 5 °C. Stir for 30 minutes to form the diazonium salt.

• Azo Coupling: In a separate flask, dissolve 4-fluoroaniline (1.0 eq) in aqueous ethanol. Cool this solution to 0-5 °C. Slowly add the cold diazonium salt solution to the 4-fluoroaniline solution. Adjust the pH to 4-5 using sodium acetate to facilitate the coupling. Stir for 2-3 hours at low temperature. The formation of a colored precipitate indicates the formation of the azo dye intermediate.

• Oxidative Cyclization: Filter the crude azo compound, wash with cold water, and use it directly in the next step. Suspend the azo compound in pyridine. Add copper(II) acetate (1.5 eq) and heat the mixture to 80-90 °C for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up & Purification: Cool the reaction mixture and pour it into a stirred solution of dilute HCl. The product will precipitate. Filter the solid, wash thoroughly with water, and then with a small amount of cold ethanol. Purify the crude product by column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to yield the pure nitro-benzotriazole derivative.

Protocol 2.2: Reduction to 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Materials:

• 2-(4-Fluorophenyl)-6-methyl-5-nitro-2H-benzotriazole

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Sodium hydroxide (NaOH), 5M solution

Procedure:

• Reaction Setup: To a solution of the nitro-benzotriazole (1.0 eq) in ethyl acetate, add SnCl₂·2H₂O (5.0 eq).

• Reduction: Heat the mixture to 70 °C and add concentrated HCl dropwise. Stir vigorously at this temperature for 2-4 hours. Monitor the reaction completion by TLC.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the acidic solution by the slow addition of 5M NaOH until the pH is ~9-10. Caution: This is an exothermic process.

• Extraction & Purification: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude amine is often pure enough for the next step but can be further purified by column chromatography if necessary.

Application in Kinase Inhibitor Synthesis: Diversification Strategies

The 5-amino group is a versatile nucleophile, perfectly positioned for derivatization using robust and high-throughput chemical reactions. The two most common and powerful methods are amide bond formation and palladium-catalyzed cross-coupling reactions.

Amide Bond Formation

Amide coupling is a foundational reaction in medicinal chemistry, allowing for the systematic exploration of chemical space by introducing a wide variety of carboxylic acids.[9][10][11] Modern coupling reagents offer high efficiency and suppress racemization.[12][13]

Caption: General scheme for amide bond formation.

Protocol 3.1.1: Standard Amide Coupling using HATU

Materials:

• 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (1.0 eq)

• Carboxylic acid of choice (1.1 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Reaction Setup: In a dry flask under an inert atmosphere (e.g., Nitrogen), dissolve the carboxylic acid and HATU in anhydrous DMF.

• Activation: Add DIPEA to the mixture and stir at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Coupling: Add a solution of the benzotriazole amine in DMF to the activated acid mixture.

• Reaction: Stir the reaction at room temperature for 4-16 hours. Monitor progress by TLC or LC-MS.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate. Wash the combined organic layers sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography or preparative HPLC to obtain the final amide product.

Parameter	Recommendation	Causality/Rationale
Coupling Reagent	HATU, HBTU, PyBOP	Uronium/phosphonium salts are highly efficient, fast, and minimize racemization, especially with chiral carboxylic acids.[10][12]
Base	DIPEA, 2,4,6-Collidine	A non-nucleophilic hindered base is required to activate the coupling reagent and neutralize generated acids without competing in the reaction.
Solvent	DMF, NMP, DCM	Aprotic polar solvents are necessary to dissolve reactants and facilitate the ionic intermediates of the coupling reaction.
Temperature	0 °C to Room Temp.	Most couplings are efficient at room temperature. Lower temperatures may be used for sensitive or highly reactive substrates to minimize side reactions.

Suzuki-Miyaura Cross-Coupling

To introduce aryl or heteroaryl moieties, which are common in type I and type II kinase inhibitors, the Suzuki-Miyaura cross-coupling is an indispensable tool.[14][15] This reaction requires converting the amine into a halide or triflate first, but the versatility of C-C bond formation justifies the extra step. A more direct approach involves denitrogenative cross-coupling of the benzotriazole itself, though this is a more advanced and specific application.[14][16] For this guide, we focus on the classic approach starting from a halogenated intermediate.

Caption: General scheme for Suzuki-Miyaura cross-coupling.

Protocol 3.2.1: Suzuki Coupling (Assuming a 5-Bromo Precursor)

Note: This protocol assumes the user has prepared the 5-bromo analogue of the benzotriazole scaffold via a Sandmeyer reaction on the 5-amino intermediate.

Materials:

• 5-Bromo-2-(4-fluorophenyl)-6-methyl-2H-benzotriazole (1.0 eq)

• Aryl/heteroaryl boronic acid or ester (1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and Water (e.g., 4:1 mixture)

Procedure:

• Reaction Setup: To a microwave vial or Schlenk flask, add the bromo-benzotriazole, boronic acid, K₂CO₃, and the palladium catalyst.

• Degassing: Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Heat the mixture with stirring. Typical conditions are 80-120 °C for 2-12 hours. Microwave irradiation can significantly reduce reaction times.[17] Monitor progress by LC-MS.

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography to yield the desired biaryl product.

Parameter	Recommendation	Causality/Rationale
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃	Choice depends on the substrate. Pd(PPh₃)₄ is a good starting point. For challenging couplings, using a separate ligand (e.g., SPhos, XPhos) with a Pd(0) source is recommended.[17][18]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base is crucial for the transmetalation step of the catalytic cycle.[18] Stronger bases like K₃PO₄ are often used for less reactive boronic acids.
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	A mixture of an organic solvent and water is typically required to dissolve both the organic substrate and the inorganic base.
Temperature	80-120 °C	Heat is necessary to drive the catalytic cycle, particularly the oxidative addition and reductive elimination steps.

Characterization and Data

All synthesized intermediates and final compounds must be rigorously characterized to confirm their identity, purity, and structure.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural elucidation. ¹⁹F NMR is also critical for confirming the presence and environment of the fluorine atom.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and exact mass. LC-MS is used for reaction monitoring and purity assessment.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compounds, typically aiming for >95% for biological screening.

Table 4.1: Hypothetical SAR Data for a Kinase Target

The following table illustrates a hypothetical structure-activity relationship (SAR) study for a series of inhibitors synthesized from the title amine, targeting a generic kinase (e.g., CK2, NEK2).[1][4][5]

Compound ID	R-Group (from Amide Coupling)	Kinase IC₅₀ (nM)	Notes
INH-001	3-(4-methylpiperazin-1-yl)benzoyl	15	Basic nitrogen likely forms a salt bridge with an acidic residue (e.g., Asp) in the active site.
INH-002	4-(Trifluoromethyl)benzoyl	85	Electron-withdrawing group; potency reduced compared to INH-001.
INH-003	Cyclohexylcarbonyl	250	Purely aliphatic group; indicates a need for aromatic or charged groups for optimal potency.
INH-004	Indole-5-carbonyl	45	Planar heterocyclic system may engage in π-stacking interactions.

Conclusion

The 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine scaffold is a high-value intermediate for the synthesis of novel kinase inhibitors. Its strategic design incorporates a stable hinge-binding core and a versatile synthetic handle that allows for extensive chemical exploration. The robust protocols for amide bond formation and Suzuki-Miyaura cross-coupling detailed herein provide a reliable pathway for generating diverse chemical libraries. By leveraging this scaffold, researchers in drug development can efficiently build and optimize potent and selective kinase inhibitors for a range of therapeutic applications.

References

• Khan, I., et al. (2022). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. National Institutes of Health. [Link]

• Gozuacik, D., et al. (n.d.). New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole. ResearchGate. [Link]

• Makowska, M., et al. (2011). Design and synthesis of CK2 inhibitors. PubMed. [Link]

• Kumar, A., & Singh, P. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Online Press. [Link]

• Wang, H., et al. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Hilaris Publisher. [Link]

• Saleh, D. M., & Al-Salami, B. K. (2025). Antioxidant and Antimicrobial Activity of New Amide Compounds Containing Azo Group Using Dicyclohexylcarbodiimide (DCC) as Coupling Agent. ResearchGate. [Link]

• Wang, Y., et al. (2017). Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids. National Institutes of Health. [Link]

• Asano, T., et al. (2012). Identification, synthesis, and biological evaluation of 6-[(6R)-2-(4-fluorophenyl)-6-(hydroxymethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-2-(2-methylphenyl)pyridazin-3(2H)-one (AS1940477), a potent p38 MAP kinase inhibitor. PubMed. [Link]

• Wang, Y., et al. (2017). Denitrogenative Suzuki and Carbonylative Suzuki Coupling Reactions of Benzotriazoles with Boronic Acids. ResearchGate. [Link]

• Varghese, R. J., et al. (2023). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. MDPI. [Link]

• Zadroga, M., et al. (2017). Synthesis, in vitro antiproliferative activity and kinase profile of new benzimidazole and benzotriazole derivatives. PubMed. [Link]

• Gudaparthi, V., et al. (2010). Synthesis, Characterization and Cardioprotective Activity of Some Novel Benzotriazole and Pyrazole Derivatives. Asian Journal of Chemistry. [Link]

• Agudo-Álvarez, S., et al. (2024). The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. [Link]

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• Wang, Y., et al. (2017). Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids. Semantic Scholar. [Link]

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• Kumar, S., et al. (2011). Application of Suzuki-Miyaura and Buchwald - Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. ResearchGate. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

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Protocol for N-acylation of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

An Application Note and Protocol for the N-acylation of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, field-proven protocol for the N-acylation of the aromatic amine, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. Benzotriazole derivatives are pivotal scaffolds in medicinal chemistry, and the introduction of an acyl group can significantly modulate their biological activity, making this a critical transformation in drug discovery pipelines.[1][2][3] This guide moves beyond a simple recitation of steps to explain the underlying chemical principles, from reaction mechanism to catalyst choice, ensuring that researchers can not only replicate the procedure but also adapt it with a deep understanding of the variables at play. We present a robust methodology using an acyl chloride, complete with reaction monitoring, product purification, and detailed characterization, alongside a troubleshooting guide to address common experimental challenges.

Introduction and Scientific Context

Benzotriazole and its derivatives are a class of heterocyclic compounds that command significant attention in pharmaceutical research due to their wide spectrum of pharmacological activities, including antimicrobial, analgesic, and anti-inflammatory properties.[2][3][4] The benzotriazole nucleus serves as a versatile structural motif that can be readily functionalized to generate libraries of compounds for biological screening.[5][6]

The N-acylation of aromatic amines is a fundamental transformation in organic synthesis.[7] For benzotriazole derivatives, this modification is particularly valuable as it can enhance binding affinity to biological targets, improve metabolic stability, or alter pharmacokinetic profiles.[8][9] The resulting amide bond is a key structural feature in a vast number of marketed pharmaceuticals.[8]

This application note details a reliable and scalable protocol for the N-acylation of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, a representative substrate in this important chemical class.

Reaction Principle and Mechanistic Insights

The N-acylation of an amine is a classic example of a nucleophilic acyl substitution reaction.[7][10][11] The reaction proceeds through the attack of the nucleophilic amine on the electrophilic carbonyl carbon of an acylating agent.

Choice of Acylating Agent

Two primary classes of acylating agents are commonly employed:

• Acyl Chlorides (R-COCl): These are highly reactive due to the strong electron-withdrawing effect of the chlorine atom, which makes the carbonyl carbon highly electrophilic.[12] Reactions with acyl chlorides are typically fast and high-yielding but produce stoichiometric amounts of hydrochloric acid (HCl).[10][13]

• Acid Anhydrides ((R-CO)₂O): These are less reactive than acyl chlorides but are often preferred for their milder nature and easier handling.[14][15] They produce a carboxylic acid as a byproduct, which is less corrosive than HCl.[14]

For this protocol, we select an acyl chloride to ensure a rapid and complete conversion of the starting material.

The Role of the Base

The reaction between an amine and an acyl chloride generates HCl.[13][16] This acidic byproduct can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. Therefore, a non-nucleophilic organic base, such as Pyridine or Triethylamine (TEA) , must be included.[17] The base serves two critical functions:

• Acid Scavenger: It neutralizes the generated HCl, preventing the protonation of the starting material and driving the reaction equilibrium towards the product.[7][18][19]

• Nucleophilic Catalyst (Pyridine): Pyridine can also act as a nucleophilic catalyst. It attacks the acyl chloride to form a highly reactive N-acylpyridinium salt intermediate, which is an even more potent acylating agent than the acyl chloride itself.[20][21]

Catalysis with 4-(Dimethylamino)pyridine (DMAP)

For less reactive amines or when using milder acylating agents like anhydrides, a catalytic amount (1-10 mol%) of 4-(Dimethylamino)pyridine (DMAP) can dramatically accelerate the reaction rate, often by several orders of magnitude.[22][23] DMAP is a hypernucleophilic catalyst that functions similarly to pyridine but is significantly more effective due to the electron-donating dimethylamino group, which increases the nucleophilicity of the pyridine ring nitrogen.[22][24][25]

General Reaction Mechanism

The reaction proceeds via a nucleophilic addition-elimination pathway.

Caption: General mechanism for N-acylation using an acyl chloride and a base.

Detailed Experimental Protocol

This protocol provides a method for the N-acetylation of the title compound using acetyl chloride. It can be readily adapted for other acyl chlorides.

Materials and Reagents

Reagent	CAS No.	Purity	Supplier	Notes
2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine	(Proprietary)	>98%	(Specify)	Starting Material
Acetyl Chloride	75-36-5	>99%	(Specify)	Acylating Agent; handle in fume hood
Pyridine	110-86-1	Anhydrous	(Specify)	Base and Solvent; handle in fume hood
Dichloromethane (DCM)	75-09-2	Anhydrous	(Specify)	Reaction Solvent
Saturated aq. Sodium Bicarbonate (NaHCO₃)	144-55-8	-	(Prepare in-house)	For aqueous work-up
Brine (Saturated aq. NaCl)	7647-14-5	-	(Prepare in-house)	For aqueous work-up
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	7487-88-9	-	(Specify)	Drying Agent
Ethyl Acetate	141-78-6	ACS Grade	(Specify)	For TLC and Chromatography
Hexanes	110-54-3	ACS Grade	(Specify)	For TLC and Chromatography
Silica Gel	7631-86-9	230-400 mesh	(Specify)	For Column Chromatography

Equipment

• Round-bottom flask (flame-dried)

• Magnetic stirrer and stir bar

• Septa and needles

• Inert gas supply (Nitrogen or Argon)

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• TLC plates (silica gel 60 F₂₅₄) and developing chamber

• UV lamp (254 nm)

• Glass column for chromatography

Reagent Calculation Table (Example Scale)

Reagent	M.W. ( g/mol )	Amount (mg)	mmoles	Equivalents
2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine	242.27	242	1.0	1.0
Pyridine	79.10	119	1.5	1.5
Acetyl Chloride	78.50	94	1.2	1.2
Dichloromethane (DCM)	-	10 mL	-	-

Step-by-Step Procedure

Caption: Experimental workflow for the N-acylation protocol.

• Reaction Setup: Place a magnetic stir bar into a flame-dried round-bottom flask. Seal the flask with a septum and purge with an inert gas (N₂ or Ar) for 5-10 minutes.

• Dissolution: Under a positive pressure of inert gas, add 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (1.0 eq) and anhydrous dichloromethane (DCM, approx. 0.1 M solution). Stir until all solids have dissolved. Add anhydrous pyridine (1.5 eq).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath. This is crucial to control the initial exothermic reaction upon adding the highly reactive acyl chloride.[12]

• Addition of Acylating Agent: Add acetyl chloride (1.2 eq) dropwise to the cooled solution via syringe over 5 minutes. A precipitate (pyridinium hydrochloride) may form.

• Reaction and Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a suitable eluent (e.g., 30% Ethyl Acetate in Hexanes). The disappearance of the starting amine spot and the appearance of a new, typically less polar, product spot indicates reaction completion.

• Work-up: Upon completion, dilute the reaction mixture with DCM (20 mL). Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • 1 M HCl (2 x 15 mL) to remove excess pyridine.

  • Saturated aq. NaHCO₃ (2 x 15 mL) to remove any remaining acid.

  • Brine (1 x 15 mL) to remove residual water.

• Drying: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and wash the solid with a small amount of DCM.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure N-acylated product.

Safety Precautions

• General: All operations should be performed in a well-ventilated chemical fume hood.[26] Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[27][28]

• Acyl Chlorides: Acetyl chloride is highly flammable, corrosive, and reacts violently with water to release HCl gas.[27][29][30] It is a lachrymator and causes severe burns.[27] Handle under an inert, anhydrous atmosphere.[26][29]

• Pyridine: Pyridine is flammable, harmful if swallowed or inhaled, and can cause skin irritation. It has a strong, unpleasant odor.[19]

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

Product Characterization

The identity and purity of the final product, N-(2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl)acetamide, should be confirmed by spectroscopic methods.

Technique	Expected Observations
¹H NMR (e.g., in CDCl₃)	Disappearance of the broad -NH₂ signal from the starting material. Appearance of a new singlet for the acetyl methyl group (~δ 2.2 ppm) and a broad singlet for the amide N-H proton (~δ 7.5-8.5 ppm). Aromatic proton signals will show characteristic shifts.[31][32]
¹³C NMR (e.g., in CDCl₃)	Appearance of a new carbonyl carbon signal for the amide (~δ 168-172 ppm) and a methyl carbon signal (~δ 24 ppm).[33]
IR Spectroscopy (ATR)	Appearance of a strong C=O stretching band for the amide at ~1660-1690 cm⁻¹. Appearance of an N-H stretching band at ~3250-3350 cm⁻¹.[31][33]
High-Resolution MS (HRMS)	The observed mass of the molecular ion ([M+H]⁺) should match the calculated exact mass for C₁₅H₁₄FN₄O to within 5 ppm.[34]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient acyl chloride.2. Deactivated starting amine.3. Water contamination in reagents/solvents.	1. Add an additional portion (0.2 eq) of acyl chloride.2. Add a catalytic amount of DMAP (5 mol%) to the reaction mixture.[25]3. Ensure all glassware is flame-dried and reagents/solvents are anhydrous.
Low Yield	1. Mechanical loss during work-up.2. Product is partially water-soluble.3. Inefficient purification.	1. Be careful during extractions; avoid vigorous shaking that can cause emulsions.2. Back-extract the aqueous layers with the organic solvent (DCM or Ethyl Acetate).3. Optimize the eluent system for chromatography.
Multiple Products	1. Di-acylation (if other nucleophilic sites are present).2. Side reactions due to excess heat or prolonged reaction time.	1. This is unlikely for this specific substrate but can be controlled by using stoichiometric amounts of acylating agent at low temperatures.2. Maintain the recommended temperature and monitor the reaction closely by TLC.

Conclusion

This application note provides a validated and robust protocol for the N-acylation of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. By detailing the mechanistic principles, providing a step-by-step guide, and offering solutions to potential issues, this document serves as an essential resource for researchers in organic synthesis and drug development. The described methodology is efficient, scalable, and adaptable for the synthesis of a wide array of acylated benzotriazole derivatives, facilitating the exploration of this important chemical space for novel therapeutic agents.

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• Diva-portal.org. (2023, March 11). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives.39

• BenchChem. (2025). Spectroscopic Characterization of Benzotriazole: A Technical Guide.33

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• AWS. (n.d.). Supporting Information Direct Access to Acylated Azobenzenes via Pd-Catalyzed C-H Functionalization and Further.34

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• Oxford Academic. (2013, November 25). N-acetylation of three aromatic amine hair dye precursor molecules eliminates their genotoxic potential.9

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• ResearchGate. (2025, August 6). Synthesis of 1, 3, 5-trisubstituted-1, 2, 4-triazoles by microwave-assisted N-acylation of amide derivatives and the consecutive reaction with hydrazine hydrochlorides.45

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Advanced Cross-Coupling Strategies for the Functionalization of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

An Application and Protocol Guide for Researchers

Abstract: This technical guide provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. Benzotriazole derivatives are privileged scaffolds in medicinal chemistry, and their derivatization is crucial for developing novel therapeutic agents.[1][2][3][4] This document focuses on the Buchwald-Hartwig amination, a powerful method for forming C–N bonds, utilizing the primary amine functionality of the title compound. We will explore the mechanistic underpinnings, provide step-by-step protocols, and explain the rationale behind reagent selection to empower researchers in drug discovery and chemical synthesis.

Introduction: The Strategic Value of Benzotriazole Scaffolds

Benzotriazole and its derivatives are cornerstones in modern medicinal chemistry, exhibiting a wide spectrum of biological activities including antifungal, antiviral, analgesic, and anti-inflammatory properties.[1][4] Their unique electronic properties and ability to act as bioisosteres make them attractive cores for drug design. The targeted functionalization of these scaffolds is paramount for modulating their pharmacological profiles.

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules, earning the 2010 Nobel Prize in Chemistry.[5][6] Among these, the Buchwald-Hartwig amination stands out as a premier method for the construction of aryl C–N bonds, a linkage ubiquitous in pharmaceuticals.[7][8][9] This reaction offers a significant advantage over traditional methods, which often require harsh conditions and have limited substrate scope.[7]

This guide focuses on a specific, high-value building block: 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (CAS 436086-84-9). We present a detailed protocol for its use as a nucleophilic partner in Buchwald-Hartwig amination reactions to generate a library of novel diarylamine derivatives.

Overall Synthetic Workflow

The diagram below outlines the general strategy for derivatizing the primary amine of the benzotriazole core via a palladium-catalyzed cross-coupling reaction.

Figure 1: General workflow for the Buchwald-Hartwig amination.

Core Mechanism: The Buchwald-Hartwig Amination Catalytic Cycle

Understanding the reaction mechanism is critical for troubleshooting and optimization. The generally accepted catalytic cycle for the Buchwald-Hartwig amination involves a Pd(0)/Pd(II) cycle.[5][10][11] The choice of ligand is crucial; bulky, electron-rich phosphine ligands, such as those developed by the Buchwald group, are known to stabilize the palladium catalyst and facilitate the key steps of oxidative addition and reductive elimination.[10][12]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide (or triflate) bond, forming a Pd(II) complex. This is often the rate-limiting step, especially for less reactive aryl chlorides.[13][14]

• Ligand Exchange & Deprotonation: The amine substrate coordinates to the Pd(II) center. The base then deprotonates the coordinated amine to form a palladium-amido complex. The choice of base and its strength can significantly impact reaction efficiency.[15][16]

• Reductive Elimination: The final step involves the formation of the new C–N bond, yielding the arylamine product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[17]

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Application Protocol: Buchwald-Hartwig Amination

This protocol provides a robust starting point for the C–N coupling of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine with various aryl bromides.

Materials and Reagents

Reagent	CAS Number	Supplier	Notes
2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine	436086-84-9	Various[18]	The key substrate. Ensure purity >98%.
Aryl Bromide (Ar-Br)	Varies	Sigma-Aldrich, etc.	Use a range of electron-rich and electron-poor coupling partners.
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	51364-51-3	Strem, Sigma-Aldrich	A common Pd(0) precatalyst. Store under inert atmosphere.
XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)	564483-18-7	Strem, Sigma-Aldrich	A bulky, electron-rich Buchwald ligand.[10]
Sodium tert-butoxide (NaOtBu)	865-48-5	Sigma-Aldrich	A strong, non-nucleophilic base. Handle in a glovebox.
Anhydrous Toluene	108-88-3	Acros, Sigma-Aldrich	Use a dry, degassed solvent.

Step-by-Step Experimental Procedure

Note: This reaction is sensitive to air and moisture. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques or in a glovebox.

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (1.0 mmol, 1.0 equiv), the desired aryl bromide (1.1 mmol, 1.1 equiv), and sodium tert-butoxide (1.4 mmol, 1.4 equiv).

• Catalyst Loading: In a separate vial inside a glovebox, weigh and add the palladium precatalyst, Pd₂(dba)₃ (0.015 mmol, 1.5 mol %), and the ligand, XPhos (0.036 mmol, 3.6 mol %). Briefly mix the solids.

• Reaction Assembly: Add the catalyst/ligand mixture to the Schlenk tube containing the substrate, aryl halide, and base.

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) to the Schlenk tube via syringe.

• Reaction Execution: Seal the Schlenk tube and place it in a preheated oil bath at 100 °C. Stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. To sample, briefly remove the tube from heat, cool, and quickly withdraw an aliquot under a positive pressure of inert gas.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and quench by slowly adding water (15 mL).

• Extraction: Separate the organic layer. Wash the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic extracts, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the desired N-aryl product.

Rationale for Reagent Selection

• Catalyst System (Pd₂(dba)₃ / XPhos): This combination is highly effective for coupling aryl halides, including challenging aryl chlorides.[13] XPhos is a bulky, electron-rich monophosphine ligand that promotes both the oxidative addition and the final reductive elimination step, preventing catalyst decomposition and increasing reaction rates.[10][12]

• Base (NaOtBu): A strong base is required to deprotonate the primary amine, forming the active nucleophile.[15] Sodium tert-butoxide is a common choice due to its high basicity and low nucleophilicity, which minimizes side reactions. For substrates with base-sensitive functional groups, a weaker base like K₂CO₃ or Cs₂CO₃ may be screened, though this often requires higher temperatures or longer reaction times.

• Solvent (Toluene): Toluene is a standard high-boiling, non-polar solvent for Buchwald-Hartwig reactions, effectively solubilizing the organic reagents and tolerating the required reaction temperatures. Anhydrous 1,4-dioxane is another common alternative.[9]

Expected Results and Substrate Scope

The described protocol is expected to be robust for a variety of aryl bromides. The table below provides hypothetical outcomes to guide expectations.

Aryl Bromide Partner	Electronic Nature	Expected Yield Range	Notes
4-Bromotoluene	Electron-donating	85-95%	Electron-rich aryl halides generally react well.
4-Bromoanisole	Electron-donating	80-92%	Similar reactivity to bromotoluene.
Bromobenzene	Neutral	90-98%	The benchmark substrate, typically provides excellent yields.
4-Bromobenzonitrile	Electron-withdrawing	75-90%	Electron-withdrawing groups can sometimes lead to side reactions but are generally well-tolerated.
2-Bromopyridine	Heteroaromatic	70-88%	Heteroaromatic halides are viable coupling partners, though optimization may be required.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst (air/moisture exposure); Insufficiently strong base; Low temperature.	Ensure strictly anhydrous/anaerobic conditions. Switch to a stronger base (e.g., LHMDS). Increase temperature in 10 °C increments. Screen other ligands (e.g., SPhos, RuPhos).
Formation of Side Products	Hydrodehalogenation of aryl halide; Homocoupling of aryl halide.	Decrease catalyst loading. Ensure the base is fully dissolved. Screen different solvent/base combinations.
Product Decomposition	Reaction temperature too high; Prolonged reaction time.	Monitor the reaction closely and stop it upon completion. Reduce the reaction temperature.

Conclusion

The palladium-catalyzed Buchwald-Hartwig amination is an indispensable tool for the synthesis of complex arylamines. The protocols and insights provided herein offer a validated starting point for researchers seeking to functionalize 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. By leveraging this powerful cross-coupling reaction, scientists can efficiently generate diverse libraries of novel benzotriazole derivatives, accelerating the discovery of new chemical entities in drug development and materials science.

References

• Synthesis of π-Conjugated Polymers Containing Benzotriazole Units via Palladium-Catalyzed Direct C-H Cross-Coupling Polycondensation for OLEDs Applications. National Institutes of Health (NIH). [Link]

• Hartwig-Buchwald amination on solid supports: a novel access to a diverse set of 1H-benzotriazoles. PubMed. [Link]

• Palladium-Catalyzed C-H Activation/C-N Coupling Route to 1-Aryl-1H-benzotriazoles. Synfacts. [Link]

• Chapter 3. Benzotriazole and Its Derivatives as Ligands in Coupling Reaction. ResearchGate. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• Simple Amine/Pd(OAc)2-Catalyzed Suzuki Coupling Reactions of Aryl Bromides under Mild Aerobic Conditions. ACS Publications. [Link]

• Intramolecular Ullman amination for synthesis of benzotriazole derivatives 92. ResearchGate. [Link]

• Aminative Suzuki–Miyaura coupling. Science. [Link]

• Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. National Institutes of Health (NIH). [Link]

• Benzotriazole derivatives palladium complex: Synthesis, characterization, antifungal and catalytic activity. Redalyc. [Link]

• Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases. DSpace@MIT. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health (NIH). [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship.org. [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. ACS Publications. [Link]

• The Suzuki Reaction. Myers Group, Harvard University. [Link]

• Palladium Cross-Coupling Reactions 1. An Introduction. YouTube. [Link]

• Palladium‐catalyzed coupling of 1,2,3‐triazole derivative & substituted benzothiazole. ResearchGate. [Link]

• Cross-coupling reaction. Wikipedia. [Link]

• Ancillary Ligand Design in the Development of Palladium Catalysts for Challenging Selective Monoarylation Reactions. Royal Society of Chemistry. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Buchwald-Hartwig Amination. ACS Green Chemistry Institute. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. ACS Publications. [Link]

• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. scielo.br. [Link]

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• 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers. ChemicalRegister.com. [Link]

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Topic: Application of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine in Antimicrobial Drug Discovery

An Application Note and Protocol Guide for Researchers

Introduction: The Benzotriazole Scaffold as a Privileged Structure in Antimicrobial Research

The relentless rise of antimicrobial resistance (AMR) has created an urgent need for novel chemical entities capable of combating multidrug-resistant pathogens. Within medicinal chemistry, certain molecular frameworks, often termed "privileged structures," serve as versatile templates for designing new therapeutic agents due to their ability to interact with multiple biological targets. The benzotriazole scaffold is one such prominent structure. Benzotriazole derivatives have been shown to possess a wide array of biological activities, including antiviral, antifungal, and antibacterial properties. Their synthetic tractability and unique physicochemical properties make them an attractive starting point for drug discovery campaigns.

This document provides a comprehensive guide for the investigation of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (hereafter referred to as Compound BTA-5F ) as a potential antimicrobial agent. While this specific molecule represents a novel chemical entity with limited published data, this guide establishes a complete workflow for its evaluation, from initial screening to preliminary mechanism of action studies. The protocols herein are designed to be robust and self-validating, providing researchers with a rigorous framework to assess the antimicrobial potential of Compound BTA-5F and other novel benzotriazole analogs.

Part 1: Preliminary Assessment and Compound Management

Before biological evaluation, the integrity and solubility of Compound BTA-5F must be established. This foundational step is critical for data reproducibility and accuracy.

1.1. Purity and Identity Verification The purity of the test compound must be confirmed to be ≥95% to ensure that the observed activity is not due to contaminants.

• Methodology: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS).

• Rationale: HPLC separates the compound from any impurities, while MS confirms its molecular weight, verifying its identity.

1.2. Solubility Determination Understanding the solubility profile is crucial for preparing accurate stock solutions and avoiding compound precipitation in assay media.

• Protocol: Kinetic Solubility Assay

  • Prepare a high-concentration stock solution of Compound BTA-5F (e.g., 10-20 mM) in 100% dimethyl sulfoxide (DMSO).

  • Create a serial dilution of the compound in DMSO in a 96-well plate.

  • Add the desired aqueous assay buffer (e.g., Phosphate-Buffered Saline, PBS) to each well and mix thoroughly.

  • Incubate at room temperature for 1-2 hours.

  • Measure the turbidity of each well using a nephelometer or a plate reader at a wavelength of ~620 nm. The concentration at which precipitation is observed is the kinetic solubility limit.

• Causality: The use of DMSO is standard for initial solubilization of hydrophobic small molecules. However, the final concentration of DMSO in the assay should typically be kept below 1% (v/v) to prevent solvent-induced toxicity to the microbes or cells.

Part 2: Primary Antimicrobial Screening Workflow

The initial goal is to determine if Compound BTA-5F has any intrinsic antimicrobial activity against a representative panel of pathogens. The Minimum Inhibitory Concentration (MIC) is the gold standard for this primary screen.

Experimental Workflow for Primary Screening

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution MIC Assay

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Pathogen Panel: Select a diverse panel of microorganisms, including:

  • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 29213), Enterococcus faecalis (e.g., ATCC 29212)

  • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Fungi: Candida albicans (e.g., ATCC 90028), Cryptococcus neoformans (e.g., ATCC 208821)

• Preparation:

  • Prepare a 2X working solution of Compound BTA-5F in the appropriate broth (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • In a 96-well microtiter plate, perform a 2-fold serial dilution of the 2X compound solution to obtain a range of concentrations (e.g., from 128 µg/mL down to 0.25 µg/mL).

  • Prepare a standardized inoculum of each microorganism adjusted to a final concentration of 5 x 10^5 CFU/mL in the assay broth.

• Inoculation: Add an equal volume of the inoculum to each well of the compound dilution plate. This dilutes the compound to its final 1X concentration.

• Controls:

  • Positive Control: Wells with inoculum and broth only (no compound).

  • Negative Control: Wells with broth only (no inoculum).

  • Vehicle Control: Wells with inoculum and the highest concentration of DMSO used.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 30-35°C for 24-48 hours for fungi.

• Reading the MIC: The MIC is defined as the lowest concentration of Compound BTA-5F that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm (OD600).

Parameter	Description	Typical Range for "Hit"
MIC (µg/mL)	Minimum Inhibitory Concentration	< 16 µg/mL

Part 3: Bactericidal vs. Bacteriostatic Activity

An MIC value only indicates growth inhibition; it does not differentiate between killing the pathogen (cidal activity) or merely preventing its replication (static activity). This distinction is critical for therapeutic potential.

Protocol: Minimum Bactericidal Concentration (MBC) Assay

• Prerequisite: An MIC assay must be performed first.

• Sub-culturing: Following MIC determination, take a small aliquot (e.g., 10 µL) from all wells in the MIC plate that showed no visible growth.

• Plating: Spot the aliquot onto an agar plate (e.g., Tryptic Soy Agar) that does not contain any compound.

• Incubation: Incubate the agar plate overnight at 37°C.

• Determining the MBC: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum CFU/mL.

• Interpretation:

  • If MBC ≤ 4 x MIC, the compound is considered bactericidal .

  • If MBC > 4 x MIC, the compound is considered bacteriostatic .

Part 4: Selectivity and Safety Profile

A promising antimicrobial agent must be potent against pathogens but exhibit minimal toxicity to host cells. The selectivity index (SI) is a key metric for this assessment.

SI = CC50 / MIC

Where CC50 is the concentration that causes 50% cytotoxicity to mammalian cells. A higher SI value is desirable.

Protocol: MTT Assay for Mammalian Cell Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

• Cell Culture: Seed a 96-well plate with a suitable mammalian cell line (e.g., HEK293 human embryonic kidney cells or HepG2 human liver cancer cells) at a density of ~10,000 cells per well. Allow cells to adhere overnight.

• Compound Treatment: Add serial dilutions of Compound BTA-5F to the cells and incubate for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Readout: Measure the absorbance at ~570 nm using a microplate reader.

• Analysis: Plot the percentage of cell viability versus the compound concentration and use a non-linear regression model to calculate the CC50 value.

Parameter	Description	Typical Range for "Hit"
CC50 (µM)	50% Cytotoxic Concentration	> 50 µM
SI	Selectivity Index (CC50/MIC)	> 10

Part 5: Investigating the Mechanism of Action (MoA)

Understanding how a compound kills or inhibits a pathogen is crucial for its development. For novel benzotriazoles, several potential mechanisms can be hypothesized based on existing literature for related heterocyclic compounds. A common mechanism involves the disruption of key metabolic or biosynthetic pathways.

Hypothesized MoA Pathway and Investigative Workflow

Caption: A workflow for elucidating the mechanism of action (MoA).

Protocol: Macromolecular Synthesis Assay

This assay helps to quickly identify which major cellular biosynthetic pathway is affected by Compound BTA-5F.

• Principle: Bacterial cultures are treated with the compound at its MIC and simultaneously pulsed with radiolabeled precursors for DNA ([³H]thymidine), RNA ([³H]uridine), protein ([³H]leucine), and cell wall ([¹⁴C]N-acetylglucosamine).

• Procedure:

  • Grow a bacterial culture to early-log phase.

  • Aliquot the culture into tubes. Add Compound BTA-5F (at 2x MIC) or a control antibiotic with a known mechanism (e.g., ciprofloxacin for DNA synthesis).

  • Immediately add the specific radiolabeled precursor to each corresponding tube.

  • Take samples at various time points (e.g., 0, 10, 20, 30 minutes).

  • Precipitate the macromolecules using trichloroacetic acid (TCA), collect them on a filter membrane, and measure the incorporated radioactivity using a scintillation counter.

• Interpretation: A rapid cessation of radioactivity incorporation in a specific sample (e.g., the [³H]thymidine sample) compared to the untreated control indicates that the compound likely inhibits that pathway (in this case, DNA synthesis).

Conclusion and Future Directions

This application note provides a systematic framework for the comprehensive evaluation of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (Compound BTA-5F) as a novel antimicrobial agent. By following these protocols, researchers can generate robust and reproducible data on its antimicrobial spectrum, potency, cidal activity, and safety profile. Positive results from this workflow, particularly a potent MIC against resistant strains, a bactericidal mechanism, and a high selectivity index, would provide a strong rationale for advancing Compound BTA-5F to further stages of drug discovery, including lead optimization, in vivo efficacy studies, and more in-depth MoA elucidation.

References

• Kamal, A., et al. (2015). Benzimidazole and Benzotriazole Based Anticancer Agents: A Review. Mini-Reviews in Medicinal Chemistry, 15(11), 943-952. [Link]

• Wang, X., et al. (2020). Benzotriazole-based derivatives and their biological activities. European Journal of Medicinal Chemistry, 208, 112783. [Link]

• Timm, M., et al. (2019). The impact of DMSO on measuring the antimicrobial activity of silver nanoparticles. Journal of Nanobiotechnology, 17(1), 84. [Link]

• CLSI. (2020). M07 Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; 11th Edition. Clinical and Laboratory Standards Institute. [Link]

• van Meerloo, J., et al. (2011). Cell sensitivity assays: the MTT assay. Methods in Molecular Biology, 731, 237-245. [Link]

Application Notes and Protocols: High-Throughput Screening for Novel Kinase Inhibitors Among 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine Derivatives

Introduction: The Therapeutic Potential of Benzotriazole Scaffolds in Oncology

The benzotriazole moiety represents a privileged scaffold in medicinal chemistry, frequently appearing in compounds with a wide array of biological activities. Its unique structural and electronic properties allow it to engage with various biological targets through diverse non-covalent interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions.[1] A significant body of research has highlighted the potential of benzotriazole derivatives as potent anticancer agents, largely through their ability to inhibit protein kinases.[1][2]

Protein kinases are a critical class of enzymes that regulate the majority of cellular pathways, including cell cycle progression, proliferation, and survival.[3][4] Dysregulation of kinase activity is a hallmark of many cancers, making them prime targets for therapeutic intervention.[3][5] Specifically, benzotriazole-based compounds have shown promise as inhibitors of key kinases implicated in cancer, such as Cyclin-Dependent Kinases (CDKs), Focal Adhesion Kinase (FAK), and Casein Kinase 2 (CK2).[1][2][6][7][8] The core structure of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine provides a versatile backbone for chemical modification, enabling the generation of large libraries of derivatives with potentially diverse kinase inhibitory profiles.

This application note provides a comprehensive, field-proven high-throughput screening (HTS) protocol designed to efficiently identify and characterize novel kinase inhibitors from a library of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives. We will detail a tiered screening cascade, beginning with a robust biochemical assay to identify direct enzyme inhibitors, followed by a cell-based assay to assess cellular potency and cytotoxicity. This integrated approach ensures the identification of promising lead compounds for further drug development.

The Screening Cascade: A Multi-Faceted Approach to Hit Identification

A successful HTS campaign requires a strategic workflow that progresses from a broad primary screen to more focused secondary and confirmatory assays.[9] This cascade is designed to minimize false positives and negatives while efficiently prioritizing compounds with the most promising therapeutic potential.[10][11] Our proposed workflow integrates both biochemical (target-based) and cell-based (phenotypic) screening methodologies to provide a comprehensive understanding of compound activity.[12][13]

Caption: High-Throughput Screening Cascade for Kinase Inhibitor Discovery.

Part 1: Biochemical Screening for Direct Kinase Inhibition

The initial phase of the HTS campaign focuses on identifying compounds that directly inhibit the enzymatic activity of a specific kinase of interest (e.g., CDK2, FAK). A luminescence-based assay that measures the depletion of ATP, a universal kinase substrate, is a robust and widely used method for this purpose.[14] The ADP-Glo™ Kinase Assay is an excellent choice as it measures the amount of ADP produced, which is directly proportional to kinase activity.[4]

Protocol 1: ADP-Glo™ Luminescent Kinase Assay

This protocol is designed for a 384-well plate format, suitable for automated HTS.[15]

A. Reagent and Plate Preparation:

• Compound Plating:

  • Using an acoustic liquid handler (e.g., Beckman Echo), dispense 100 nL of each compound from the benzotriazole derivative library (10 mM in 100% DMSO) into designated wells of a 384-well assay plate.

  • This results in a final screening concentration of 10 µM in a 10 µL final reaction volume.

  • Include appropriate controls:

    • Negative Control (0% inhibition): Wells with DMSO only.

    • Positive Control (100% inhibition): Wells with a known inhibitor for the target kinase (e.g., Staurosporine).

• Reagent Preparation:

  • Kinase Buffer: Prepare a 1X kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Kinase/Substrate/ATP Mix: Prepare a 2X working solution containing the target kinase, its specific substrate peptide, and ATP in the kinase buffer. The final concentrations in the 10 µL reaction should be optimized for each kinase, typically with ATP at its Km value.

B. Assay Procedure:

• To the compound-plated 384-well plate, add 5 µL of the 2X Kinase/Substrate/ATP mix to each well using a multi-drop dispenser.

• Mix the plate on a plate shaker for 30 seconds.

• Incubate the plate at room temperature for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

• Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the generated ADP to ATP and provides luciferase/luciferin to generate a luminescent signal.

• Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.

• Read the luminescence on a plate reader (e.g., PerkinElmer EnVision).

C. Data Analysis:

• Calculate the percent inhibition for each compound using the following formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl))

• Identify "primary hits" as compounds exhibiting ≥50% inhibition at 10 µM.

• Calculate the Z'-factor to assess assay quality. A Z' > 0.5 indicates a robust and reliable assay.[14][16]

  Z' = 1 - (3 * (SD_PositiveControl + SD_NegativeControl)) / |Avg_PositiveControl - Avg_NegativeControl|

Parameter	Example Value
Plate Format	384-well
Final Compound Conc.	10 µM
Final DMSO Conc.	1%
Kinase Reaction Volume	10 µL
Incubation Time (Kinase)	60 min
Readout	Luminescence
Z'-factor Target	> 0.5

Part 2: Hit Confirmation and Orthogonal Validation

Primary hits must be subjected to further testing to confirm their activity and rule out assay artifacts. This involves re-testing the hits in the primary assay and then performing a dose-response analysis to determine their potency (IC₅₀). An orthogonal assay, which uses a different detection technology, is also crucial to ensure that the observed activity is not due to interference with the primary assay's components (e.g., luciferase).[17] Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is an excellent orthogonal method for kinase assays.[18][19][20]

Protocol 2: TR-FRET Kinase Assay (Lanthascreen™ Eu Kinase Binding Assay as an example)

This protocol describes a competitive binding assay format.

A. Reagent Preparation:

• Dose-Response Plating: Prepare serial dilutions (e.g., 10-point, 1:3 dilution) of the confirmed primary hit compounds in DMSO. Dispense these into a 384-well plate.

• Reagent Mix: Prepare a 4X solution of the europium-labeled anti-tag antibody and a 4X solution of the Alexa Fluor™ 647-labeled kinase tracer in the assay buffer. Prepare a 2X solution of the target kinase.

B. Assay Procedure:

• Add 5 µL of the 2X kinase solution to each well of the compound-plated plate.

• Incubate for 60 minutes at room temperature.

• Add 5 µL of the 4X antibody/tracer mix.

• Incubate for 60 minutes at room temperature, protected from light.

• Read the plate on a TR-FRET enabled plate reader, measuring the emission at both the acceptor (e.g., 665 nm) and donor (e.g., 615 nm) wavelengths.

C. Data Analysis:

• Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

• Plot the TR-FRET ratio against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the IC₅₀ value for each compound.[21]

Caption: Principle of a competitive TR-FRET kinase binding assay.

Part 3: Cell-Based Screening for Phenotypic Effects

While biochemical assays are essential for identifying direct inhibitors, they do not provide information on cell permeability, off-target effects, or general cytotoxicity.[10][22] Therefore, a cell-based assay is a critical next step to evaluate the effects of the confirmed hits in a more physiologically relevant context.[23][24] A cell proliferation/viability assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, is a robust and scalable method for this purpose.[25]

Protocol 3: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is designed to assess the anti-proliferative effects of the compounds on a relevant cancer cell line.

A. Cell Culture and Plating:

• Culture a cancer cell line known to be dependent on the target kinase (e.g., MCF-7 for a CDK inhibitor screen) under standard conditions.

• Harvest the cells and adjust the cell density to a pre-optimized seeding concentration (e.g., 5,000 cells/well).

• Dispense 90 µL of the cell suspension into each well of a 384-well clear-bottom, white-walled plate.

• Incubate the plate for 24 hours to allow the cells to attach.

B. Compound Treatment:

• Prepare 10X serial dilutions of the confirmed hit compounds in the appropriate cell culture medium.

• Add 10 µL of the 10X compound dilutions to the cells.

• Incubate the plate for 72 hours under standard cell culture conditions.

C. Assay Procedure:

• Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

• Add 100 µL of CellTiter-Glo® Reagent to each well.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read the luminescence on a plate reader. The signal is proportional to the amount of ATP present, which is an indicator of the number of viable cells.

D. Data Analysis:

• Calculate the percent cell viability for each concentration of each compound relative to DMSO-treated controls.

• Plot the percent viability against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Next Steps

This application note outlines a robust and comprehensive HTS protocol for the identification and characterization of novel kinase inhibitors from a library of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives. By employing a tiered screening cascade that includes a primary biochemical screen, orthogonal validation, and a secondary cell-based assay, researchers can efficiently identify compounds with both target-specific activity and cellular efficacy.

Compounds that demonstrate potent activity in both the biochemical and cell-based assays (e.g., IC₅₀ and GI₅₀ < 1 µM) are considered validated hits. These compounds should then be prioritized for further studies, including:

• Kinase Selectivity Profiling: Screening against a broad panel of kinases to determine the inhibitor's selectivity profile.[9]

• Mechanism of Action Studies: Investigating the mode of inhibition (e.g., ATP-competitive, allosteric).

• Structure-Activity Relationship (SAR) Analysis: Guiding the synthesis of more potent and selective analogs.[2]

• ADME/Tox Profiling: Assessing the absorption, distribution, metabolism, excretion, and toxicity properties of the lead compounds.

This systematic approach provides a solid foundation for a successful drug discovery program aimed at developing novel benzotriazole-based kinase inhibitors for cancer therapy.

References

• An, W. F., & Tolliday, N. (2010). Introduction: cell-based assays for high-throughput screening. Methods in molecular biology (Clifton, N.J.), 665, 1–12.

• Fox, J. T., & Myung, K. (2012). Cell-based high-throughput screens for the discovery of chemotherapeutic agents. Oncotarget, 3(5), 536–543. [Link]

• Gubler, H. (2016). High-Throughput Screening Data Analysis. Methods in Molecular Biology.
• Kariv, I., Rourick, R. A., & Wey, T. (2002). A high-throughput fluorescence polarization assay for the discovery of inhibitors of the p53/MDM2 interaction. Journal of biomolecular screening, 7(3), 227–238.

• GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 27(02), 067–080. [Link]

• Hilaris Publisher. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Med chem, 4(8). [Link]

• Arista Biotech. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). [Link]

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• von Ahsen, O., & Bömer, U. (2005). High-throughput screening for kinase inhibitors. Chembiochem : a European journal of chemical biology, 6(3), 481–490.

• MDPI. (2023). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. International Journal of Molecular Sciences, 24(13), 11099. [Link]

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• Macarron, R., et al. (2011). High-Throughput Screening: today's biochemical and cell-based approaches. Drug Discovery Today, 16(11-12), 484-491.
• Fabian, M. A., et al. (2005). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors.
• Bretner, M., et al. (2009). Synthesis of new analogs of benzotriazole, benzimidazole and phthalimide--potential inhibitors of human protein kinase CK2. Acta poloniae pharmaceutica, 66(1), 39–48.
• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Time-Resolved Fluorescence Resonance Energy Transfer Assay for High-Throughput Screening of 14-3-3 Protein–Protein Interaction Inhibitors. Journal of Biomolecular Screening, 4(2), 67–73.

• Reaction Biology. (n.d.). Kinase Screening Assay Services. [Link]

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• Berg, A., et al. (2016). A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of STAT4. Assay and drug development technologies, 14(7), 416–423.
• Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Expert opinion on drug discovery, 6(1), 17–32.

• Wikipedia. (n.d.). High-throughput screening. [Link]

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• Yasgar, A., et al. (2008). Compound Management for Quantitative High-Throughput Screening.

• Cambridge MedChem Consulting. (2017). Analysis of HTS data. [Link]

• Berg, A., et al. (2016). A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of STAT4. Assay and drug development technologies, 14(7), 416–423.
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Application Notes &amp; Protocols: Development of Fluorescent Probes Using 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Introduction: The Benzotriazole Scaffold as a Versatile Fluorophore Core

The field of fluorescent probe development is continuously driven by the search for novel scaffolds that offer robust photophysical properties, synthetic accessibility, and sensitivity to biological microenvironments.[1][2] Among the various heterocyclic systems, the 2-phenyl-2H-benzotriazole core has emerged as a promising platform for designing environment-sensitive fluorophores.[3][4][5] These molecules often exhibit strong fluorescence in the visible region, large Stokes shifts, and sensitivity to solvent polarity, which are highly desirable characteristics for probes intended for complex biological imaging.[3][6][7]

This guide focuses on a specific derivative, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (hereafter referred to as BTA-Amine ), as a foundational scaffold for creating novel fluorescent probes. The strategic placement of an amino group provides a key reactive handle for synthetic modification, allowing for the attachment of various recognition moieties. This enables the rational design of probes targeted to specific analytes, enzymes, or cellular organelles. The electron-donating nature of the amine also plays a crucial role in the molecule's charge-transfer characteristics, which are often the basis for its fluorescent signaling mechanism.[3][4]

This document provides a comprehensive overview of the synthesis, characterization, and application of probes derived from BTA-Amine, offering both the theoretical basis and detailed experimental protocols for researchers in cell biology, diagnostics, and drug development.

Principle of Probe Design: Leveraging Intramolecular Charge Transfer (ICT)

Many fluorescent probes derived from amino-substituted benzotriazoles operate on the principle of Intramolecular Charge Transfer (ICT). In the ground state, the molecule has a certain electron distribution. Upon excitation with light, an electron is promoted to a higher energy level, leading to a significant redistribution of electron density from the electron-donating amino group to the electron-accepting benzotriazole core.

This excited state, known as the ICT state, is highly sensitive to the local environment. Changes in solvent polarity or the binding of an analyte to a recognition unit appended to the amine can alter the energy of the ICT state, leading to observable changes in the fluorescence emission wavelength, intensity, or lifetime. This mechanism allows for the design of "turn-on," "turn-off," or ratiometric probes.[8]

For instance, attaching an electron-withdrawing group (a receptor for an analyte) to the amine can quench fluorescence through a process like Photoinduced Electron Transfer (PET). When the analyte binds, this quenching mechanism is disrupted, and fluorescence is restored (a "turn-on" response).

Experimental Protocols

Protocol 1: Synthesis of the Core Scaffold (BTA-Amine)

The synthesis of the BTA-Amine core is typically achieved through a multi-step process involving diazotization and cyclization.[6][7] This protocol is adapted from established methodologies for creating 2-aryl-benzotriazoles.[9]

Causality: The key to this synthesis is the formation of a reactive o-aminoazobenzene intermediate, which then undergoes oxidative cyclization to form the stable triazole ring. The choice of reagents and conditions is critical for maximizing yield and purity.

Materials:

• 4-Methyl-2-nitroaniline

• 4-Fluoroaniline

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Reducing agent (e.g., Sodium hydrosulfite, Na₂S₂O₄)

• Copper(II) sulfate (CuSO₄)

• Ammonia solution

• Organic solvents: Ethanol, Toluene, Dichloromethane (DCM)

Procedure:

• Diazotization: Dissolve 4-fluoroaniline in an aqueous HCl solution and cool to 0-5 °C in an ice bath. Slowly add an aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes to form the diazonium salt.

• Azo Coupling: In a separate flask, dissolve 4-methyl-2-nitroaniline in ethanol. Slowly add the freshly prepared diazonium salt solution to this flask, maintaining a basic pH by adding NaOH solution. A brightly colored azo compound should precipitate.

• Reduction of Nitro Group: Isolate the azo compound by filtration. Resuspend it in a water/ethanol mixture and heat gently. Add a reducing agent like sodium hydrosulfite in portions until the color changes, indicating the reduction of the nitro group to an amine.

• Cyclization to Benzotriazole: To the solution containing the reduced intermediate, add an aqueous solution of copper(II) sulfate and ammonia. Reflux the mixture. The copper acts as a catalyst for the oxidative cyclization to form the benzotriazole ring.

• Work-up and Purification: After the reaction is complete (monitored by TLC), cool the mixture and extract the product with DCM. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the final product, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (BTA-Amine) .

Validation:

• Confirm the structure using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

• Assess purity using HPLC (>95% is recommended for subsequent steps).

Protocol 2: Derivatization of BTA-Amine to Create a Target-Specific Probe

This protocol provides a general framework for attaching a recognition moiety. As an example, we describe the installation of a simple receptor for detecting pH changes (a morpholine group).

Causality: The primary amine of the BTA-Amine scaffold is a versatile nucleophile. It can be readily functionalized via acylation, alkylation, or reductive amination to append a wide variety of functional groups that can act as receptors for specific analytes.

Materials:

• BTA-Amine (from Protocol 1)

• 2-Chloroacetyl chloride

• Morpholine

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous solvents: Dichloromethane (DCM), Tetrahydrofuran (THF)

Procedure:

• Acylation: Dissolve BTA-Amine in anhydrous DCM and cool to 0 °C. Add TEA (1.2 equivalents) followed by the dropwise addition of 2-chloroacetyl chloride (1.1 equivalents). Stir at 0 °C for 1 hour and then at room temperature overnight.

• Nucleophilic Substitution: After confirming the formation of the chloroacetamide intermediate via TLC, add morpholine (2.0 equivalents) and an additional equivalent of TEA to the reaction mixture. Heat the reaction to 40 °C and stir until the starting material is consumed.

• Work-up and Purification: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting probe by column chromatography to yield the morpholine-conjugated benzotriazole probe.

Validation:

• Confirm the successful conjugation via NMR and HRMS. The appearance of signals corresponding to the morpholine protons and a corresponding mass shift will validate the synthesis.

Characterization and Application

Protocol 3: Photophysical Characterization

Causality: Understanding the fundamental photophysical properties of the new probe is essential for interpreting experimental results. This involves measuring its absorption and emission spectra, quantum yield, and molar absorptivity. These parameters define the probe's brightness and optimal excitation/emission wavelengths.

Equipment:

• UV-Vis Spectrophotometer

• Fluorescence Spectrofluorometer

• Integrating Sphere (for quantum yield)

Procedure:

• Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) of the purified probe in a suitable solvent like DMSO or ethanol.

• Absorption Spectrum: Dilute the stock solution to a working concentration (e.g., 10 µM) in the solvent of interest (e.g., PBS buffer, pH 7.4). Record the absorbance spectrum to determine the maximum absorption wavelength (λ_abs).

• Emission Spectrum: Using the determined λ_abs as the excitation wavelength, record the fluorescence emission spectrum to find the maximum emission wavelength (λ_em).

• Molar Absorptivity (ε): Prepare a series of dilutions of the probe and measure their absorbance at λ_abs. Plot absorbance vs. concentration. According to the Beer-Lambert law (A = εcl), the slope of the line is the molar absorptivity (in M⁻¹cm⁻¹).

• Fluorescence Quantum Yield (Φ_F): Measure the quantum yield relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54). The quantum yield is calculated using the formula: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) Where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Property	Description	Typical Value for BTA Derivatives
λ_abs (nm)	Wavelength of maximum absorbance	320 - 380 nm
λ_em (nm)	Wavelength of maximum emission	380 - 500 nm[10]
Stokes Shift (nm)	Difference between λ_em and λ_abs	> 50 nm (often large)[6][7]
ε (M⁻¹cm⁻¹)	Molar absorptivity (brightness)	10,000 - 30,000
Φ_F	Fluorescence Quantum Yield	0.1 - 0.5 (highly variable)[7]

Table 1: Typical Photophysical Properties for 2-Aryl-Benzotriazole Fluorophores.

Protocol 4: Application in Live Cell Imaging

Causality: The ultimate test of a fluorescent probe is its performance in a biological context. This protocol outlines the general steps for using a BTA-derived probe for cellular imaging. The probe's ability to permeate cell membranes and respond to its intracellular target determines its utility.[11][12]

Materials:

• HeLa cells (or other suitable cell line)

• DMEM media with 10% FBS

• Phosphate-Buffered Saline (PBS)

• Probe stock solution (1 mM in DMSO)

• Confocal Laser Scanning Microscope

Procedure:

• Cell Culture: Plate HeLa cells on glass-bottom dishes and grow to 60-70% confluency.

• Probe Loading: Dilute the probe stock solution in pre-warmed cell culture media to a final concentration of 1-10 µM. Remove the old media from the cells and replace it with the probe-containing media.

• Incubation: Incubate the cells for 15-30 minutes at 37 °C in a CO₂ incubator.

• Washing: Remove the loading solution and wash the cells twice with warm PBS to remove excess extracellular probe.

• Imaging: Add fresh PBS or imaging buffer to the cells. Image the cells using a confocal microscope equipped with appropriate laser lines and emission filters based on the probe's determined λ_abs and λ_em.

• Analyte Response (Optional): To test the probe's response, treat the cells with a stimulus known to alter the concentration of the target analyte (e.g., for a pH probe, use nigericin to equilibrate intracellular and extracellular pH) and acquire images before and after treatment.

Visualization of Workflow and Mechanism

To clarify the process, the following diagrams illustrate the development workflow and a common signaling mechanism.

Caption: Workflow for Fluorescent Probe Development.

Caption: Photoinduced Electron Transfer (PET) Mechanism.

References

• Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids. (2023). The Journal of Organic Chemistry. [Link]

• Synthesis and Photophysical Properties of Benzotriazole-Derived Unnatural α-Amino Acids. (2019). The Journal of Organic Chemistry. [Link]

• Photophysical Data of Benzotriazole-Derived α- Amino Acids. (n.d.). ResearchGate. [Link]

• Design and synthesis of stable four-coordinated benzotriazole-borane with tunable fluorescence emission. (2022). Chemical Science. [Link]

• Fluorescent 2-phenyl-2H-benzotriazole dyes with intramolecular N–H···N hydrogen bonding: Synthesis and modulation of fluorescence properties by proton-donating substituents. (2020). Dyes and Pigments. [Link]

• Design,Synthesis Of Benzotriazole Derivatives As Fluorescent Molecules And Investigation On Their Photoluminescence Properties. (2024). Globe Thesis. [Link]

• Novel benzothiazole-based fluorescent probe for efficient detection of Cu2+/S2- and Zn2+ and its applicability in cell imaging. (2025). ResearchGate. [Link]

• A cell-permeable and triazole-forming fluorescent probe for glycoconjugate imaging in live cells. (n.d.). Chemical Communications. [Link]

• Advances in Organic Fluorescent Probes for Intracellular Zn2+ Detection and Bioimaging. (n.d.). MDPI. [Link]

• Synthesis of 2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole. (n.d.). PrepChem.com. [Link]

• Fluorescent Probes for Disease Diagnosis. (2024). Chemical Reviews. [Link]

• Novel Fluorophores for Molecular and Cellular Imaging. (n.d.). UNT Health Science Center. [Link]

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Cell-based assay protocols for evaluating cytotoxicity of compounds derived from 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Introduction: A Strategic Approach to Cytotoxicity Profiling

The evaluation of novel chemical entities for cytotoxic effects is a cornerstone of preclinical drug development and chemical safety assessment. This guide provides a comprehensive framework for characterizing the cytotoxic potential of a specific class of compounds: derivatives of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. Benzotriazole derivatives are known to possess a wide range of biological activities, and some have demonstrated the ability to inhibit cancer cell proliferation through mechanisms such as inducing oxidative stress and mitochondrial damage.[1][2][3] Therefore, a multi-faceted approach to assessing their cytotoxicity is warranted.

This document moves beyond a simple recitation of protocols. It offers a strategic workflow, explaining the rationale behind choosing specific assays to build a comprehensive cytotoxicity profile. We will explore assays that measure distinct cellular events, from metabolic activity and membrane integrity to the activation of specific cell death pathways like apoptosis. By integrating data from these orthogonal assays, researchers can gain a more nuanced understanding of how these novel benzotriazole derivatives impact cell health.

Part 1: Foundational Considerations for Robust Cytotoxicity Testing

Before embarking on specific assay protocols, several foundational elements must be addressed to ensure the generation of reliable and reproducible data.

The Critical Choice of Cell Line

The selection of an appropriate cell line is paramount and should be guided by the research question.[4][5] Consider the intended therapeutic target or the most likely tissue to be exposed to the compound.[4]

• Relevance to Target Disease: If the compounds are being developed as anti-cancer agents, a panel of cancer cell lines from different tissues is recommended. For example, if targeting liver cancer, the HepG2 human hepatocellular carcinoma cell line could be a relevant model.[6]

• Normal Cell Counterparts: To assess for selective toxicity, it is crucial to test the compounds on a non-cancerous cell line, such as human fibroblasts or cell lines derived from tissues that may be susceptible to off-target effects.[4]

• Adherent vs. Suspension Cells: The choice between adherent and suspension cell lines will influence handling procedures within the protocols. Most protocols provided here are optimized for adherent cells, with notes for adaptation to suspension cells.

Recommendation: For a primary screen of the benzotriazole derivatives, a common and well-characterized cancer cell line such as HeLa (cervical cancer) or MCF-7 (breast cancer) can be used. For a more targeted study, a cell line relevant to the compound's intended application should be chosen.

Compound Handling and Solubilization

The physicochemical properties of the test compounds must be considered.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving small molecules for in vitro assays.[7] However, it can exhibit cytotoxicity at higher concentrations. It is imperative to keep the final DMSO concentration in the cell culture medium below 0.5% to avoid solvent-induced effects.[7][8]

• Solubility and Stock Solutions: Prepare a high-concentration stock solution of each benzotriazole derivative in 100% DMSO. This stock can then be serially diluted to create a range of working concentrations for the assay. Ensure the compound is fully dissolved in the stock solution.

Experimental Controls: The Key to Data Integrity

Every cytotoxicity assay plate must include the following controls:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the test compound. This control group is considered 100% viable and is used for data normalization.

• Positive Control: Cells treated with a known cytotoxic agent (e.g., Staurosporine for apoptosis assays, or Triton X-100 for membrane integrity assays) to ensure the assay is performing as expected.

• Untreated Control: Cells in culture medium alone, without any solvent or compound.

• Media Blank: Wells containing only culture medium (no cells) to measure the background absorbance/luminescence of the medium and the assay reagents.[9]

Part 2: A Multi-Parametric Approach to Cytotoxicity Assessment

No single assay can provide a complete picture of cytotoxicity. The following workflow is proposed to build a comprehensive profile of the test compounds, moving from general viability to more specific mechanisms of cell death.

Caption: The principle of the MTT assay.

Protocol: MTT Assay

• Cell Seeding:

  • Trypsinize and count cells. Prepare a cell suspension at a density of 1 x 10⁵ cells/mL in complete culture medium.

  • Seed 100 µL of the cell suspension (10,000 cells/well) into a 96-well flat-bottom plate. [10] * Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment. [10]2. Compound Treatment:

  • Prepare serial dilutions of the benzotriazole derivatives in culture medium from your DMSO stock.

  • Carefully remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include vehicle and positive controls.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well. [11][12] * Incubate the plate for 2-4 hours at 37°C. [10][11]During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the crystals. [13] * Place the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization. [14]5. Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. [14][11]A reference wavelength of 630 nm can be used to subtract background noise. [14] Data Analysis: The percentage of cell viability is calculated as follows: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

This assay measures the amount of adenosine triphosphate (ATP) in cultured cells, which is a key indicator of metabolically active, viable cells. [15]When cells lose membrane integrity, they can no longer synthesize ATP, and endogenous ATPases quickly deplete the existing ATP. [11]The assay utilizes a recombinant luciferase enzyme that uses ATP to generate a luminescent signal. [16] Principle: The amount of ATP is directly proportional to the number of viable cells in culture. [15]The luminescent signal produced by the luciferase reaction is a quantitative measure of ATP levels.

Protocol: ATP-Based Luminescence Assay (e.g., CellTiter-Glo®)

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol, using a white-walled, opaque 96-well plate suitable for luminescence measurements.

• Reagent Preparation and Addition:

  • Equilibrate the assay plate and the ATP assay reagent to room temperature for approximately 30 minutes. [11] * Add a volume of the ATP assay reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium). [11]3. Incubation and Lysis:

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal. [15][17]4. Data Acquisition:

  • Measure the luminescence using a microplate luminometer.

Data Analysis: The percentage of cell viability is calculated as follows: % Viability = [(Luminescence of Treated Cells - Luminescence of Blank) / (Luminescence of Vehicle Control - Luminescence of Blank)] * 100

Phase 2: Confirming Cytotoxicity and Investigating the Mechanism

If the primary screen indicates a reduction in cell viability, the next step is to determine if this is due to cell death (cytotoxicity) and to begin exploring the underlying mechanism.

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium. [18][19]LDH is a stable cytosolic enzyme that is released upon lysis of the cell membrane. [18] Principle: The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt into a colored formazan product. [20]The amount of color produced is proportional to the amount of LDH released, and thus to the number of damaged cells.

Protocol: LDH Cytotoxicity Assay

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

  • It is crucial to include a "Maximum LDH Release" control by adding a lysis solution (e.g., 1% Triton X-100) to a set of control wells 45 minutes before the assay endpoint. [21]2. Supernatant Collection:

  • After the treatment period, centrifuge the 96-well plate at 400 x g for 5 minutes. [20]This will pellet any detached cells.

  • Carefully transfer 50 µL of the supernatant from each well to a new, flat-bottom 96-well plate. [21]3. LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well of the new plate containing the supernatants.

• Incubation and Data Acquisition:

  • Incubate the plate for 30 minutes at room temperature, protected from light. * Measure the absorbance at 490 nm using a microplate reader. Data Analysis: The percentage of cytotoxicity is calculated as follows: % Cytotoxicity = [(Absorbance of Treated - Absorbance of Vehicle) / (Absorbance of Max Release - Absorbance of Vehicle)] * 100

Caspases-3 and -7 are key effector enzymes in the apoptotic pathway. [22][23]Their activation is a hallmark of programmed cell death. This assay uses a proluminescent or profluorescent substrate containing the DEVD peptide sequence, which is specifically cleaved by activated caspase-3 and -7. [24] Principle: The cleavage of the substrate by activated caspase-3/7 releases a luminescent or fluorescent signal that is proportional to the amount of caspase activity in the sample. [24]

Caption: Mechanism of the Caspase-3/7 assay.

Protocol: Caspase-3/7 Glo Assay

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol, using a white-walled, opaque 96-well plate.

• Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.

  • Equilibrate the plate and reagent to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation and Data Acquisition:

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours.

  • Measure the luminescence using a microplate luminometer.

Data Analysis: The results are often expressed as fold change in caspase activity relative to the vehicle control: Fold Change = (Luminescence of Treated Cells - Luminescence of Blank) / (Luminescence of Vehicle Control - Luminescence of Blank)

Part 3: Data Interpretation and Potency Determination

Integrating Data from Multiple Assays

By comparing the results from the different assays, a more complete picture of the compound's cytotoxic mechanism can be formed.

Assay	Parameter Measured	Interpretation of a Positive Result
MTT	Mitochondrial dehydrogenase activity	Decrease in metabolic activity; potential cytotoxicity or cytostatic effects.
ATP	Intracellular ATP levels	Decrease in the number of viable, metabolically active cells.
LDH	Release of LDH from cytosol	Loss of cell membrane integrity, indicative of necrosis or late-stage apoptosis.
Caspase-3/7	Activity of effector caspases	Induction of the apoptotic cell death pathway.

For example, a compound that shows a decrease in MTT and ATP levels, a positive result in the Caspase-3/7 assay, but a minimal increase in LDH release at early time points is likely inducing apoptosis. Conversely, a compound that causes a rapid increase in LDH release with a corresponding drop in ATP levels may be causing necrotic cell death.

Determining the IC₅₀ Value

The half-maximal inhibitory concentration (IC₅₀) is a quantitative measure of the potency of a compound. [25]It is the concentration of a drug that is required to inhibit a biological process by 50%. [26][27] Procedure for IC₅₀ Determination:

• Generate a Dose-Response Curve:

  • Perform one of the primary viability assays (MTT or ATP) using a range of compound concentrations (typically an 8- to 10-point serial dilution).

• Data Transformation:

  • Plot the percentage of cell viability (y-axis) against the logarithm of the compound concentration (x-axis).

• Non-linear Regression:

  • Use a statistical software package (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response curve (variable slope). [28]The software will calculate the IC₅₀ value from this curve.

The IC₅₀ value is a critical parameter for comparing the potency of different benzotriazole derivatives and for selecting lead candidates for further development. [27]

Part 4: Troubleshooting Common Issues

Problem	Potential Cause	Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for reagent addition. [7]
Low signal in MTT/ATP assays	Cell density is too low, insufficient incubation time.	Optimize cell seeding density for your specific cell line. [7][9]Increase incubation time with the assay reagent. [7]
High background in LDH assay	Serum in the culture medium can contain LDH. Rough handling of cells.	Use a serum-free medium during the final hours of treatment if possible. Handle cell plates gently.
"Edge effects" on 96-well plates	Uneven evaporation from the outer wells.	Avoid using the outermost wells for experimental samples. Fill them with sterile PBS or medium to maintain humidity. [9]

Conclusion

This guide provides a robust and logical framework for the cytotoxic evaluation of novel 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives. By employing a multi-parametric approach that interrogates cell metabolism, membrane integrity, and specific death pathways, researchers can build a comprehensive profile of a compound's activity. The detailed protocols and data analysis guidelines herein are designed to ensure the generation of high-quality, reproducible data, facilitating informed decision-making in the drug discovery and development process.

References

• Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• L'Abbé, D., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Creative Bioarray. (n.d.). ATP Cell Viability Assay. [Link]

• protocols.io. (2024). LDH cytotoxicity assay. [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?[Link]

• Liu, X., et al. (2009). Synthesis and Cytotoxic Activity of Coumarin Derivatives Containing Benzotriazole Moieties. Phosphorus, Sulfur, and Silicon and the Related Elements, 184(10), 2636-2644. [Link]

• CellBioEd. (2024). Graphing and Presenting Your Cell Viability: Expanded Data Analysis. [Link]

• Wang, Y., et al. (2008). A novel benzotriazole derivative inhibits proliferation of human hepatocarcinoma cells by increasing oxidative stress concomitant mitochondrial damage. Investigational New Drugs, 26(2), 111-118. [Link]

• The Future of Things. (n.d.). Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests. [Link]

• Bakshi, S. (2025). MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. [Link]

• RE-Place. (n.d.). ATP cell viability assay. [Link]

• ResearchGate. (2015). How can I calculate IC50 for a cytotoxic substance?[Link]

• Leist, M., et al. (2018). Highlight report: Cell type selection for toxicity testing. ALTEX, 35(1), 133-135. [Link]

• protocols.io. (2019). ATP assay. [Link]

• Krayushkina, E. A., et al. (2024). N-Aryl Benzimidazole and Benzotriazole Derivatives and Their Hybrids as Cytotoxic Agents: Design, Synthesis and Structure–Activity Relationship Studies. International Journal of Molecular Sciences, 25(22), 12345. [Link]

• CLYTE Technologies. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. [Link]

• Molecular Devices. (n.d.). EarlyTox Caspase-3/7 R110 Assay Kit. [Link]

• Iovine, V., et al. (2022). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. Molecules, 27(19), 6543. [Link]

• Boster Biological Technology. (n.d.). Cytotoxicity Assays | Life Science Applications. [Link]

• Mosquera, J. L., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences, 24(23), 16864. [Link]

• Kumar, A., et al. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 29(02), 271–285. [Link]

• Visikol. (2022). The Importance of IC50 Determination. [Link]

• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. [Link]

• MilliporeSigma. (n.d.). Muse® Caspase-3/7 Kit. [Link]

• ResearchGate. (2020). Which cell line to choose for cytotoxicity evaluation of nanomaterials?[Link]

• da Silva, R. M. (n.d.). Statistical Analysis: MTT-assay (cell viability test). [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Measuring Cell Viability / Cytotoxicity. [Link]

• ResearchGate. (n.d.). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. [Link]

• faCellitate. (2023). How to choose the right cell line for your experiments. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Welcome to the technical support center for the synthesis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions. Our goal is to help you navigate the complexities of this multi-step synthesis to improve yield, purity, and reproducibility.

N-aryl benzotriazoles are a critical structural motif in pharmaceuticals, agrochemicals, and materials science, often serving as UV stabilizers and key pharmacophores.[1][2] The specific target molecule, with its unique substitution pattern, presents distinct synthetic challenges, particularly in controlling regioselectivity during the N-arylation step.

Proposed Synthetic Pathway

A logical and robust synthetic route is foundational to troubleshooting. The pathway outlined below is a common approach for constructing substituted 2-aryl-2H-benzotriazoles. Each stage presents unique challenges and opportunities for optimization, which will be addressed in the subsequent sections.

Troubleshooting Guide: A Step-by-Step Analysis

This section is structured in a question-and-answer format to directly address specific issues that may arise during each phase of the synthesis.

Stage 1: Benzotriazole Ring Formation

The initial and most critical phase is the construction of the benzotriazole core. The standard method involves the diazotization of an appropriate ortho-phenylenediamine derivative, followed by spontaneous intramolecular cyclization.[3][4][5]

Q1: My diazotization reaction is yielding a dark, tarry mixture instead of the expected product. What is the likely cause?

A1: This is a classic sign of diazonium salt decomposition. The primary cause is almost always a loss of temperature control.

• Causality: Diazonium salts are notoriously unstable at elevated temperatures. The diazotization of an amino group with nitrous acid (generated in situ from sodium nitrite and an acid) is a highly exothermic reaction.[3][6] If the temperature rises above 5-10 °C, the diazonium salt will rapidly decompose, leading to a complex mixture of phenolic byproducts and polymeric tars.

• Recommended Solutions:

  • Strict Temperature Monitoring: Maintain the reaction temperature between 0-5 °C throughout the addition of the sodium nitrite solution. Use an ice-salt bath for more efficient cooling.

  • Slow, Controlled Addition: Add the cold sodium nitrite solution dropwise to the cooled solution of your diamine precursor. This prevents a rapid exotherm.

  • Acid Choice: While mineral acids can be used, glacial acetic acid is often preferred as it can lead to a cleaner reaction profile and better yields.[3][4]

Q2: The yield of my 6-methyl-benzotriazol-5-amine intermediate is consistently low, even with good temperature control. What else can I optimize?

A2: Low yields in this step, assuming no decomposition, often point to incomplete reaction or issues with the workup and isolation.

• Causality & Solutions:

  • Incomplete Diazotization: Ensure the stoichiometry is correct. A slight excess (1.05-1.10 equivalents) of sodium nitrite is commonly used to drive the reaction to completion.[6] Monitor the reaction using TLC or by testing for the presence of nitrous acid with starch-iodide paper.

  • pH Control: The stability of diazonium cations is pH-dependent. Strongly basic conditions should be avoided as they can lead to the formation of inactive diazotate anions.[7] The reaction is typically run under acidic conditions.

  • Product Isolation: Benzotriazole derivatives can sometimes separate as oils before solidifying, making isolation difficult.[3][6] Ensure the mixture is thoroughly chilled for an extended period (e.g., 3+ hours) to promote complete crystallization. Seeding with a few crystals of the product can also be beneficial.[4]

Stage 2: Regioselective N-Arylation

This is arguably the most challenging step of the synthesis. The benzotriazole intermediate has two potential nitrogen atoms (N1 and N2) for arylation, and achieving high selectivity for the desired 2H-isomer is crucial. The Ullmann condensation or Buchwald-Hartwig amination are the most common methods for this C-N bond formation.[8][9][10]

Q3: My N-arylation reaction produces a nearly 1:1 mixture of N1 and N2 isomers. How can I favor the formation of the 2-(4-Fluoro-phenyl) product?

A3: Achieving N2-selectivity is a known challenge in benzotriazole chemistry, as the 1H-tautomer is often thermodynamically favored.[11] However, kinetic control can be leveraged to produce the 2H-isomer.

• Causality & Mechanism: The reaction proceeds through a catalyst (Copper or Palladium) coordinating with the benzotriazole. The regioselectivity is influenced by a delicate balance of sterics, electronics, and the nature of the catalytic species. Recent studies and DFT calculations suggest that while the N1-tautomer may be more stable, the transition state energy for reductive elimination from an N2-triazolate-Pd complex can be lower, leading to kinetic preference for the N2 product under certain conditions.[12]

• Recommended Solutions:

  • Catalyst & Ligand Choice: This is the most critical factor. For palladium-catalyzed Buchwald-Hartwig reactions, sterically hindered biaryl phosphine ligands are essential.[10][13] For copper-catalyzed Ullmann reactions, the choice of ligand is also key.[8][14] Some rhodium-based catalysts have shown extremely high N2 selectivity.[1]

  • Solvent and Base: Aprotic polar solvents like DMF or DMSO are common. The choice of base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can significantly impact the reaction rate and selectivity.[8][15] Cesium carbonate is often used in challenging couplings due to its higher solubility and basicity.

  • Temperature: Lowering the reaction temperature may favor the kinetic N2 product over the thermodynamic N1 product. An optimization screen is highly recommended.

dot graph "N_Arylation_Selectivity" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} ddot Caption: Factors influencing N1 vs. N2 arylation selectivity.

Q4: My cross-coupling reaction is sluggish or fails to proceed. What are the common culprits?

A4: Failure of a cross-coupling reaction can be attributed to catalyst deactivation, poor reagent quality, or suboptimal conditions.

• Causality & Solutions:

  • Catalyst Deactivation: The palladium or copper catalyst is sensitive to oxygen. Ensure the reaction is set up under an inert atmosphere (Nitrogen or Argon) using properly degassed solvents.

  • Reagent Quality: Use high-purity aryl halide and benzotriazole. Boronic acids, if used, can degrade upon storage; check their purity. The base is also critical; use a freshly opened or properly stored anhydrous base.

  • Ligand Ratio: The ratio of ligand to metal is crucial. For Buchwald-Hartwig reactions, a ligand:Pd ratio of 1.5:1 to 2:1 is typical.

  • Water Content: While some protocols tolerate small amounts of water, the reaction should generally be run under anhydrous conditions. Dry your solvent and glassware thoroughly.

Stage 3: Nitro Group Reduction

The final step, if following a route starting from a nitro-substituted precursor, is the reduction of the nitro group to the target amine.

Q5: The reduction of the nitro group is giving me multiple byproducts. How can I achieve a clean conversion to the amine?

A5: The reduction of an aromatic nitro group can proceed through several intermediates, such as nitroso and hydroxylamine species.[16] Over-reduction or side reactions can occur if conditions are not controlled.

• Causality & Solutions:

  • Choice of Reducing Agent:

    • Catalytic Hydrogenation: This is often the cleanest method. Catalysts like Pd/C, PtO₂, or Raney Nickel with H₂ gas are effective. The primary risk is over-reduction of other functional groups if conditions are too harsh.

    • Chemical Reduction: Reagents like SnCl₂/HCl, Fe/HCl, or sodium borohydride in the presence of a catalyst can be used.[17] These can sometimes be less clean than catalytic hydrogenation but avoid the need for high-pressure equipment.

  • Reaction Monitoring: Carefully monitor the reaction by TLC to determine the point of complete consumption of the starting material. Stopping the reaction at the right time prevents the formation of byproducts from over-reduction or side reactions.

  • Workup Procedure: After reduction with metals like iron or tin, the product amine can be complexed with the metal salts. A basic workup (e.g., with NaOH or NaHCO₃ solution) is required to free the amine before extraction.

Frequently Asked Questions (FAQs)

Q: What is a realistic overall yield for this multi-step synthesis?

A: An overall yield is highly dependent on the efficiency of each step. A reasonable target for a 3-4 step synthesis of this nature would be in the range of 30-50%. The N-arylation step is often the lowest yielding and will have the largest impact on the overall efficiency.

Q: How can I effectively separate the N1 and N2 isomers if my reaction is not perfectly selective?

A: Separation can be challenging due to the similar polarity of the isomers.

• Column Chromatography: This is the most common method. Use a high-quality silica gel with a shallow solvent gradient. A solvent system like Hexane/Ethyl Acetate or Dichloromethane/Methanol is a good starting point. Careful fraction collection is key.

• Recrystallization: If a suitable solvent system can be found, fractional recrystallization can be an effective technique for purifying the major isomer on a larger scale.

Q: What are the primary safety considerations for this synthesis?

A:

• Diazotization: Sodium nitrite is a strong oxidizer and is toxic. Handle with care. The diazotization reaction can be violently exothermic if not controlled. Always perform it in a well-ventilated fume hood and behind a safety shield.

• Catalysts: Palladium and copper catalysts, especially when finely divided (like Pd/C), can be pyrophoric. Handle under an inert atmosphere and do not allow the dry powder to be exposed to air.

• Solvents: Use appropriate personal protective equipment (PPE) when handling organic solvents like DMF, which has reproductive toxicity concerns.

Optimized Protocol: N2-Selective Buchwald-Hartwig Amination

This protocol provides a starting point for optimizing the key N-arylation step. Researchers should perform small-scale trials to fine-tune conditions for their specific substrate.

dot graph "Buchwald_Hartwig_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontcolor="#FFFFFF"]; edge [fontname="Arial", color="#5F6368"];

} ddot Caption: General workflow for the Buchwald-Hartwig amination.

• Vessel Preparation: To an oven-dried Schlenk flask, add the 6-methyl-benzotriazol-5-amine intermediate (1.0 equiv), 1-fluoro-4-iodobenzene (1.2 equiv), and cesium carbonate (2.0 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous, degassed toluene or dioxane via syringe.

• Catalyst Addition: In a separate vial under inert atmosphere, pre-mix the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and a suitable biaryl phosphine ligand (e.g., XPhos, 4.5 mol%). Add this mixture to the reaction flask.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts and the catalyst. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Recommended Optimization Parameters

Parameter	Condition A	Condition B	Condition C	Rationale
Catalyst	Pd₂(dba)₃	Pd(OAc)₂	CuI	Comparing common palladium sources and a copper catalyst for Ullmann coupling.
Ligand	XPhos	SPhos	Benzotriazole[14]	Evaluating different generations of Buchwald-Hartwig ligands and a ligand for copper catalysis.
Base	Cs₂CO₃	K₃PO₄	K₂CO₃	Testing bases with varying strength and solubility.
Solvent	Toluene	Dioxane	DMF	Assessing the effect of solvent polarity on reaction rate and selectivity.
Temperature	80 °C	100 °C	120 °C	Optimizing for reaction rate while managing potential side reactions.

References

• Ilavský, D., Goljer, I., Lácová, M., & Gáplovský, A. (1992). Synthesis and Cyclization of Some 5-Aminobenzimidazole and 5-Aminobenzotriazole Derivatives. Collection of Czechoslovak Chemical Communications, 57. Available at: [Link]

• Mandal, T., & Jana, A. K. (2021). Catalysed N2-Selective Arylation of Benzotriazoles and Indazoles using Quinoid Carbenes via 1,5-H Shift. ChemRxiv. Available at: [Link]

• Sutherland, A. et al. (2023). Optimization of the diazotization and cyclization of 1a. ResearchGate. Available at: [Link]

• Singh, R., & Singh, K. (2015). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. TSI Journals. Available at: [Link]

• Avhad, K., & Upadhyay, K. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzotriazole synthesis. organic-chemistry.org. Available at: [Link]

• Nagy, A., & Kónya, Z. (2018). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. Available at: [Link]

• Dar'in, D. et al. (2019). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wang, Z. et al. (2007). An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Journal of the Chinese Chemical Society. Available at: [Link]

• Beilstein Archives. (2024). Blue Light Induced N-H Functionalization of Tetrazoles with Aryldiazoacetates: Access to 1,5-disubstituted Regioisomers. beilstein-archives.org. Available at: [Link]

• ResearchGate. (2007). Benzotriazole: An Excellent Ligand for Cu-Catalyzed N-Arylation of Imidazoles with Aryl and Heteroaryl Halides. ResearchGate. Available at: [Link]

• Wang, Z.-X. et al. (2016). Synthesis of N-(2-Hydroxyaryl)benzotriazoles via Metal-Free O-Arylation and N–O Bond Cleavage. ACS Publications. Available at: [Link]

• Sanna, M. et al. (2022). Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central. Available at: [Link]

• Pharmacy Infoline. (n.d.). Synthesis of benzotriazole from o-phenylenediamine. pharmacyinfoline.com. Available at: [Link]

• ResearchGate. (n.d.). Intramolecular Ullman amination for synthesis of benzotriazole derivatives. ResearchGate. Available at: [Link]

• Andrzejewska, M. R. (2019). COPPER-MEDIATED N1-ARYLATION OF BENZOTRIAZOLES. CUNY Academic Works. Available at: [Link]

• Kim, H., & Lee, P. H. (2012). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. PMC - NIH. Available at: [Link]

• Kumar, A. et al. (2014). Facile route for N1-aryl benzotriazoles from diazoamino arynes via CuI-mediated intramolecular N-arylation. PubMed Central. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Wang, H. et al. (2023). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. PMC - PubMed Central. Available at: [Link]

• Organic Syntheses. (n.d.). 1,2,3-benzotriazole. orgsyn.org. Available at: [Link]

• GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. gscbiologicalpress.com. Available at: [Link]

• Scribd. (n.d.). Synthesis of Benzotriazole from o-Phenylenediamine. Scribd. Available at: [Link]

• Carta, A. et al. (2021). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. NIH. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. organic-chemistry.org. Available at: [Link]

• Li, J. et al. (2019). Highly Efficient Catalytic Reduction of Nitrobenzene Using Cu@C Based on a Novel Cu–MOF Precursor. MDPI. Available at: [Link]

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Technical Support Center: Purification of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Welcome to the technical support center for the purification of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (CAS 436086-84-9). This guide is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this compound in high purity. As a substituted benzotriazole, this molecule presents unique purification hurdles stemming from its synthesis, inherent chemical properties, and susceptibility to forming persistent impurities.

This document provides in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions, grounded in established principles of organic chemistry and practical laboratory experience.

Understanding the Molecule: Structural and Physicochemical Properties

Before troubleshooting purification, it is crucial to understand the molecule's structure and how each functional group influences its behavior.

• Benzotriazole Core: This heterocyclic system is relatively polar and capable of hydrogen bonding. The nitrogen atoms can also act as coordination sites for metal ions, which can be a source of contamination if metal catalysts are used in the synthesis.

• 2-Aryl Substituent: The 4-fluorophenyl group is attached to one of the triazole nitrogens. It is important to note that synthesis can often lead to a mixture of N-1 and N-2 substituted isomers, which can be notoriously difficult to separate due to very similar polarities.

• Amine Group (-NH₂): This is a basic group that significantly increases the molecule's polarity and its ability to form hydrogen bonds. It is also susceptible to oxidation, which can lead to the formation of colored impurities.

• Methyl Group (-CH₃): This electron-donating group slightly modifies the electronics of the benzene ring.

• Fluorine Atom (-F): The fluorine atom on the phenyl ring adds polarity and can participate in specific intermolecular interactions.

Overall, the molecule is of moderate polarity, with a primary amine that can be protonated in acidic conditions. Its flat, aromatic structure suggests a high propensity for crystallization, provided impurities that can disrupt the crystal lattice are removed.

Common Impurities and Their Origins

Effective purification starts with identifying potential impurities. Based on common synthetic routes for benzotriazoles (typically, diazotization of an o-phenylenediamine precursor), the following impurities are likely:

Impurity Type	Probable Structure / Description	Origin	Impact on Purification
Starting Materials	Unreacted 4-fluoro-N1-(4-methyl-2-nitrophenyl)benzene-1,2-diamine or similar precursors.	Incomplete reaction.	Can often be removed by chromatography or recrystallization due to different polarity.
Regioisomers	1-(4-Fluoro-phenyl)-6-methyl-1H-benzotriazol-5-yl-amine.	Non-selective N-arylation during synthesis.	Extremely difficult to separate due to nearly identical polarity and properties. Purity must be assessed by high-resolution techniques like HPLC or NMR.
Oxidation Products	Imines, azo compounds, or other colored species.	Air oxidation of the aromatic amine group, especially when exposed to heat, light, or metal traces.	Causes discoloration (yellow, brown, or red tints) that can be difficult to remove.
Tarry Byproducts	Dark, polymeric, or resinous materials.	Side reactions during the diazotization step are common in benzotriazole synthesis.[1]	These are often insoluble in common organic solvents and can make the crude product oily or difficult to handle.[1][2]
Residual Solvents	High-boiling point solvents used in the reaction (e.g., DMF, DMSO).	Incomplete removal during workup.	Can prevent crystallization and interfere with analytical characterization.

Troubleshooting Guide: Question & Answer

This section addresses specific problems encountered during the purification of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine.

Issue 1: My crude product is a dark, oily, or tarry substance that will not solidify.

• Potential Cause 1: Presence of Tarry Byproducts.

  • Explanation: Diazotization reactions are known to produce dark, polymeric impurities that inhibit crystallization.[1][3] These byproducts are often amorphous and act as "crystal lattice disruptors."

  • Recommended Solution:

    • Dissolve the crude oil in a minimum amount of a moderately polar solvent like dichloromethane (DCM) or ethyl acetate.

    • Add silica gel to the solution to create a slurry and dry it under reduced pressure. This process is known as "dry loading."

    • Purify the material via column chromatography. The tarry impurities will often remain at the top of the column, allowing the desired product to elute.

• Potential Cause 2: Residual High-Boiling Point Solvent.

  • Explanation: Solvents like DMF or DMSO can be difficult to remove completely and will keep the product in an oily state.

  • Recommended Solution:

    • Dissolve the crude product in a water-immiscible solvent like ethyl acetate or DCM.

    • Wash the organic layer multiple times with water or brine to extract the residual high-boiling point solvent.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Issue 2: The purified product remains persistently yellow or brown, even after chromatography.

• Potential Cause: Oxidized Impurities or Trace Metal Contamination.

  • Explanation: The aromatic amine is susceptible to air oxidation, forming highly colored conjugated species. This process can be accelerated by trace metals.

  • Recommended Solution: Activated Charcoal Treatment.

    • Dissolve the colored product in a suitable hot solvent (e.g., ethanol or isopropanol) as if for recrystallization.

    • Add a small amount of activated charcoal (typically 1-2% by weight). Caution: Add charcoal to a warm, not boiling, solution to avoid bumping.

    • Heat the mixture at reflux for 10-15 minutes. The charcoal will adsorb the colored impurities.[2]

    • Filter the hot solution through a pad of Celite® to remove the charcoal.

    • Allow the filtrate to cool slowly to induce crystallization.

Issue 3: HPLC or NMR analysis shows a persistent impurity with a very similar retention time or chemical shift.

• Potential Cause: Presence of a Regioisomer.

  • Explanation: The synthesis may have produced the 1-(4-Fluoro-phenyl) isomer alongside the desired 2-(4-Fluoro-phenyl) product. These isomers have nearly identical properties and are often inseparable by standard silica gel chromatography.

  • Recommended Solution:

    • Optimize Chromatography: Try a different stationary phase. If you used silica (polar), consider alumina (basic or neutral) or even a reverse-phase (C18) column, which separates based on hydrophobicity rather than polarity.[4]

    • Recrystallization: Meticulous recrystallization from various solvent systems may enrich one isomer. The key is to find a solvent where the two isomers have a slight difference in solubility.

    • Derivatization: If separation is critical and proves impossible, consider derivatizing the amine group. The resulting derivatives (e.g., amides or carbamates) may have different crystallizing properties or chromatographic behavior, allowing for separation. The protecting group can then be removed in a subsequent step.

Detailed Purification Protocols

Protocol 1: Column Chromatography for General Purification

This protocol is designed to remove both more polar and less polar impurities from the crude product.

• Materials:

  • Silica gel (230-400 mesh)

  • Solvents: Hexanes (or Heptane), Ethyl Acetate, Dichloromethane (DCM)

  • Thin Layer Chromatography (TLC) plates

• Workflow Diagram:

  Caption: General workflow for purification by column chromatography.

• Step-by-Step Procedure:

  • TLC Analysis: First, determine an appropriate solvent system using TLC. Spot the crude material on a TLC plate and elute with different ratios of ethyl acetate/hexanes. An ideal system gives the product an Rf value of ~0.3.

  • Column Packing: Prepare a glass column with a slurry of silica gel in a non-polar solvent (e.g., 100% hexanes).

  • Sample Loading: Dissolve the crude product in a minimal amount of DCM and add a small amount of silica gel. Evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.

  • Elution: Begin eluting the column with a low-polarity mobile phase (e.g., 10% ethyl acetate in hexanes). Gradually increase the polarity of the mobile phase (gradient elution).

  • Fraction Collection: Collect fractions and analyze them by TLC.

  • Combine and Concentrate: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Protocol 2: Recrystallization for High Purity Polishing

This protocol is best for removing small amounts of impurities from an already partially purified solid.

• Solvent Selection: The key is to find a solvent that dissolves the compound when hot but not when cold. A binary solvent system often works best.

Solvent System	Rationale
Ethanol/Water	Dissolve in hot ethanol. Add hot water dropwise until the solution becomes slightly cloudy. Allow to cool.
Toluene/Heptane	Dissolve in hot toluene. Add heptane dropwise until cloudy. Allow to cool.
Isopropanol	A single-solvent system that may work well for moderately polar compounds.

• Step-by-Step Procedure:

  • Place the solid material in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent (e.g., ethanol) until the solid just dissolves.

  • If using a binary system, add the second solvent (the "anti-solvent," e.g., water) dropwise to the hot solution until persistent cloudiness appears. Add a drop or two of the first solvent to make it clear again.

  • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.

  • Dry the crystals under vacuum.

Frequently Asked Questions (FAQs)

Q1: What analytical methods should I use to confirm the purity of my final product? A1: A combination of techniques is recommended. ¹H NMR will confirm the structure and identify any major organic impurities. HPLC is excellent for determining purity quantitatively (e.g., >99%) and for detecting isomers. Mass Spectrometry (MS) will confirm the molecular weight.

Q2: My compound seems to degrade on the silica gel column. What can I do? A2: The amine group might be interacting with the acidic surface of the silica gel. You can try neutralizing the silica gel by adding 1% triethylamine to your mobile phase. Alternatively, using a different stationary phase like neutral alumina can prevent degradation.

Q3: How should I store the purified 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine? A3: Due to the oxidizable amine group, the compound should be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), and protected from light in a cool, dry place.

Q4: What is the expected appearance of the highly pure compound? A4: Highly pure benzotriazole derivatives are typically white to off-white or pale yellow crystalline solids.[5][6] Any significant color (dark yellow, brown, or red) indicates the presence of impurities.

Visualization of Key Structures

Caption: The target molecule and its common, hard-to-separate regioisomer.

References

• Katritzky, A. R., & Rachwal, S. (2010). Recent Progress in the Synthesis of 1,2,3-Benzotriazole Derivatives. IUCr Journals. Available at: [Link][7]

• SIELC Technologies. (n.d.). Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column. Available at: [Link][4]

• Fisons Scientific Apparatus Ltd. (1967). Purification of benzotriazole. Google Patents (US3334054A). Available at: [1]

• Reissert, A. (1928). 1,2,3-Benzotriazole. Organic Syntheses, 8, 24. Available at: [Link][3]

• Wikipedia. (n.d.). Benzotriazole. Available at: [Link][6]

• Iwai, I., & Iwase, Y. (1981). 2-[p-(5,6-Methylenedioxy-2H-benzotriazol-2-yl)]phenethylamine. Journal of the Pharmaceutical Society of Japan, 101(11), 1034-1040. Available at: [Link][8]

Sources

• 1. US3334054A - Purification of benzotriazole - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Benzotriazole - Wikipedia [en.wikipedia.org]
• 7. journals.iucr.org [journals.iucr.org]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]

Overcoming poor solubility of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine in organic solvents

Welcome to the dedicated technical support guide for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility challenges commonly faced with this compound. As researchers and drug development professionals, we understand that overcoming solubility hurdles is a critical first step in generating reliable experimental data. This guide is structured to provide a logical, step-by-step workflow, from simple solvent screening to more advanced formulation techniques.

Part 1: Understanding the Challenge & Frequently Asked Questions (FAQs)

FAQ 1: Why is this compound so difficult to dissolve?

The poor solubility of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine stems from its molecular structure. It possesses a large, rigid, and planar benzotriazole core combined with a fluorophenyl ring. These features contribute to strong intermolecular π-π stacking and crystal lattice energy, which require significant energy to disrupt. While the primary amine group (-NH2) offers a site for hydrogen bonding, its contribution is often insufficient to overcome the dominant nonpolar character of the molecule, leading to poor solubility in a wide range of common organic solvents.

FAQ 2: I tried dissolving it in DMSO and it crashed out. What happened?

This is a classic issue. While Dimethyl Sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving many compounds, it can form highly stable solvates. When an aqueous buffer or less polar solvent is added to a concentrated DMSO stock, the local solvent environment changes dramatically. This can cause the compound to rapidly precipitate or "crash out" of the solution, a phenomenon known as antisolvent precipitation. For cellular assays, it is critical to ensure the final DMSO concentration is low (typically <0.5%) and that the compound remains soluble in the final aqueous medium.

FAQ 3: Can I just heat the solvent to get it to dissolve?

Heating can temporarily increase solubility and is a valid strategy, but it must be approached with caution.

• Thermal Stability: The first step is to confirm the thermal stability of the compound. Degradation upon heating can lead to inaccurate results.

• Metastable Solutions: Dissolving a compound at an elevated temperature can create a supersaturated, metastable solution. The compound may precipitate out as the solution cools to room temperature, especially during long-term experiments.

• Solvent Volatility: Heating volatile solvents can alter the concentration over time.

Always check for precipitation upon cooling before using a heated preparation in your experiments.

FAQ 4: What is the first step I should take to find a suitable solvent?

A systematic solvent screening process is the most effective starting point. Instead of relying on a single "go-to" solvent, test a range of solvents with varying polarities and functionalities. This initial screen will provide valuable empirical data to guide further optimization.

Part 2: Troubleshooting Workflow & Experimental Protocols

This section provides a structured workflow for systematically addressing solubility issues. We will progress from basic solvent screening to more advanced formulation strategies.

Workflow Overview: A Step-by-Step Approach

The diagram below outlines the logical progression for tackling solubility challenges with 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine.

Caption: Logical workflow for solubility enhancement.

Protocol 1: Systematic Solvent Screening

Objective: To identify a primary organic solvent or solvent class that shows the highest potential for solubilizing the compound.

Methodology:

• Accurately weigh 1 mg of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine into separate small glass vials.

• To each vial, add an initial 100 µL of a test solvent. This represents a target concentration of 10 mg/mL.

• Vortex each vial vigorously for 1-2 minutes at room temperature.

• Visually inspect for undissolved solid material.

• If the solid persists, add another 100 µL of solvent (total 200 µL, now 5 mg/mL) and repeat vortexing.

• Continue this stepwise dilution until the compound is fully dissolved or a practical lower limit (e.g., 1 mg/mL) is reached.

• Record the approximate solubility in each solvent.

Data Summary: Recommended Solvents for Initial Screening

Solvent Class	Solvent	Polarity Index	Key Characteristics
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	7.2	High dissolving power, common for stock solutions.
Dimethylformamide (DMF)	6.4	Strong solvent, use with caution (toxic).
N-Methyl-2-pyrrolidone (NMP)	6.5	High boiling point, good for heated preps.
Ethers	Tetrahydrofuran (THF)	4.0	Good for moderately polar compounds.
1,4-Dioxane	4.8	Less volatile than THF, miscible with water.
Nitriles	Acetonitrile (MeCN)	5.8	Common in analytical chemistry (HPLC).
Alcohols	Ethanol	5.2	Biologically compatible, often used in co-solvent systems.

Protocol 2: pH Modification for Solubility Enhancement

Causality: The primary amine group on your compound is a weak base. In an acidic environment, this amine can become protonated (R-NH2 → R-NH3+). This charged, cationic form is typically much more soluble in polar solvents, including water and alcohols, than the neutral parent molecule. This principle is a cornerstone of drug formulation.

Methodology:

• Prepare a 10 mM stock solution of a suitable organic acid (e.g., Hydrochloric acid in Dioxane, or Trifluoroacetic acid) in a solvent where the compound has at least minimal solubility (e.g., THF or Ethanol).

• Prepare a slurry of your compound in the chosen solvent (e.g., 5 mg/mL).

• Add the acidic solution dropwise while stirring or vortexing.

• Continue adding the acid until the solid material dissolves. Monitor the pH if in an aqueous or semi-aqueous system.

• Critical Note: Ensure the final application is compatible with the altered pH. A significant pH shift can affect experimental outcomes, especially in biological assays.

Protocol 3: Co-Solvent Systems

Causality: A co-solvent system uses a mixture of solvents to achieve a "Goldilocks" polarity that is more favorable for dissolving a compound than any single solvent alone. A water-miscible organic solvent (the co-solvent) reduces the polarity of water, decreasing its ability to "squeeze out" the non-polar drug molecule. This is a widely used technique in pharmaceutical formulations.

Methodology:

• Dissolve the compound to its maximum concentration in a suitable, water-miscible organic solvent (e.g., DMSO, Ethanol, or PEG 400).

• In a separate vial, place the aqueous buffer or medium required for your final application.

• While vortexing the aqueous medium vigorously, add the concentrated organic stock solution drop-by-drop.

• Observe carefully for any signs of precipitation. If the solution remains clear, the co-solvent system is successful at that concentration.

Common Co-Solvent Formulations:

System	Ratio (Organic:Aqueous)	Application Notes
DMSO : PBS	1:200 (0.5% DMSO)	Standard for cell-based assays.
Ethanol : Saline	10:90	Common for in-vivo preclinical studies.
PEG 400 : Water	40:60	Creates a more viscous formulation, can improve stability.

Protocol 4: Advanced Formulation with Excipients

Causality: When simple solvent systems fail, formulation excipients can be used. These molecules create micro-environments that shield the insoluble compound from the bulk solvent.

• Cyclodextrins: These are cone-shaped molecules with a hydrophobic (water-hating) interior and a hydrophilic (water-loving) exterior. Your compound can become encapsulated within the hydrophobic core, while the hydrophilic exterior allows the entire complex to dissolve in aqueous media.

• Surfactants: Surfactants like Tween® 80 or Kolliphor® EL form micelles in solution above a certain concentration (the critical micelle concentration). These micelles have a non-polar core where your compound can partition, effectively solubilizing it within the aqueous phase.

Workflow for Excipient Screening

Caption: Screening workflow for formulation excipients.

Part 3: Summary and Final Recommendations

Successfully solubilizing 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine requires a systematic and logical approach. There is no single "magic bullet" solvent. We recommend starting with a broad solvent screen to identify promising candidates. If simple solvents are insufficient, leverage the basicity of the amine group through pH modification. For aqueous applications, co-solvent systems are a powerful and practical next step. Finally, for the most challenging cases, formulation with specialized excipients like cyclodextrins offers a robust solution.

Always validate the solubility and stability of your final formulation under the specific conditions of your experiment to ensure accurate and reproducible results.

References

• Kansy, M., Senner, F., & Gubernator, K. (1998). Physicochemical High Throughput Screening: The Role of Harmonized Test Procedures. In Pharmacokinetic Optimization in Drug Research (pp. 447-464). Wiley-VCH. [Link]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230. [Link]

• Loftsson, T., & Brewster, M. E. (1996). Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization. Journal of Pharmaceutical Sciences, 85(10), 1017-1025. [Link]

• Torchilin, V. P. (2007). Micellar nanocarriers: pharmaceutical perspectives. Pharmaceutical Research, 24(1), 1-16. [Link]

Technical Support Center: Optimization of Reaction Conditions for Derivatization of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

An in-depth technical guide by a Senior Application Scientist.

This guide provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting advice, and frequently asked questions concerning the chemical modification of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. As a key building block in medicinal chemistry, successful derivatization of its primary amine is critical for developing new chemical entities and exploring structure-activity relationships (SAR).

Core Principles: Understanding the Reaction

The target molecule, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, possesses a primary aromatic amine (-NH₂) at the 5-position. This amine is the principal site for derivatization due to the high nucleophilicity of the nitrogen's lone pair of electrons. The two most common and versatile derivatization strategies for such amines are Acylation and Sulfonylation .

• Acylation: This reaction forms an amide bond by reacting the amine with an acylating agent, typically an acyl halide (e.g., acetyl chloride) or an anhydride (e.g., acetic anhydride). A base is required to neutralize the acidic byproduct (HCl or carboxylic acid). This method is fundamental for attaching a vast array of carbonyl-containing moieties.[1][2]

• Sulfonylation: This reaction forms a sulfonamide bond by reacting the amine with a sulfonyl halide (e.g., tosyl chloride). Similar to acylation, a base is essential for scavenging the generated acid. Sulfonamides are important functional groups in many therapeutic agents.[3][4]

The benzotriazole core is relatively stable under these conditions, but its nitrogen atoms can influence the reactivity of the exocyclic amine. Careful control of reaction conditions is paramount to ensure chemoselectivity and prevent side reactions.

Optimized Experimental Protocols

The following protocols are robust starting points for the derivatization of the target amine. They are designed to be self-validating through clear checkpoints and analytical monitoring.

Protocol 2.1: Acylation with an Acyl Chloride (e.g., Acetyl Chloride)

This protocol details the formation of N-(2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl)acetamide.

Materials:

• 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (1.0 eq)

• Acetyl Chloride (1.1 - 1.5 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Base: Pyridine or Triethylamine (TEA) (1.5 - 2.0 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Thin Layer Chromatography (TLC) supplies (e.g., silica plates, mobile phase like 30% Ethyl Acetate in Hexane)

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), dissolve the starting amine (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C using an ice bath.

• Base Addition: Add the base (e.g., Pyridine, 1.5 eq) to the stirred solution. The use of a base is critical to neutralize the HCl generated during the reaction.[5]

• Acylating Agent Addition: Slowly add the acetyl chloride (1.1 eq) dropwise to the cooled solution. A slight excess of the acylating agent ensures complete consumption of the starting amine.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC. The product spot should be less polar (higher Rf) than the starting amine spot.

• Workup (Quenching): Once the starting material is consumed, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution to neutralize excess acid and acyl chloride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.[6][7]

Protocol 2.2: Sulfonylation with a Sulfonyl Chloride (e.g., Tosyl Chloride)

This protocol details the formation of N-(2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl)-4-methylbenzenesulfonamide.

Materials:

• 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (1.0 eq)

• p-Toluenesulfonyl chloride (Tosyl Chloride, Ts-Cl) (1.1 eq)

• Anhydrous Pyridine (can act as both solvent and base) or DCM with TEA.

• 1M Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Preparation: Dissolve the starting amine (1.0 eq) in anhydrous pyridine at room temperature under an inert atmosphere. Cool the solution to 0 °C.

• Reagent Addition: Add tosyl chloride (1.1 eq) portion-wise to the solution, ensuring the temperature does not rise significantly.

• Reaction: Stir the reaction at room temperature overnight (8-16 hours).

• Monitoring: Check for the disappearance of the starting amine using TLC.

• Workup (Quenching): Pour the reaction mixture into ice-cold 1M HCl. This will protonate the pyridine and precipitate the product.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold water to remove pyridine hydrochloride.

• Neutralization Wash: Further wash the solid with saturated aqueous NaHCO₃ solution to remove any acidic impurities, followed by another wash with cold water.

• Drying: Dry the product under vacuum.

• Purification: If necessary, the product can be further purified by recrystallization from a solvent system like ethanol or ethyl acetate/hexane.

Troubleshooting Guide

This section addresses common issues encountered during the derivatization process in a direct question-and-answer format.

Problem / Question	Potential Cause(s)	Recommended Solution & Scientific Rationale
Why is my reaction yield consistently low or zero?	1. Wet Reagents/Solvents: Acyl and sulfonyl halides are highly moisture-sensitive and will hydrolyze to the corresponding carboxylic or sulfonic acid, which will not react with the amine.	Solution: Use freshly distilled, anhydrous solvents and high-purity, sealed reagents. Run the reaction under an inert atmosphere (N₂ or Ar) to prevent atmospheric moisture contamination.
2. Inactive Amine: The starting amine may have degraded over time.	Solution: Check the purity of the starting material by NMR or LC-MS. If necessary, purify it before use.
3. Insufficient Base: The reaction generates HCl or a sulfonic acid. Without enough base to neutralize it, the acid will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.	Solution: Ensure at least 1.5-2.0 equivalents of a suitable base (Pyridine, TEA) are used. For sluggish reactions, a stronger, non-nucleophilic base like DBU could be trialed cautiously.
I see multiple spots on my TLC plate. What are these side products?	1. Di-acylation/Di-sulfonylation: While less common for the primary amine, harsh conditions (high temperature, strong base) could potentially lead to reactions on the triazole ring nitrogens.	Solution: Perform the reaction at a lower temperature (start at 0 °C). Use a milder base. Avoid using a large excess of the derivatizing agent; stick to 1.1-1.2 equivalents.
2. Reaction with Base/Solvent: If using a nucleophilic base like pyridine, it can sometimes react with the acylating agent.	Solution: Use a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Ensure the solvent (e.g., DCM, THF) is non-reactive.
My starting material is never fully consumed, even after prolonged reaction time.	1. Steric Hindrance: The methyl group ortho to the amine may slightly hinder the approach of bulky derivatizing agents.	Solution: Increase the reaction temperature moderately (e.g., to 40 °C) or extend the reaction time. Consider using a less sterically hindered derivatizing agent if possible.
2. Insufficient Reagent: The acyl or sulfonyl chloride may have partially hydrolyzed before or during addition.	Solution: Use a slightly larger excess of the derivatizing agent (e.g., 1.5 eq). Ensure it is added to a cold, dry solution of the amine.
How do I remove the dark color from my crude product?	Formation of Colored Impurities: Aromatic amines can be prone to air oxidation, forming highly colored impurities.	Solution: Purification using activated charcoal or acid-treated bentonite can be effective.[8][9] Dissolve the crude product in a suitable solvent, add a small amount of activated charcoal, stir for 15-30 minutes, and filter through celite before concentrating or recrystallizing.

Visualization of Workflows

Visual aids can clarify complex procedures and decision-making processes.

Caption: General workflow for the derivatization of the target amine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aminosulfonylation of aromatic amines, sulfur dioxide and hydrazines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. JP2007224014A - Method for purification of benzotriazole derivative - Google Patents [patents.google.com]
• 9. US3334054A - Purification of benzotriazole - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Inconsistent Results in Biological Assays with Benzotriazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzotriazole derivatives. This guide is designed to provide in-depth, field-proven insights to help you navigate the common challenges and inconsistencies that can arise during biological assays involving this versatile class of compounds. By understanding the underlying chemical principles and employing systematic troubleshooting, you can enhance the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured in a question-and-answer format to directly address the specific issues you may be encountering. We will delve into the causality behind these problems and provide actionable, step-by-step protocols to resolve them.

Q1: My IC50 values for a benzotriazole derivative are highly variable between experiments. What are the most likely causes?

Inconsistent IC50 values are a frequent and frustrating issue. The root cause often lies in the physicochemical properties of benzotriazole derivatives themselves, primarily their poor aqueous solubility and tendency to aggregate.[1] These factors can lead to an inconsistent concentration of the truly active, monomeric compound in your assay.

Underlying Causes and Explanations:

• Poor Aqueous Solubility: Benzotriazole and its derivatives are often hydrophobic.[2] When a concentrated stock solution (typically in DMSO) is diluted into an aqueous assay buffer, the compound can precipitate out of solution, leading to a lower effective concentration than intended. This precipitation may not always be visible to the naked eye.

• Compound Aggregation: Many organic molecules, including benzotriazoles, can self-assemble into aggregates or nanoparticles in aqueous solutions, even at concentrations below their thermodynamic solubility limit.[3] These aggregates can interact non-specifically with proteins and other assay components, leading to promiscuous inhibition and highly variable results.[1] This behavior is a well-documented artifact in drug discovery.

Troubleshooting Workflow:

To systematically diagnose and resolve this issue, follow the decision tree below.

Caption: Troubleshooting workflow for inconsistent IC50 values.

Q2: I suspect my benzotriazole derivative is precipitating in the aqueous assay buffer. How can I improve its solubility?

Improving the solubility of your compound is a critical first step towards obtaining reliable data. Here are several strategies, ranging from simple solvent adjustments to more advanced formulation techniques.

Strategies for Enhancing Solubility:

Strategy	Description	Recommended Starting Point	Considerations
Co-solvents	Adding a water-miscible organic solvent to the aqueous buffer can increase the solubility of hydrophobic compounds.[4]	1-5% (v/v) Ethanol or PEG 400.	Always test the co-solvent alone in the assay to ensure it doesn't affect the biological target or readout.
pH Modification	The solubility of ionizable compounds can be significantly altered by changing the pH of the buffer.[2] Benzotriazoles have nitrogen atoms that can be protonated.	Test a range of pH values (e.g., 6.0, 7.4, 8.0) if your assay is tolerant to such changes.	Ensure the biological activity of your target is not compromised by pH changes.
Use of Surfactants	Non-ionic surfactants can help to keep hydrophobic compounds in solution and prevent aggregation.[1]	0.01% (v/v) Tween-80 or Triton X-100.	Surfactants can interfere with some assay technologies (e.g., by quenching fluorescence) and may have their own biological effects. Run appropriate controls.
Cyclodextrins	These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble compounds, thereby increasing their aqueous solubility.[4]	Screen a panel of cyclodextrins (e.g., HP-β-CD) at various concentrations.	Can be a very effective method, but the complex formation may alter the compound's availability to the target.

Experimental Protocol: Kinetic Solubility Assay using Nephelometry

This high-throughput method can help you quickly assess the solubility of your compound under different buffer conditions.[5]

• Prepare Stock Solution: Create a 10 mM stock solution of your benzotriazole derivative in 100% DMSO.

• Prepare Assay Plates: In a clear 96-well plate, add your desired aqueous buffers (e.g., PBS, PBS with 1% ethanol, PBS at pH 6.0, etc.).

• Compound Addition: Add a small volume of the DMSO stock solution to the buffers to achieve the highest desired final concentration (e.g., 100 µM). This initial step is critical as it mimics the dilution process in a typical assay.

• Serial Dilution: Perform a serial dilution of the compound across the plate.

• Incubation: Incubate the plate at room temperature for 1-2 hours to allow for equilibration.

• Read Plate: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 650 nm), where the compound itself does not absorb.

• Data Analysis: The concentration at which a significant increase in light scattering is observed is the kinetic solubility limit.

Q3: My compound is active in a biochemical assay but shows no activity in a cell-based assay. What could be the problem?

This is a common challenge in drug discovery and often points to issues beyond the compound's direct interaction with its target.[1]

Potential Causes:

• Low Cell Permeability: The compound may be unable to cross the cell membrane to reach its intracellular target. The physicochemical properties of the benzotriazole derivative (e.g., polarity, size) will dictate its ability to passively diffuse or be actively transported into the cell.

• Compound Instability: The compound may be unstable in the complex environment of cell culture medium, which contains various components that can degrade it. It could also be rapidly metabolized by the cells.[6]

• Efflux by Transporters: The compound may be actively pumped out of the cell by efflux transporters like P-glycoprotein, preventing it from reaching a high enough intracellular concentration to exert its effect.

Troubleshooting Protocol: Assessing Compound Stability in Cell Culture Medium

• Prepare Samples: Spike your benzotriazole derivative into fresh cell culture medium (with and without serum) at a relevant concentration (e.g., 10 µM). Also, prepare a control sample in a simple buffer like PBS.

• Incubation: Incubate the samples at 37°C in a CO2 incubator.

• Time Points: At various time points (e.g., 0, 2, 6, 12, and 24 hours), take an aliquot of each sample.

• Sample Preparation: Stop the degradation by adding a cold organic solvent like acetonitrile to precipitate proteins. Centrifuge to pellet the precipitate.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the amount of the parent compound remaining.[7]

• Data Interpretation: A significant decrease in the compound's concentration over time in the cell culture medium compared to the PBS control indicates instability.

Caption: Decision pathway for biochemical vs. cellular activity.

Q4: How can I be sure that the observed activity is specific to my benzotriazole derivative and not an artifact of aggregation or assay interference?

Ensuring the trustworthiness of your results requires a series of control experiments to rule out common artifacts. Benzotriazole derivatives, due to their chemical nature, can sometimes act as promiscuous inhibitors, especially when they aggregate.[8]

Self-Validating Experimental Protocols:

• Control for Compound Interference with Assay Readout:

  • Protocol: Run your assay with all components, including your benzotriazole derivative at various concentrations, but exclude the biological target (e.g., the enzyme or receptor).

  • Interpretation: Any signal detected in these wells is due to the compound itself (e.g., auto-fluorescence, light scattering) and should be subtracted from your experimental data.[1]

• Assess the Steepness of the Dose-Response Curve:

  • Protocol: Carefully examine the Hill slope of your dose-response curve.

  • Interpretation: Aggregation-based inhibition often results in unusually steep dose-response curves (Hill slope > 2). A Hill slope close to 1 is more indicative of a specific, 1:1 binding interaction.

• Detergent Critical Micelle Concentration (CMC) Test:

  • Protocol: Re-run the assay in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100) at a concentration above its CMC.

  • Interpretation: If the inhibitory activity of your compound is significantly reduced or abolished in the presence of the detergent, it strongly suggests that the original activity was due to aggregation. The detergent disrupts the compound aggregates, "rescuing" the assay from the artifact.

• Confirmation with an Orthogonal Assay:

  • Protocol: Whenever possible, confirm your findings using a different assay format that relies on a different detection technology. For example, if you observe activity in a fluorescence-based assay, try to reproduce it using a label-free method like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

  • Interpretation: Consistent results across different assay platforms provide strong evidence for a genuine biological effect.

References

• Riu, F., Ibba, R., Zoroddu, S., Sestito, S., Lai, M., Piras, S., Sanna, L., Bordoni, V., Bagella, L., & Carta, A. (2022). Design, synthesis, and biological screening of a series of 4′-fluoro-benzotriazole-acrylonitrile derivatives as microtubule-destabilising agents (MDAs). Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1333–1346. [Link]

• Odeh, F., Al-Bawab, A., & Li, Y. (2010). Self-Assembly Behavior of Benzotriazole in Water. Journal of Dispersion Science and Technology, 31(3), 309-314. [Link]

• Carta, A., Piras, S., & Briguglio, I. (2018). Benzotriazole: An overview on its versatile biological behavior. Bioorganic & Medicinal Chemistry, 26(19), 5191-5209. [Link]

• ResearchGate. (n.d.). Determination of Benzotriazole and Its Derivatives in Aqueous Sample with Air-assisted Liquid-Liquid Microextraction Followed by High-performance Liquid Chromatography. [Link]

• Shafi'I, A. M., Dahiru, A., Sharma, R., Ajmand, S., & Sawashi, S. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 29(02), 271–285. [Link]

• Avhad, K. C., & Upadhyay, K. D. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(02), 215–225. [Link]

• Malvade, P. V., et al. (2025). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

• Globe Thesis. (2024). Design,Synthesis Of Benzotriazole Derivatives As Fluorescent Molecules And Investigation On Their Photoluminescence Properties. [Link]

• National Institutes of Health. (n.d.). Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2017). BENZOTRIAZOLE: A HETEROCYCLIC MOLECULE WITH DIVERSIFIED PHARMACOLOGICAL ACTIVITIES. [Link]

• CORE Scholar. (2022). Detection of benzotriazole and related analogues in surface samples collected near an Ohio airpark. [Link]

• PubMed. (n.d.). Synthesis and biological activity of 1H-benzotriazole and 1H-benzimidazole analogues--inhibitors of the NTpase/helicase of HCV and of some related Flaviviridae. [Link]

• SlideShare. (n.d.). Determination of benzotriazoles in water samples by polyethersulfone solid-phase microextraction and liquid chromatography quadrupole time-of-flight mass spectrometry. [Link]

• International Journal of Novel Research and Development. (n.d.). Benzotriazole Heterocycles Progress in Design, Synthesis and Drug Development. [Link]

• MDPI. (n.d.). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. [Link]

• MDPI. (n.d.). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. [Link]

• Current Opinion in Pharmacology. (n.d.). An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. [Link]

• National Institutes of Health. (n.d.). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. [Link]

• GSC Online Press. (n.d.). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. [Link]

• Current Opinion. (n.d.). Molecular Docking Studies of Novel Benzotriazole Derivative as Potent Antimicrobial Agent. [Link]

• ResearchGate. (n.d.). Determination of 1,2,3-benzotriazole in aqueous solutions and air by reaction-gas-liquid chromatography. [Link]

• PubMed. (n.d.). In vitro solubility assays in drug discovery. [Link]

• ResearchGate. (n.d.). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. [Link]

• ACS Publications. (2019). Suspect and Nontargeted Strategies to Investigate in Vitro Human Biotransformation Products of Emerging Environmental Contaminants: The Benzotriazoles. [Link]

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Technical Support Center: Regioselective Synthesis of 2-Aryl-Benzotriazoles

Welcome to the technical support center for the synthesis of 2-aryl-benzotriazoles. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to regioisomer formation in their experiments. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower your research.

Troubleshooting Guide: Overcoming Regioisomer Formation

This section addresses common issues encountered during the synthesis of 2-aryl-benzotriazoles, with a focus on enhancing the yield of the desired 2-aryl isomer.

Problem: My reaction yields a mixture of 1-aryl and 2-aryl-benzotriazoles with low selectivity for the 2-aryl isomer.

Possible Cause 1: Unfavorable Tautomeric Equilibrium and Nucleophilicity

Benzotriazole exists in a tautomeric equilibrium between the 1H- and 2H-forms.[1] Direct arylation often leads to a mixture of products because the N1 and N2 positions have comparable nucleophilicity under many standard reaction conditions. The energy difference between the two tautomers is small, making it difficult to achieve high selectivity without specific catalytic control.

Suggested Solution: Catalyst-Controlled N2-Arylation

Employing a catalyst that selectively activates the N2 position is a highly effective strategy. Rhodium(II) catalysts, in particular, have demonstrated excellent performance in directing arylation to the N2 position.

• Rhodium(II) Catalysis: The use of a Rh(II) catalyst, such as Rh₂(esp)₂, with a diazo compound as the aryl source can lead to a highly regioselective N2-arylation.[2] The proposed mechanism involves the formation of a rhodium-carbene intermediate, which is then attacked by the N2 atom of the 1H-benzotriazole tautomer, followed by a 1,5-proton shift.[2]

Table 1: Comparison of Rhodium(II) Catalysts for N2-Arylation of Benzotriazole

Catalyst	Solvent	Temperature (°C)	N2:N1 Selectivity	Yield of 2-Aryl Isomer (%)	Reference
Rh₂(OAc)₄	DCE	50	Low	Low	[2]
Rh₂(Oct)₄	DCE	50	Low	Low	[2]
Rh₂(esp)₂	DCE	80	>99:1	86	[2]

Experimental Protocol: Rh(II)-Catalyzed N2-Arylation of Benzotriazole [2]

• To a sealed tube, add benzotriazole (0.2 mmol), the diazoaryl compound (0.24 mmol), and Rh₂(esp)₂ (1 mol%).

• Add 1,2-dichloroethane (DCE, 1 mL) as the solvent.

• Seal the tube and heat the reaction mixture at 80 °C for 12 hours.

• After completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate the 2-aryl-benzotriazole.

Possible Cause 2: Non-Optimal Reaction Conditions

Solvent polarity and the choice of base can significantly influence the tautomeric equilibrium of benzotriazole and the reaction pathway, thereby affecting the regioselectivity.[3][4]

Suggested Solution: Optimization of Reaction Conditions

• Solvent Screening: The choice of solvent can influence the ratio of 1H- and 2H-tautomers.[3] A non-polar aprotic solvent like 1,2-dichloroethane (DCE) has been shown to be effective in Rh(II)-catalyzed N2-arylation.[2] For other methods, such as SNAr reactions, polar aprotic solvents like DMF may be preferred.[5]

• Base Selection: In reactions involving deprotonation of benzotriazole, the choice of base is critical. For alkylations, a combination of K₂CO₃ and a phase-transfer catalyst in a solvent-free method has been reported to favor the 1-alkyl isomer, highlighting the importance of base and conditions on the outcome.[1] For arylation, base selection should be optimized based on the specific reaction type (e.g., Chan-Lam, SNAr).

Problem: Direct arylation methods are not providing the desired regioselectivity.

Possible Cause: Inherent Difficulty in Differentiating N1 and N2 Positions

For certain arylating agents and reaction conditions, the electronic and steric differences between the N1 and N2 positions of benzotriazole are insufficient to achieve high selectivity.

Suggested Solution: Alternative Synthetic Strategies

• Synthesis from Azobenzenes: An alternative to direct arylation is the synthesis from non-prefunctionalized azobenzenes. This method involves a one-pot, sequential Rh-catalyzed amidation and oxidation to form the 2-aryl-2H-benzotriazole.[6] This strategy circumvents the issue of regioisomeric mixtures by constructing the benzotriazole ring with the aryl group already in the desired position.

Experimental Workflow: Synthesis of 2-Aryl-2H-Benzotriazoles from Azobenzenes

Caption: One-pot synthesis of 2-aryl-benzotriazoles from azobenzenes.

Frequently Asked Questions (FAQs)

Q1: What is the underlying reason for the formation of regioisomers in benzotriazole arylation?

The formation of regioisomers is a direct consequence of the tautomerism of the benzotriazole ring. It exists as a mixture of 1H- and 2H-tautomers.[1] Both tautomers possess nucleophilic nitrogen atoms that can react with an arylating agent. The 1H-tautomer can be arylated at either the N1 or N2 position, while the 2H-tautomer can be arylated at the N2 position. The low energy barrier between these tautomers often leads to a mixture of 1-aryl and 2-aryl products.

Q2: How do steric and electronic factors influence regioselectivity?

Both steric and electronic factors play a role. The N1 position is generally considered more sterically hindered than the N2 position, especially in substituted benzotriazoles.[7] Electronically, the nucleophilicity of the nitrogen atoms can be influenced by substituents on the benzotriazole ring and the nature of the arylating agent. For instance, in the alkylation of 5-aryl-4-trifluoroacetyltriazoles, substitution at the N2 position is favored by both steric hindrance at N1 and the reduced nucleophilicity of N3 due to the electron-withdrawing trifluoroacetyl group.[7]

Q3: Are there metal-free methods to achieve regioselective N2-arylation?

While many highly selective methods rely on transition metal catalysts, there are strategies that can favor N2-arylation under metal-free conditions. One such approach involves the O-arylation of N-hydroxybenzotriazoles followed by a[8][8]-rearrangement.[9] This method provides access to N-(2-hydroxyaryl)benzotriazoles, a specific class of 2-aryl-benzotriazoles.

Q4: Can I use Chan-Lam coupling for N-arylation of benzotriazole, and is it selective?

Yes, Chan-Lam coupling using boronic acids is a viable method for the N-arylation of benzotriazoles. Interestingly, for certain substituted triazoles, the Chan-Lam reaction has been shown to be highly regioselective for the 2-aryl isomer. For example, the reaction of 5-aryl-4-trifluoroacetyltriazoles with boronic acids under copper(II) acetate catalysis afforded only the 2-N-aryl derivatives.[5][7]

Decision Tree for Method Selection

Caption: Decision tree for selecting a synthetic method for 2-aryl-benzotriazoles.

References

• Kim, S. K., Lee, D., & Chang, S. (2014). Synthesis of 2-Aryl-2H-benzotrizoles from Azobenzenes and N-Sulfonyl Azides through Sequential Rhodium-Catalyzed Amidation and Oxidation in One Pot. Organic Letters, 16(11), 3056–3059. [Link]

• Sahoo, S., et al. (2023). Catalysed N2-Selective Arylation of Benzotriazoles and Indazoles using Quinoid Carbenes via 1,5-H Shift. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzotriazoles. [Link]

• Wang, C., et al. (2018). Rhodium-Catalyzed Regioselective N2 -Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway. Angewandte Chemie International Edition, 57(38), 12489-12493. [Link]

• Wang, Y., et al. (2025). Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin. Inorganic Chemistry. [Link]

• Wang, Y., et al. (2025). Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin. Inorganic Chemistry. [Link]

• Kovács, E., et al. (2022). A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4-Substituted 1H-1,2,3-Triazoles – Scope and Limitations. ACS Omega, 7(4), 3647–3661. [Link]

• Wang, C., et al. (2018). Rhodium-Catalyzed Regioselective N2-Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway. ResearchGate. [Link]

• Ciba-Geigy Ag. (1997). Process for the preparation of benzotriazole derivatives.

• Kumar, D., et al. (2016). Synthesis of N-(2-Hydroxyaryl)benzotriazoles via Metal-Free O-Arylation and N–O Bond Cleavage. The Journal of Organic Chemistry, 81(17), 7927–7935. [Link]

• Katritzky, A. R., et al. (2003). Highly Regioselective N-Alkylation of Benzotriazole under Solvent-Free Conditions. Synthesis, 2003(11), 1799-1805. [Link]

• Radiupov, V., et al. (2024). Blue Light Induced N-H Functionalization of Tetrazoles with Aryldiazoacetates: Access to 1,5-disubstituted Regioisomers. Beilstein Archives. [Link]

• Wang, C., et al. (2015). Solvent controlled regioselective reaction of 1,2,3-benzotriazole (BtH) with pentafluorobenzene derivatives. ResearchGate. [Link]

• Sokolov, N. A., et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. Molecules, 28(12), 4788. [Link]

• Al-Saeed, F. A. (2015). Synthesis of benzotriazole derivatives. Asian Journal of Research in Chemistry and Pharmaceutical Sciences, 3(2), 64-73. [Link]

• Patel, H., et al. (2024). A Review on: Synthesis of Benzotriazole. International Journal of Advanced Research in Innovative Ideas in Education. [Link]

• Sokolov, N. A., et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. National Institutes of Health. [Link]

• Li, J., et al. (2020). Solvent-controlled regioselective arylation of indoles and mechanistic explorations. Organic Chemistry Frontiers. [Link]

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• 7. Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzotriazole synthesis [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing HPLC Analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine and its Analogs

Welcome to the technical support center for the HPLC analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine and its related compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development, validation, and routine analysis. Here, we move beyond generic advice to offer scientifically grounded explanations and actionable protocols to ensure the integrity and robustness of your chromatographic results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the HPLC analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine and its analogs.

Q1: What are the key chemical properties of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine that influence its HPLC analysis?

A1: The chromatographic behavior of this molecule is governed by several key structural features:

• Benzotriazole Core: This heterocyclic system is aromatic and contains three nitrogen atoms, which can interact with the stationary phase through pi-pi interactions and hydrogen bonding. The nitrogen atoms also impart a basic character to the molecule.[1]

• Fluorophenyl Group: The fluorine atom is highly electronegative, creating a dipole moment and potentially leading to unique interactions with fluorinated stationary phases.[2][3]

• Amine Group (-NH2): The primary amine is basic and its ionization state is highly dependent on the mobile phase pH. At acidic pH, it will be protonated (-NH3+), making the molecule more polar and less retained on a reversed-phase column.[4]

• Methyl Group (-CH3): This group adds hydrophobicity to the molecule, increasing its retention in reversed-phase HPLC.

Q2: What is a good starting point for mobile phase selection for this compound?

A2: For reversed-phase HPLC, a common starting point is a gradient elution with acetonitrile and water. Given the basic nature of the amine group, controlling the mobile phase pH is critical for good peak shape and reproducible retention times.[5] A buffered mobile phase, such as 0.1% formic acid or acetic acid in both the aqueous and organic phases, is recommended to maintain a consistent pH. A starting pH in the acidic range (e.g., pH 3-4) will typically ensure the amine is in a single ionic state, leading to sharper peaks.[4]

Q3: Which HPLC column is most suitable for this analysis?

A3: A C18 column is the workhorse for reversed-phase chromatography and a good initial choice.[6] However, due to the presence of the fluorophenyl group, a phenyl-hexyl or a pentafluorophenyl (PFP) column could offer alternative selectivity and potentially better resolution from its analogs or impurities.[2][3] For issues with peak tailing of the basic amine, a column with low silanol activity or a modern hybrid-particle column is recommended.[7]

Q4: How can I improve the resolution between the main compound and its closely related analogs or impurities?

A4: Optimizing resolution often involves a multi-parameter approach:

• Mobile Phase pH: Adjusting the pH can significantly alter the retention times of ionizable compounds, thereby improving selectivity.[8]

• Organic Modifier: Switching from acetonitrile to methanol, or using a combination of both, can change the elution order and improve separation.

• Gradient Slope: A shallower gradient will increase the separation time and can improve the resolution of closely eluting peaks.

• Column Temperature: Increasing the column temperature can improve efficiency and may alter selectivity.

Q5: What are the expected degradation pathways for this molecule in forced degradation studies?

A5: Benzotriazoles can be susceptible to degradation under various stress conditions.[9] Expected pathways include:

• Oxidation: The amine group and the benzotriazole ring can be susceptible to oxidation, often using hydrogen peroxide as a stressor.[9]

• Acid/Base Hydrolysis: While the core structure is generally stable, extreme pH conditions could potentially lead to degradation.

• Photolysis: Aromatic systems can degrade upon exposure to UV light.[10]

• Thermal Degradation: High temperatures can induce degradation.

It is crucial to perform forced degradation studies to identify potential degradation products and ensure the analytical method is stability-indicating.[11]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the HPLC analysis of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine and its analogs.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetric peaks with a tailing factor > 1.2 or a fronting peak.

• Reduced peak height and poor integration.

Logical Troubleshooting Workflow:

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Fluorinated HPLC phases - looking beyond C18 for reversed-phase HPLC | Semantic Scholar [semanticscholar.org]
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• 7. Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Reducing impurities in the final product of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Technical Support Center: 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Welcome to the technical support guide for the synthesis and purification of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with obtaining this compound in high purity. This guide provides in-depth, experience-based answers to frequently encountered issues, complete with detailed protocols and the scientific rationale behind them.

Overview of Synthesis and Impurity Formation

The synthesis of 2-aryl-2H-benzotriazoles, such as 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, is a multi-step process that requires careful control of reaction conditions to minimize the formation of impurities. A common and effective route is the reductive cyclization of a corresponding ortho-nitroazo precursor. This precursor is typically formed by the diazotization of an aromatic amine (4-fluoroaniline) followed by coupling with a substituted aniline.

The critical final step involves the reduction of the nitro group, which initiates a cyclization to form the stable benzotriazole ring. It is during this reductive cyclization that many impurities can arise. The reduction of a nitro group can proceed through various intermediates, such as nitroso and hydroxylamine species.[1][2] These intermediates can undergo side reactions, such as condensation, leading to the formation of azoxy or symmetrical azo compounds as byproducts.[3] Incomplete reactions, over-reduction, and the formation of positional isomers are also common challenges that can compromise the purity of the final product.

Diagram 1: General Synthetic Pathway and Key Impurity Checkpoints This diagram illustrates a plausible synthetic route and highlights the stages where impurities are most likely to form.

Caption: General synthesis pathway and common impurity checkpoints.

Troubleshooting Guide & FAQs

Q1: My final product is contaminated with unreacted starting materials and aza-intermediates. How can I improve the conversion and remove these impurities?

Answer: This is a common issue that points to incomplete reductive cyclization. The choice of reducing agent and reaction conditions are critical for driving the reaction to completion.

Causality: The reduction of nitro-azo compounds to form benzotriazoles requires a sufficiently potent reducing system. Milder conditions or insufficient stoichiometry of the reducing agent can lead to the persistence of the starting nitro-azo compound. Furthermore, intermediates such as azoxyarenes may form and prove resistant to the chosen reduction conditions.[3]

Troubleshooting Steps:

• Reaction Monitoring: Actively monitor the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the disappearance of the starting material before workup.

• Choice of Reducing Agent: If you are observing incomplete conversion, consider switching to a more robust reducing system. The table below compares common reducing agents used for this type of transformation.

Reducing System	Typical Conditions	Advantages	Potential Issues
Tin(II) Chloride (SnCl₂) / HCl	70-90 °C, in a protic solvent like isopropanol or ethanol.[4]	Effective and widely used.	Requires acidic conditions; large amounts of tin waste are generated.
Hydrazine Hydrate (N₂H₄·H₂O) with a Catalyst	Reflux with Pd/C or Raney Nickel in an alcohol solvent.	High efficiency, clean byproducts (N₂, H₂O).	Hydrazine is highly toxic; catalyst can be pyrophoric.
Sodium Dithionite (Na₂S₂O₄)	Aqueous or biphasic system, often with a phase-transfer catalyst.	Works under milder, often basic, conditions.	Can sometimes be sluggish; solubility issues.
Catalytic Hydrogenation	H₂ gas (balloon or Parr shaker) with a catalyst (e.g., Pd/C, Raney Ni).[5]	Very clean, high-yielding.	Requires specialized high-pressure equipment.

• Purification Protocol - Acid/Base Extraction:

  • The target molecule has a primary amine group, making it basic. Unreacted starting materials like 4-fluoroaniline are also basic. The key intermediate, the o-nitroazo compound, is largely neutral. This difference in basicity can be exploited for purification.

  • Step 1: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Step 2: Wash the organic solution with an aqueous acid solution (e.g., 1M HCl). Your target product and any unreacted anilines will move into the aqueous layer as their hydrochloride salts. The neutral nitro-azo intermediate and other non-basic impurities will remain in the organic layer.

  • Step 3: Separate the layers. Discard the organic layer.

  • Step 4: Basify the aqueous layer with a base (e.g., 2M NaOH, NaHCO₃) until the pH is >10. This will deprotonate your product, causing it to precipitate or allowing it to be extracted back into a fresh organic solvent.

  • Step 5: Filter the precipitated solid or extract with an organic solvent, then dry and concentrate to yield the purified amine.

Q2: The final product has a persistent yellow, brown, or reddish tint, even after initial purification. What causes this and how can it be removed?

Answer: Colored impurities are often high molecular weight byproducts or trace amounts of highly conjugated species, such as residual azo compounds or their oxidized derivatives. Standard crystallization may not be sufficient to remove these if they co-crystallize with the product.

Causality: The intense color often arises from the N=N chromophore of unreacted azo intermediate or related azoxy species (Ar-N=N(O)-Ar).[3] Even trace amounts of these can impart significant color to the final product. Polymerization or degradation of reactive intermediates can also form "tarry" substances.

Protocol: Decolorization using Adsorbents

A common and effective method for removing colored impurities is treatment with activated carbon or other adsorbents like acid-treated bentonite.[6][7]

• Step 1: Solvent Selection: Choose a solvent in which your product is highly soluble at elevated temperatures but less soluble at room temperature. This will be your recrystallization solvent (e.g., ethanol, isopropanol, or a toluene/ethanol mixture).

• Step 2: Dissolution: In a flask, dissolve the colored crude product in the minimum amount of the chosen solvent, heating to near boiling.

• Step 3: Adsorbent Addition: Once fully dissolved, carefully add 1-5% (by weight of your crude product) of activated charcoal. Caution: Add the charcoal slowly to the hot solution to prevent bumping.

• Step 4: Heating: Maintain the solution at a gentle reflux for 15-30 minutes. This allows the adsorbent to bind the colored impurities.

• Step 5: Hot Filtration: This is a critical step. You must filter the solution while it is still hot to remove the charcoal without prematurely crystallizing your product. Use a pre-heated funnel and fluted filter paper for rapid filtration.

• Step 6: Crystallization: Allow the hot, decolorized filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Step 7: Isolation: Collect the purified, colorless crystals by vacuum filtration and wash with a small amount of cold solvent.

Q3: My LC-MS and NMR data suggest the presence of a positional isomer. How can this be prevented and separated?

Answer: In the synthesis of N-substituted benzotriazoles, the formation of both 1-aryl and 2-aryl isomers is possible. For your target, the 2-aryl isomer is typically the desired product. The ratio of these isomers is often dictated by the reaction conditions during the cyclization step.

Causality: The cyclization of the intermediate can proceed via attack from either of the two adjacent nitrogen atoms of the triazene-like precursor, leading to the formation of either the 1-substituted or 2-substituted benzotriazole.[8] The 2-substituted isomers are often thermodynamically more stable.

Prevention and Separation Strategy:

• Control of Cyclization Conditions: Reaction temperature and pH can influence the isomeric ratio. Running the reductive cyclization under well-established literature conditions for 2-aryl benzotriazole synthesis is the best preventative measure.[4][9]

• Purification - Column Chromatography: Isomers often have slightly different polarities, making them separable by silica gel column chromatography.

  • Mobile Phase Selection: Start by developing a solvent system using TLC. A common mobile phase for this class of compounds is a mixture of hexanes and ethyl acetate. A good starting point is 70:30 Hexanes:EtOAc. Adjust the ratio to achieve good separation (ΔRf > 0.2) between the spots corresponding to the isomers.

  • Column Packing and Loading: Properly pack a silica gel column with the chosen mobile phase. Dissolve your crude product in a minimal amount of dichloromethane or the mobile phase and load it onto the column.

  • Elution: Elute the column with the mobile phase, collecting fractions. Monitor the fractions by TLC to identify and combine those containing the pure desired isomer.

• Purification - Fractional Crystallization: If the isomers have sufficiently different solubilities in a particular solvent, fractional crystallization can be effective. This is an iterative process of crystallization, isolation of crystals, and then re-crystallization of the mother liquor to isolate the more soluble isomer.

Q4: What is the most effective recrystallization solvent system to achieve >99.5% purity for the final product?

Answer: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For an aromatic amine like your target compound, polar protic solvents or mixtures with aromatic solvents are often effective.

Solvent Selection Protocol:

• Small-Scale Screening: Test the solubility of a small amount (10-20 mg) of your product in ~0.5 mL of various solvents at room temperature and then upon heating.

• Observe Crystallization: After heating to dissolve, let the solution cool. The ideal solvent will produce a good yield of crystalline solid upon cooling.

• Consider Impurity Solubility: The ideal solvent should either keep impurities dissolved in the mother liquor upon cooling or be a poor solvent for them altogether.

Recommended Solvent Systems:

Solvent/System	Rationale	Procedure
Ethanol or Isopropanol	The amine and benzotriazole moieties provide polarity, making alcohols good candidate solvents.	Dissolve the crude product in a minimal amount of hot alcohol. Allow to cool slowly. If crystallization is slow, add a small amount of water dropwise to induce precipitation.
Toluene/Ethanol	Toluene is a good solvent for the aromatic backbone, while ethanol helps dissolve the more polar functional groups.	Dissolve the crude product in a minimal amount of hot toluene. Add hot ethanol dropwise until the solution is just clear. Cool slowly to crystallize.
Ethyl Acetate/Hexane	A polar/non-polar pair that is excellent for many organic compounds.	Dissolve the crude product in a minimal amount of hot ethyl acetate. Add hexane dropwise until the solution becomes slightly cloudy. Add a few more drops of ethyl acetate to clarify, then cool slowly.

Diagram 2: Troubleshooting Decision Tree for Product Purification

Caption: A decision tree for troubleshooting the purification process.

References

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• Poreddy, R., et al. (2015). Reduction of Nitro Compounds. Organic Chemistry: 100 Must-Know Mechanisms. Available at: [Link]

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• Yasukochi, T., & Masters, B. S. (1979). Reduction of nitro and azo compounds by NADPH-cytochrome P-450 reductase-cytochrome c heme peptide system. The Journal of biological chemistry, 254(13), 5337–5340. Available at: [Link]

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• Gürbüz, D., et al. (2018). N-(2-Aminobenzoyl)benzotriazole Mediated Synthesis of 3-Acyl-2-alkyl(aryl)-4-hydroxyquinolines and 3-Acylamino-4(3H) quinazolinones. Molecules, 23(8), 1992. Available at: [Link]

• IJARIIE. (2024). A Review on: Synthesis of Benzotriazole. International Journal of Advance Research, Ideas and Innovations in Technology, 10(2). Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Benzotriazole Synthesis: Efficiency, Mechanisms, and Modern Approaches

Benzotriazole and its derivatives represent a cornerstone class of heterocyclic compounds, indispensable in fields ranging from medicinal chemistry and drug discovery to materials science as corrosion inhibitors and UV stabilizers.[1][2] The inherent value of the benzotriazole scaffold has driven the development of numerous synthetic methodologies. This guide provides an in-depth comparison of the synthetic efficiency of key methods, offering field-proven insights into the causality behind experimental choices and providing detailed protocols for researchers, scientists, and drug development professionals.

Introduction to Benzotriazole Synthesis

The synthesis of the benzotriazole core primarily relies on the formation of the triazole ring fused to a benzene ring. The choice of synthetic route is often dictated by factors such as desired substitution patterns, scalability, cost of starting materials, and green chemistry considerations. Here, we will compare the classical approach via diazotization of o-phenylenediamine with modern, greener alternatives like microwave-assisted synthesis.

Method 1: The Classical Approach: Diazotization of o-Phenylenediamine

This is the most traditional and widely cited method for the synthesis of unsubstituted 1H-benzotriazole. The reaction proceeds by the treatment of o-phenylenediamine with nitrous acid, which is typically generated in situ from sodium nitrite and an acid, such as acetic acid.[3][4]

Mechanistic Insight:

The reaction mechanism involves two key steps:

• Diazotization: One of the amino groups of o-phenylenediamine is converted into a diazonium salt by nitrous acid. This step is highly temperature-sensitive; the reaction is initiated at a reduced temperature (typically 15°C) to ensure the stability of the diazonium intermediate.[3]

• Intramolecular Cyclization: The newly formed diazonium group is then attacked by the lone pair of electrons on the adjacent amino group. This intramolecular cyclization is a spontaneous process that leads to the formation of the stable benzotriazole ring system.[3][4] The exothermic nature of the reaction causes a rapid temperature increase, which drives the cyclization to completion.[1][3]

Caption: General mechanism for classical benzotriazole synthesis.

Synthetic Efficiency Analysis:

• Yield: This method typically provides moderate to good yields, often reported in the range of 67-81%.[1][5]

• Reaction Time: The reaction itself is relatively rapid, often completing within 2-3 hours.[3] However, the workup, including cooling, filtration, and recrystallization, extends the total time.

• Conditions: The initial cooling to 15°C is a critical parameter. The subsequent exothermic reaction, which can reach up to 85°C, requires careful monitoring but no external heating.[1][3]

• Advantages: This method is cost-effective, uses readily available starting materials, and is procedurally straightforward for synthesizing the parent benzotriazole.[6]

• Disadvantages: The reaction can be highly exothermic and requires careful temperature control. The use of nitrous acid can also pose safety and environmental concerns.

Experimental Protocol: Classical Synthesis

This protocol is adapted from established procedures for the synthesis of 1H-benzotriazole.[1][3]

Materials:

• o-Phenylenediamine (10.8 g, 0.1 mol)

• Glacial Acetic Acid (12 g, 0.2 mol)

• Sodium Nitrite (7.5 g, 0.11 mol)

• Deionized Water

• Ice Bath

Procedure:

• In a 250 mL beaker, dissolve 10.8 g of o-phenylenediamine in a mixture of 12 g of glacial acetic acid and 30 mL of water. Gentle warming may be required to achieve a clear solution.

• Cool the solution to 15°C in an ice bath with magnetic stirring.

• In a separate beaker, prepare a solution of 7.5 g of sodium nitrite in 15 mL of water.

• Add the sodium nitrite solution to the stirred o-phenylenediamine solution in one portion.

• An exothermic reaction will occur, with the temperature rising to approximately 80-85°C within 2-3 minutes. The color of the mixture will change from deep red to pale brown.[1][3]

• Allow the mixture to stand and cool for about 1 hour. As it cools, benzotriazole will separate.

• Thoroughly chill the mixture in an ice bath for at least 30 minutes to maximize precipitation.

• Collect the crude product by vacuum filtration and wash the solid with ice-cold water.

• The crude product can be purified by recrystallization from boiling water or by vacuum distillation (201-204°C at 15 mmHg).[5]

Method 2: Modern Approach: Microwave-Assisted Synthesis

In the pursuit of greener and more efficient chemical processes, microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool. This technique utilizes microwave irradiation to heat the reaction mixture directly and efficiently, often leading to dramatic reductions in reaction times and increased yields.[7][8]

Mechanistic Insight:

The underlying chemical mechanism is identical to the classical method. However, the energy input is different. Microwave energy directly couples with polar molecules in the reaction mixture, leading to rapid and uniform heating. This avoids the slow process of conventional heating through vessel walls and can accelerate reaction rates significantly.

Synthetic Efficiency Analysis:

• Yield: Microwave-assisted methods consistently show higher yields compared to conventional heating. For example, the synthesis of 1-chloromethylbenzotriazole showed a yield of 75% via microwave compared to 68% via conventional reflux.[9] Similarly, the synthesis of certain benzotriazole amides reached yields of 83-93% with microwaves, versus 65-72% conventionally.[7]

• Reaction Time: This is the most significant advantage. Reactions that take several hours using conventional methods can often be completed in a matter of minutes under microwave irradiation. For instance, a reaction requiring 6 hours of reflux was completed in 4 minutes and 20 seconds using a microwave.[7][9]

• Conditions: Reactions are typically run in closed vessels at controlled temperatures and pressures. This allows for heating solvents above their atmospheric boiling points, further accelerating the reaction.

• Advantages: Drastically reduced reaction times, higher yields, and often cleaner reaction profiles with fewer byproducts make this a highly efficient method.[7][8] It aligns well with the principles of green chemistry.

• Disadvantages: Requires specialized microwave reactor equipment. Scale-up can be a challenge compared to conventional batch reactors.

Caption: Workflow for a typical microwave-assisted synthesis.

Experimental Protocol: Microwave-Assisted Synthesis of 1-Chloromethylbenzotriazole

This protocol is adapted from a comparative study of conventional and microwave-assisted synthesis.[7]

Materials:

• Benzotriazole (2 g, 16.8 mmol)

• Dichloromethane (6.8 g, 5 mL, 80 mmol)

• Potassium Carbonate (2.31 g, 16.8 mmol)

• Dimethylformamide (DMF) (10 mL)

• Microwave Reactor with appropriate vessels

Procedure:

• In a microwave reaction vessel, combine benzotriazole (2 g), DMF (10 mL), dichloromethane (5 mL), and potassium carbonate (2.31 g).

• Seal the vessel securely according to the manufacturer's instructions.

• Place the vessel inside the microwave reactor cavity.

• Irradiate the mixture at 180 W. Monitor the reaction by TLC. The reaction is typically complete within 4-5 minutes.

• After the reaction is complete, allow the vessel to cool to room temperature.

• Transfer the reaction mixture into a beaker containing 25 mL of ice-cold water to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize from an appropriate solvent if necessary.

Quantitative Comparison of Synthesis Methods

The choice of synthetic method has a profound impact on efficiency. The following table summarizes the key performance metrics for the methods discussed.

Parameter	Classical Diazotization	Microwave-Assisted Synthesis (Example)
Starting Materials	o-Phenylenediamine, NaNO₂, Acetic Acid	Benzotriazole derivatives, various reagents
Typical Yield	67% - 81%[1][5]	75% - 93%[7][9]
Reaction Time	~2-3 hours (plus workup)[3]	~4-10 minutes[7][9]
Reaction Temp.	15°C to ~85°C (exothermic)[3]	Controlled, often elevated (e.g., 100-150°C)
Energy Source	Internal Exotherm (no external heat)	Microwave Irradiation
Key Advantage	Low cost, readily available reagents	High speed, high yield, cleaner reactions
Key Disadvantage	Exothermic, potential safety issues	Requires specialized equipment

Conclusion and Future Outlook

For the straightforward, large-scale synthesis of unsubstituted benzotriazole, the classical diazotization of o-phenylenediamine remains a viable and cost-effective method. Its primary drawbacks are related to thermal control and the use of nitrite salts.

However, for the synthesis of diverse benzotriazole derivatives, particularly in a research and drug development context, modern methods offer undeniable advantages. Microwave-assisted synthesis dramatically improves efficiency by slashing reaction times and increasing yields, aligning with the principles of green chemistry.[7][9] Other advanced methods not detailed here, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC) and palladium-catalyzed C-H activation, provide powerful tools for creating complex, substituted benzotriazoles with high regioselectivity.[10][11]

As the demand for novel chemical entities grows, the adoption of these more efficient, faster, and cleaner synthetic technologies will be paramount for accelerating discovery and development timelines.

References

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• Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. (2014). Indian Journal of Pharmaceutical Sciences. [Link]

• Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. (2014). ResearchGate. [Link]

• Review on synthetic study of benzotriazole. (2020). ResearchGate. [Link]

• Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. (2014). Semantic Scholar. [Link]

• Synthesis of benzotriazole from o-phenylenediamine. (n.d.). Pharmacy Infoline. [Link]

• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. (2021). Journal of Drug Delivery and Therapeutics. [Link]

• Synthesis of Benzotriazole from o-Phenylenediamine. (n.d.). Scribd. [Link]

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• Green and Efficient Protocol for N-Alkylation of Benzotriazole Using Basic Ionic Liquid [Bmim]OH as Catalyst Under Solvent-Free Conditions. (2010). ResearchGate. [Link]

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• An expeditious and clean synthesis of novel benzotriazole-triazole conjugates via Copper-catalyzed Azide-Alkyne cycloaddition click protocol (CuAAC). (2018). ResearchGate. [Link]

• Benzotriazole and its derivatives: A comprehensive review of its synthesis, activities and applications. (2024). Growing Science. [Link]

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Navigating the Structure-Activity Landscape of 2-Aryl-2H-benzotriazole Analogs as Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the benzotriazole scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities.[1] This guide focuses on the structure-activity relationship (SAR) of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine analogs, a class of compounds with significant potential as kinase inhibitors in oncology drug discovery. While specific, direct comparative data for a series of immediate analogs of 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine is not extensively available in the public domain, this guide synthesizes broader knowledge of 2-aryl-benzotriazole SAR to provide actionable insights for researchers in this field. We will explore the rationale behind synthetic strategies, delve into the nuances of biological evaluation, and present a framework for understanding how structural modifications can impact inhibitory activity against key oncogenic kinases like Pim-1.

The Benzotriazole Core: A Versatile Scaffold for Kinase Inhibition

The benzotriazole moiety, an isostere of the purine nucleus, serves as an excellent starting point for the design of kinase inhibitors. Its ability to engage in various non-covalent interactions, including hydrogen bonding and π-π stacking, within the ATP-binding pocket of kinases makes it a valuable pharmacophore. The 2-aryl substitution on the benzotriazole ring provides a crucial vector for exploring chemical space and optimizing interactions with the target kinase.

A critical aspect of many cancers is the aberrant activity of protein kinases, which regulate a multitude of cellular processes.[2] The Pim family of serine/threonine kinases (Pim-1, Pim-2, and Pim-3) are key regulators of cell survival and proliferation and are frequently overexpressed in various hematological malignancies and solid tumors.[2] Consequently, the development of potent and selective Pim kinase inhibitors is a significant focus in cancer drug discovery. Benzotriazole derivatives have shown promise as inhibitors of various kinases, including Pim-1, making the 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine scaffold a compelling starting point for inhibitor design.

Synthetic Strategies for 2-Aryl-2H-benzotriazole Analogs

The synthesis of 2-aryl-2H-benzotriazole derivatives typically involves a multi-step sequence. A common and versatile approach begins with the diazotization of an appropriately substituted o-nitroaniline, followed by coupling with an aryl partner. Subsequent reductive cyclization then yields the desired 2-aryl-benzotriazole core.

Below is a generalized, step-by-step methodology for the synthesis of the parent scaffold, which can be adapted for the creation of a diverse analog library.

Experimental Protocol: General Synthesis of 2-Aryl-6-methyl-2H-benzotriazol-5-yl-amine Analogs

Step 1: Diazotization of a Substituted o-Nitroaniline

• Dissolve the starting substituted o-nitroaniline in a suitable acidic medium (e.g., hydrochloric acid in water/ethanol).

• Cool the solution to 0-5 °C in an ice bath.

• Add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

Step 2: Azo Coupling

• In a separate flask, dissolve the desired aryl coupling partner (e.g., a substituted aniline or phenol) in a suitable solvent.

• Cool the solution to 0-5 °C.

• Slowly add the previously prepared diazonium salt solution to the solution of the coupling partner, maintaining the temperature and a slightly alkaline pH.

• Stir the reaction mixture at low temperature for several hours until the coupling is complete, as monitored by thin-layer chromatography (TLC).

• Isolate the resulting azo dye by filtration.

Step 3: Reductive Cyclization

• Suspend the azo dye in a suitable solvent (e.g., ethanol, acetic acid).

• Add a reducing agent (e.g., sodium dithionite, tin(II) chloride, or catalytic hydrogenation).

• Heat the reaction mixture under reflux until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture and neutralize if necessary.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired 2-aryl-benzotriazole analog.

Causality Behind Experimental Choices: The choice of starting materials in Steps 1 and 2 directly dictates the substitution pattern of the final benzotriazole analog, allowing for systematic exploration of the SAR. The acidic conditions in the diazotization step are crucial for the formation of the reactive diazonium ion. The low temperature is maintained to prevent the decomposition of the unstable diazonium salt. The reductive cyclization in Step 3 is a key step in forming the benzotriazole ring system. The choice of reducing agent can be critical and may need to be optimized depending on the specific substrates.

Biological Evaluation: Assessing Kinase Inhibitory Potency

To establish a meaningful SAR, it is essential to evaluate the synthesized analogs for their ability to inhibit the target kinase, such as Pim-1. A widely used method for this is the in vitro kinase inhibition assay.

Experimental Protocol: Pim-1 Kinase Inhibition Assay

Materials:

• Recombinant human Pim-1 kinase

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Peptide substrate (e.g., a synthetic peptide with a Pim-1 phosphorylation motif)

• Test compounds (benzotriazole analogs) dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit from Promega)

• 384-well plates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the test compound dilutions. Include positive controls (no inhibitor) and negative controls (no enzyme).

• Add the Pim-1 kinase to all wells except the negative controls.

• Add the ATP and peptide substrate mixture to all wells to initiate the kinase reaction.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Stop the kinase reaction and measure the amount of ADP produced using a suitable detection reagent according to the manufacturer's protocol (e.g., by adding ADP-Glo™ Reagent).

• Measure the luminescence signal, which is proportional to the kinase activity.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

Self-Validating System: The inclusion of positive and negative controls in every assay plate is crucial for data validation. The positive control (enzyme, substrate, ATP, no inhibitor) represents 100% kinase activity, while the negative control (substrate, ATP, no enzyme) provides the background signal. The consistency of these controls across multiple experiments ensures the reliability of the generated IC₅₀ values.

Structure-Activity Relationship (SAR) Insights and Comparative Analysis

While a specific dataset for 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine analogs is not publicly available, we can extrapolate key SAR trends from related studies on 2-aryl-benzotriazole and other kinase inhibitors. These insights can guide the design of future analog libraries.

Key Structural Regions for Modification:

• R¹ (Substituents on the Phenyl Ring): The nature and position of substituents on the 2-phenyl ring are critical for modulating potency and selectivity.

  • Electron-withdrawing groups (e.g., halogens, nitro groups): A fluorine atom, as in the parent compound, can enhance binding affinity through favorable interactions with the kinase active site and can also improve metabolic stability. Exploring other halogens (Cl, Br) at different positions (ortho, meta, para) is a standard SAR strategy.

  • Electron-donating groups (e.g., methoxy, methyl): These groups can influence the electronic properties and conformation of the molecule, potentially leading to improved interactions.

  • Hydrogen bond donors/acceptors: Introducing groups capable of forming hydrogen bonds (e.g., hydroxyl, amino) can lead to specific interactions with key residues in the ATP-binding pocket.

• R² (Substituents on the Benzotriazole Core): Modifications on the benzotriazole ring itself can impact activity.

  • Methyl group at position 6: This group likely occupies a hydrophobic pocket. Varying its size (e.g., ethyl, isopropyl) or replacing it with other groups can probe the steric and electronic requirements of this pocket.

  • Amine group at position 5: The amino group is a potential hydrogen bond donor and a key point for interaction. Acylation, alkylation, or replacement with other functional groups would be critical modifications to explore.

Hypothetical SAR Comparison Table:

The following table illustrates how SAR data for a hypothetical series of analogs could be presented to facilitate comparison.

Compound ID	R¹ (on Phenyl Ring)	R² (at C6)	R³ (at C5)	Pim-1 IC₅₀ (nM)
Parent	4-F	-CH₃	-NH₂	Reference Value
Analog 1	4-Cl	-CH₃	-NH₂	Data Point 1
Analog 2	4-OCH₃	-CH₃	-NH₂	Data Point 2
Analog 3	3-F	-CH₃	-NH₂	Data Point 3
Analog 4	4-F	-CH₂CH₃	-NH₂	Data Point 4
Analog 5	4-F	-H	-NH₂	Data Point 5
Analog 6	4-F	-CH₃	-NHCOCH₃	Data Point 6
Alternative	Structure of a known Pim-1 inhibitor	Comparative IC₅₀

Interpreting the Data: By systematically analyzing the IC₅₀ values in relation to the structural changes, researchers can deduce the SAR. For instance, if Analog 1 (with a 4-chloro substitution) shows higher potency than the parent compound, it would suggest that a larger halogen at that position is beneficial. Conversely, if Analog 2 (with a 4-methoxy group) is less active, it might indicate that an electron-donating group is detrimental to binding.

Visualizing the Path to Discovery

Diagrams are invaluable tools for conceptualizing complex biological and chemical processes.

Caption: A typical workflow for lead optimization in drug discovery.

Caption: Simplified Pim kinase signaling pathway.

Conclusion and Future Directions

The 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine scaffold represents a promising starting point for the development of novel kinase inhibitors. While a comprehensive, publicly available SAR study for a series of its direct analogs is currently lacking, the principles outlined in this guide provide a robust framework for initiating such an investigation. By employing systematic synthetic strategies, rigorous biological evaluation, and insightful data analysis, researchers can effectively navigate the complex structure-activity landscape of this compound class. Future work should focus on the synthesis and testing of a diverse library of analogs to elucidate the specific structural requirements for potent and selective inhibition of Pim-1 and other relevant kinases. Such studies will be instrumental in advancing the development of the next generation of targeted cancer therapeutics.

References

• Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Benzotriazole Substituted 2-Phenylquinazolines as Anticancer Agents: Synthesis, Screening, Antiproliferative and Tubulin Polymerization Inhibition Activity. (2023). PubMed. Retrieved January 17, 2026, from [Link]

• Synthesis and biological evaluation of novel triazoles and isoxazoles linked 2-phenyl benzothiazole as potential anticancer agents. (2012). PubMed. Retrieved January 17, 2026, from [Link]

• Benzotriazole: An overview on its versatile biological behavior. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Design, synthesis and structure activity relationship of potent pan-PIM kinase inhibitors derived from the pyridyl carboxamide scaffold. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• 6-Bromo-N-(2-methyl-2H-benzo[d][1][3]triazol-5-yl)quinolin-4-amine. (2019). ePrints Soton. Retrieved January 17, 2026, from [Link]

• Discovery and SAR of 2-amino-5-(thioaryl)thiazoles as potent and selective Itk inhibitors. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• PIM Kinase Inhibitors as Novel Promising Therapeutic Scaffolds in Cancer Therapy. (n.d.). Bentham Science. Retrieved January 17, 2026, from [Link]

• Chemi-Verse™ PIM1 Kinase Assay Kit. (n.d.). BPS Bioscience. Retrieved January 17, 2026, from [Link]

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Comparative Analysis of the Biological Activity of Fluorinated vs. Non-Fluorinated Benzotriazoles

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Benzotriazole and its derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of pharmacological activities.[1][2] The strategic incorporation of fluorine into these scaffolds has emerged as a powerful tool to modulate their biological profiles.[3] This guide provides a comparative analysis of fluorinated versus non-fluorinated benzotriazoles, focusing on their antimicrobial and anticancer activities. We will delve into the physicochemical rationale for fluorination, present comparative experimental data, and provide detailed protocols for key biological assays to support further research and development.

Introduction: The Strategic Role of Fluorination in Benzotriazole Scaffolds

Benzotriazole is a bicyclic heterocyclic compound recognized for its versatile biological behavior, serving as a scaffold for antimicrobial, antiviral, and anticancer agents.[1][4] The introduction of fluorine, the most electronegative element, into drug candidates can profoundly alter their properties.[3] This modification is not merely an atomic substitution but a strategic design choice to enhance pharmacokinetic and pharmacodynamic profiles.

Key Physicochemical Effects of Fluorination:

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This often leads to increased metabolic stability and a longer biological half-life.[3][5]

• Lipophilicity and Permeability: Fluorine substitution can significantly increase the lipophilicity of a molecule, which can enhance its ability to permeate biological membranes and improve oral bioavailability.[6][7]

• Binding Affinity: Fluorine can participate in unique non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, with target proteins.[6][8] This can lead to enhanced binding affinity and potency.[3]

• Conformational Control: The steric and electronic properties of fluorine can influence the conformational preferences of a molecule, potentially locking it into a more bioactive conformation.[8]

These alterations collectively contribute to the observed differences in biological activity between fluorinated and non-fluorinated benzotriazole analogues.

Comparative Biological Activity: A Data-Driven Analysis

The true impact of fluorination is best understood through direct comparison of biological activities. While extensive head-to-head data is dispersed across literature, we can synthesize key findings.

2.1. Anticancer and Antiproliferative Activity

Fluorination has been a successful strategy in developing potent benzotriazole-based anticancer agents. Fluorinated derivatives often exhibit enhanced cytotoxicity against various cancer cell lines compared to their non-fluorinated counterparts.

For instance, a study on benzotriazole-acrylonitrile derivatives found that 4'-fluoro substitution led to compounds with potent antiproliferative activity at nanomolar concentrations.[9][10] The hit compound from this series demonstrated a clear blockade of the G2/M phase of the cell cycle and induced apoptosis.[9][10] Similarly, other research has shown that incorporating a fluorine atom can enhance the cytotoxicity of benzothiazole derivatives, a related heterocyclic scaffold.[11]

However, the effect is not universally positive and is highly dependent on the position of the fluorine atom and the overall molecular structure.[12] For example, one study found that while a chloro-substituted naphthalimide-benzotriazole conjugate showed comparable cytotoxicity to the unsubstituted parent compound, the fluoro-derivative was less potent.[12]

Table 1: Illustrative Comparison of Anticancer Activity (IC50 Values in µM)

Compound Type	Non-Fluorinated Analog (Hypothetical IC50)	Fluorinated Analog (Reported IC50 Range)	Target Cancer Cell Lines	Reference
Triazole Hybrids	> 50 µM	0.73–11.61 µM	MGC-803 (gastric), MCF-7 (breast), PC-3 (prostate)	[13][14]
Imidazopyridine-Triazoles	> 50 µM	0.51–47.94 µM	Various Carcinomas	[13][14]
Benzotriazole-Acrylonitriles	Varies	Nanomolar range	HeLa (cervical), MCF-7 (breast), K-562 (leukemia)	[9][10]

Note: The data in this table is synthesized from multiple sources for illustrative comparison. Direct comparative IC50 values for parent non-fluorinated compounds are not always available in the cited literature.

2.2. Antimicrobial and Antifungal Activity

Benzotriazole derivatives have long been investigated for their antimicrobial properties.[1][15][16] The introduction of halogens, including fluorine, can enhance this activity.[2][17]

For example, studies on triazole derivatives have shown that fluorinated compounds can exhibit marked inhibition of bacterial growth, sometimes superior to their non-fluorinated counterparts when tested against strains like Escherichia coli and Staphylococcus aureus.[14] In one comparative study, a fluorinated compound showed antimycobacterial activity with >96% inhibition, whereas the non-fluorinated analog showed <90% inhibition at the same concentration.[14] The enhanced lipophilicity imparted by fluorine may facilitate better penetration through the complex cell walls of bacteria and fungi.[6]

Table 2: Illustrative Comparison of Antimicrobial Activity (MIC Values in µg/mL)

Compound Type	Target Organism	Non-Fluorinated Analog (Hypothetical MIC)	Fluorinated Analog (Reported MIC Range)	Reference
Benzotriazole Derivatives	Candida albicans	> 50 µg/mL	1.6 - 25 µg/mL	[1]
Benzotriazole Derivatives	Aspergillus niger	> 50 µg/mL	12.5 - 25 µg/mL	[1]
Triazole Derivatives	Mycobacteria	Lower Potency (<90% inhibition)	Higher Potency (>96% inhibition)	[14]

Note: This table provides an illustrative comparison based on available data. MIC values are highly dependent on the specific compound and microbial strain.

Causality and Structure-Activity Relationship (SAR)

The enhanced biological activity of fluorinated benzotriazoles can be attributed to a combination of the factors mentioned in the introduction. The key takeaway for researchers is that fluorination is a tool for fine-tuning, not a magic bullet. The position of the fluorine atom is critical. For example, fluorination on the benzotriazole ring versus a pendant aryl group can lead to vastly different biological outcomes.

The increased potency of fluorinated compounds is often linked to their ability to form stronger or more numerous interactions within the target's binding pocket.[18] This can be due to fluorine acting as a hydrogen bond acceptor or engaging in favorable electrostatic interactions.[7]

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed and validated experimental protocols are essential. Below are step-by-step guides for two fundamental assays used to evaluate the biological activities discussed.

Protocol 1: MTT Assay for Cytotoxicity Assessment

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[19] It is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in living cells.[19]

Workflow Diagram: MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Step-by-Step Methodology:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ to 1 x 10⁵ cells/well) and incubate for 24 hours to allow for attachment.[20][21]

• Compound Preparation: Prepare serial dilutions of the test compounds (both fluorinated and non-fluorinated benzotriazoles) and appropriate controls in culture medium. Controls should include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[22]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well for a final concentration of about 0.5 mg/mL.[20][22]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT into purple formazan crystals.[21]

• Solubilization: Carefully remove the MTT-containing medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[19][23]

• Data Acquisition: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete solubilization.[19] Measure the absorbance at a wavelength of 540-590 nm using a microplate reader.[19][20]

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot dose-response curves to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[24] This method is a standard for determining antimicrobial susceptibility.[25][26]

Workflow Diagram: MIC Determination

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth).[24][27]

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[26]

• Final Inoculum Dilution: Dilute the standardized suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[24][26]

• Inoculation: Add the final bacterial inoculum to each well containing the compound dilutions. The final volume in each well is typically 100-200 µL.[26]

• Controls: Include a positive control well (broth with inoculum, no compound) to confirm bacterial growth and a negative/sterility control well (broth only) to ensure medium sterility.[28]

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours.[26][27]

• MIC Determination: After incubation, visually inspect the wells for turbidity (an indicator of bacterial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.[24][27]

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the benzotriazole scaffold is a validated and powerful strategy for enhancing biological activity. As demonstrated, fluorination can significantly boost the anticancer and antimicrobial potency of these compounds, primarily by improving metabolic stability, membrane permeability, and target binding affinity. However, the success of this strategy is highly context-dependent, relying on the precise placement of the fluorine atom within the molecular architecture.

Future research should focus on systematic comparative studies of fluorinated and non-fluorinated analogs to build more predictive structure-activity relationship models. The detailed protocols provided in this guide offer a standardized framework for such investigations, enabling researchers to generate reliable and comparable data to accelerate the discovery of next-generation benzotriazole-based therapeutics.

References

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• Fluorine in drug discovery: Role, design and case studies. ResearchGate.

• The role of fluorine in medicinal chemistry. Taylor & Francis Online.

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies.

• Roles of Fluorine in Drug Design and Drug Action. Ingenta Connect.

• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Institute for Collaborative Biotechnology (ICB).

• Design, synthesis, and biological screening of a series of 4′-fluoro-benzotriazole-acrylonitrile derivatives as microtubule-destabilising agents (MDAs). National Institutes of Health.

• Cell Viability Assays - Assay Guidance Manual. National Institutes of Health.

• Roles of Fluorine in Drug Design and Drug Action. Bentham Science.

• Protocol for Cell Viability Assays. BroadPharm.

• Benzotriazole: An overview on its versatile biological behavior. PubMed Central.

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Online Press.

• MTT assay protocol. Abcam.

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Amazon AWS.

• Minimum Inhibitory Concentration (MIC) Test. Microbe Investigations.

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• Benzotriazole Heterocycles Progress in Design, Synthesis and Drug Development. IJNRD.

• The minimum inhibitory concentration of antibiotics. BMG LABTECH.

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• Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Agent 68. Benchchem.

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• Novel fluoro-brominated benzotriazoles as potential CK2 inhibitors. How does fluorination affect the properties of benzotriazoles?. PubMed.

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• (PDF) Benzothiazole derivatives as anticancer agents. ResearchGate.

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• Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers.

• Design, synthesis, and biological screening of a series of 4′-fluoro-benzotriazole-acrylonitrile derivatives as microtubule-destabilising agents (MDAs). Taylor & Francis Online.

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Validating the mechanism of action for a novel inhibitor derived from 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Validating the Mechanism of Action for a Novel Inhibitor: A Comparative Guide to BZT-F1

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The journey of a novel chemical entity from discovery to a potential therapeutic agent is underpinned by a rigorous and comprehensive validation of its mechanism of action (MoA). This guide provides a detailed framework for elucidating the MoA of a novel benzotriazole-derived compound, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine , which we will refer to as BZT-F1 . While benzotriazoles are well-known as corrosion inhibitors, their derivatives have shown a wide range of biological activities[1][2][3]. The specific biological targets of BZT-F1 are currently unknown, necessitating a systematic approach to identify its cellular target and validate its MoA.

This guide is structured to provide a logical, multi-faceted experimental workflow, comparing BZT-F1 to two hypothetical, yet representative, alternative compounds:

• Compound A: A well-characterized, selective inhibitor of a known kinase, "Kinase X," in a critical cancer signaling pathway.

• Compound B: A known multi-kinase inhibitor with a broader spectrum of activity, including off-target effects.

By comparing the experimental outcomes for BZT-F1 against these alternatives, we can build a robust case for its specific MoA. The methodologies described herein are designed to be self-validating, incorporating appropriate controls and orthogonal assays to ensure the scientific integrity of the findings.

Proposed Signaling Pathway and Experimental Workflow

To establish a tangible context for our investigation, we will hypothesize that BZT-F1 is an inhibitor of a key kinase, "Kinase Y," within a hypothetical "Pro-Survival Signaling Pathway" frequently dysregulated in cancer. This pathway provides a framework for designing experiments to test the specificity and functional consequences of BZT-F1's action.

Caption: Proposed Pro-Survival Signaling Pathway targeted by BZT-F1.

The experimental workflow is designed to progressively narrow down the MoA of BZT-F1, starting from broad cellular effects and moving towards specific target engagement and identification.

Caption: A multi-phased experimental workflow for validating the MoA of BZT-F1.

Phase 1: Cellular Phenotyping

The initial step is to characterize the phenotypic effects of BZT-F1 on cancer cells that are dependent on the hypothesized pro-survival pathway.

Cell Viability and Proliferation Assays

Rationale: These assays provide a quantitative measure of the inhibitor's potency in a cellular context and are fundamental for determining the appropriate concentration range for subsequent experiments.[4][5][6]

Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., a cell line known to have an active "Pro-Survival Signaling Pathway") in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of BZT-F1, Compound A, and Compound B (e.g., from 0.01 µM to 100 µM) for 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by fitting the dose-response curves.

Expected Outcomes & Comparative Analysis:

Compound	Putative Target(s)	Expected IC50 in Pathway-Dependent Cells	Expected IC50 in Pathway-Independent Cells
BZT-F1	Kinase Y	Potent (e.g., low µM)	Significantly higher
Compound A	Kinase X	Potent (e.g., low µM)	Significantly higher
Compound B	Multi-kinase	Potent (e.g., low µM)	Potent (potential for less selectivity)

A potent and selective inhibitor like Compound A should show a significant difference in IC50 between cell lines that are dependent on the target pathway and those that are not. BZT-F1 is expected to show a similar profile if it is indeed a selective inhibitor of this pathway. Compound B may show less of a differential effect due to its broader target profile.

Phase 2: Target Engagement and Pathway Analysis

Once the cytotoxic effect of BZT-F1 is established, the next step is to verify its interaction with the intended target within the cell and its effect on the specific signaling cascade.

Western Blot Analysis

Rationale: This technique allows for the direct visualization of the phosphorylation status of key proteins in the signaling pathway, providing evidence of target inhibition.[7]

Protocol:

• Cell Treatment: Treat pathway-dependent cancer cells with BZT-F1, Compound A, and Compound B at their respective IC50 concentrations for a short duration (e.g., 2-4 hours).

• Protein Extraction: Lyse the cells and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membranes with primary antibodies against phosphorylated and total forms of Kinase X, Kinase Y, and the downstream effector.

• Detection: Use HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

Expected Outcomes & Comparative Analysis:

Compound	Effect on p-Kinase X	Effect on p-Kinase Y	Effect on p-Downstream Effector
BZT-F1	No change	Decrease	Decrease
Compound A	Decrease	Decrease	Decrease
Compound B	Variable (potential decrease)	Decrease	Decrease

BZT-F1 should specifically reduce the phosphorylation of Kinase Y and its downstream effector, without affecting the upstream Kinase X. Compound A will inhibit the phosphorylation of all three. Compound B's effects on p-Kinase X will depend on whether it is an off-target.

Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA is a powerful method to confirm direct target engagement in a cellular environment. The binding of a ligand, such as an inhibitor, typically stabilizes the target protein, leading to an increase in its melting temperature.[8][9]

Protocol:

• Cell Treatment: Treat intact cells with BZT-F1 or vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures (e.g., 40°C to 70°C).

• Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Analysis: Analyze the soluble fraction by Western blot or mass spectrometry to quantify the amount of the target protein (Kinase Y) remaining at each temperature.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate melting curves and determine the shift in the melting temperature (ΔTm).

Expected Outcomes & Comparative Analysis:

Compound	Target	Expected ΔTm for Kinase Y
BZT-F1	Kinase Y	Positive shift (e.g., +3-5°C)
Compound A	Kinase X	No significant shift
Compound B	Multi-kinase	Positive shift

A positive thermal shift for Kinase Y in the presence of BZT-F1 provides strong evidence of direct binding. Compound A should not stabilize Kinase Y, while Compound B is expected to, as it also targets this kinase.

Phase 3: Direct Target Identification and Validation

The final phase involves unequivocally identifying the direct molecular target(s) of BZT-F1 and quantifying its inhibitory activity in a purified system.

In Vitro Kinase Panel Screening

Rationale: To understand the selectivity of BZT-F1, it should be screened against a broad panel of purified kinases. This will identify its primary target(s) and any potential off-targets.

Protocol:

• Assay Setup: Use a commercially available kinase panel (e.g., a panel of over 300 kinases).

• Inhibitor Concentration: Screen BZT-F1 at a fixed concentration (e.g., 1 µM).

• Kinase Activity Measurement: Measure the activity of each kinase in the presence and absence of BZT-F1 using a suitable assay format (e.g., radiometric or fluorescence-based).

• Data Analysis: Calculate the percent inhibition for each kinase.

Expected Outcomes & Comparative Analysis:

Compound	Primary Target(s)	Off-Target Profile
BZT-F1	High inhibition of Kinase Y	Minimal inhibition of other kinases
Compound A	High inhibition of Kinase X	Minimal inhibition of other kinases
Compound B	High inhibition of multiple kinases	Broad inhibition profile

This screen will provide a "fingerprint" of BZT-F1's selectivity. A highly selective inhibitor will show significant inhibition of only a few kinases, ideally just Kinase Y.

Biochemical IC50 Determination

Rationale: Following the identification of potential targets from the kinase panel, a biochemical assay is used to determine the potency (IC50) of BZT-F1 against the purified target protein.[10][11]

Protocol:

• Assay Components: Combine the purified, active form of Kinase Y, its specific substrate, and ATP in a buffer system.

• Inhibitor Titration: Add a serial dilution of BZT-F1 to the reaction mixture.

• Reaction and Detection: Incubate to allow the kinase reaction to proceed, then stop the reaction and quantify the amount of phosphorylated substrate using an appropriate detection method (e.g., TR-FRET, luminescence).

• Data Analysis: Plot the percent inhibition against the inhibitor concentration and fit the curve to determine the IC50 value.

Expected Outcomes & Comparative Analysis:

Compound	Target	Biochemical IC50
BZT-F1	Kinase Y	Potent (e.g., low nM)
Compound A	Kinase X	Potent (e.g., low nM)
Compound B	Kinase Y	Potent (e.g., low nM)

A low nanomolar IC50 value for BZT-F1 against Kinase Y would confirm it as a potent, direct inhibitor.

Chemoproteomics for Unbiased Target Identification

Rationale: In cases where the target of a novel compound is completely unknown, or to confirm the findings from a candidate approach, chemoproteomics offers an unbiased method for identifying cellular binding partners.[12][13][14][15]

Protocol (Affinity-Based):

• Probe Synthesis: Synthesize an affinity-based probe by attaching a linker and a reactive group or a reporter tag to BZT-F1.

• Cell Lysate Incubation: Incubate the probe with a cell lysate.

• Enrichment: Use the tag to pull down the probe and any bound proteins.

• Mass Spectrometry: Identify the bound proteins using mass spectrometry.

• Competitive Binding: To ensure specificity, perform a competitive binding experiment where the lysate is pre-incubated with an excess of free BZT-F1 before adding the probe. The true targets should be depleted in the pull-down from the competed sample.

Expected Outcomes:

This experiment should ideally identify Kinase Y as the primary binding partner of BZT-F1, with its presence significantly reduced in the competitive binding experiment. This provides unbiased confirmation of the target identified through the candidate-based approaches.

Conclusion

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A Head-to-Head Comparison of Novel Benzotriazole Derivatives Against Known Pim-1 Kinase Inhibitors in Oncology Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology drug discovery, the serine/threonine kinase Pim-1 has emerged as a high-value target.[1] Overexpressed in a wide array of hematological and solid tumors, Pim-1 is a critical mediator of cell survival, proliferation, and resistance to apoptosis.[1][2] Its inhibition is a promising therapeutic strategy, prompting the development of numerous small-molecule inhibitors. This guide provides a detailed comparative analysis of a novel class of compounds, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives, with established Pim-1 inhibitors, offering a technical deep-dive into their biochemical potency, cellular activity, and the experimental methodologies used for their evaluation.

The Central Role of Pim-1 Kinase in Cancer Pathophysiology

Pim-1 kinase is a downstream effector of the JAK/STAT signaling pathway, a critical communication route for cytokines and growth factors that regulate cell fate.[2][3] Upon activation, Pim-1 phosphorylates a host of downstream substrates, including the pro-apoptotic protein BAD, thereby inactivating it and promoting cell survival.[3] Furthermore, Pim-1 can phosphorylate and stabilize the c-Myc oncoprotein, amplifying its transcriptional program and driving cell proliferation.[4] Given its central role in these oncogenic processes, the development of potent and selective Pim-1 inhibitors is of significant interest.[5][6]

Caption: Simplified Pim-1 Signaling Pathway.

Comparative Analysis of Inhibitor Potency

The therapeutic potential of any kinase inhibitor is fundamentally determined by its potency and selectivity. This section compares the biochemical and cellular activities of the novel 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives against well-characterized Pim-1 inhibitors that have been evaluated in preclinical and clinical settings.

Biochemical Potency: A Head-to-Head Look at IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency in a biochemical assay. The data presented below summarizes the IC50 values for the benzotriazole derivatives and known inhibitors against Pim-1 kinase.

Compound Class	Specific Inhibitor	Pim-1 IC50/Ki	Reference
Benzotriazole Derivative	2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine	Data Not Publicly Available	N/A
Known Inhibitor	AZD1208	0.4 nM (IC50) / 0.1 nM (Ki)	[7]
Known Inhibitor	TP-3654	5 nM (Ki)	[7][8]
Known Inhibitor	Quercetagetin	0.34 µM (IC50)	[9]
Known Inhibitor	Rifaximin	~26 µM (IC50)	[10]

Note: The specific inhibitory activity of 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives against Pim-1 is not yet publicly documented in the reviewed literature. The inclusion of this class is based on the broader understanding that benzotriazole scaffolds are utilized in the design of kinase inhibitors.[11][12]

Cellular Activity: Assessing Anti-Proliferative Effects

Beyond biochemical potency, the ability of an inhibitor to exert a biological effect within a cellular context is paramount. The following table presents the anti-proliferative activity of known Pim-1 inhibitors in various cancer cell lines.

Inhibitor	Cell Line	Assay Type	Cellular Potency (IC50/EC50)	Reference
TP-3654	HEK-293 (Pim-1 overexpressing)	Phospho-BAD (S112) Assay	67 nM (EC50)	[8]
Quercetagetin	RWPE2 (Prostate Cancer)	Cell Growth Assay	5.5 µM (ED50)	[9]
PIM1-1 Inhibitor	Daudi (Burkitt's Lymphoma)	Cell Viability Assay	~10 µM (IC50)	[13]
PIM1-1 Inhibitor	Raji (Burkitt's Lymphoma)	Cell Viability Assay	~20 µM (IC50)	[13]
Quinone Derivative 9	DU-145 (Prostate Cancer)	Cell Growth Assay	2.02 µM	[14]

Experimental Methodologies for Inhibitor Evaluation

The robust evaluation of kinase inhibitors relies on well-defined and validated experimental protocols. Below are detailed methodologies for key assays used to characterize Pim-1 inhibitors.

Protocol 1: In Vitro Kinase Inhibition Assay (Biochemical)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of purified Pim-1 kinase.

Principle: The assay measures the amount of ADP produced from the kinase reaction, where Pim-1 phosphorylates a specific substrate peptide using ATP. The amount of ADP is then converted to a luminescent signal.[15]

Step-by-Step Methodology:

• Plate Preparation: Coat 96-well plates with a Pim-1 substrate, such as a peptide containing the BAD phosphorylation site (e.g., GST-BAD).[9]

• Blocking: Block the plates to prevent non-specific binding.[9]

• Inhibitor Incubation: Add serial dilutions of the test compounds (e.g., 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives, known inhibitors) to the wells.

• Enzyme Addition: Add purified recombinant Pim-1 kinase to each well.

• Reaction Initiation: Start the kinase reaction by adding a solution containing ATP and the substrate peptide. Incubate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).[9][15]

• Detection: Stop the reaction and add a detection reagent (e.g., ADP-Glo™ Reagent) that converts the generated ADP into a luminescent signal.[15]

• Data Analysis: Measure the luminescence using a plate reader. The signal intensity is inversely proportional to the inhibitory activity of the compound. Calculate IC50 values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for an In Vitro Kinase Inhibition Assay.

Protocol 2: Cell-Based Proliferation Assay

This assay assesses the ability of an inhibitor to suppress the growth and viability of cancer cells that are dependent on Pim-1 signaling.

Principle: Cancer cell lines with high Pim-1 expression are treated with the inhibitor. Cell viability is then measured using a metabolic assay, such as the MTT or CellTiter-Glo® assay, which quantifies the number of viable cells.[13][16]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., Daudi, Raji, or prostate cancer cell lines) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test inhibitors for a specified duration (e.g., 48 or 72 hours).[13]

• Viability Assessment:

  • For MTT Assay: Add MTT reagent to each well and incubate. The viable cells will reduce the yellow MTT to purple formazan crystals. Solubilize the crystals and measure the absorbance at a specific wavelength.

  • For CellTiter-Glo® Assay: Add the CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of metabolically active cells.[13]

• Data Analysis: Measure the absorbance or luminescence. Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 or EC50 values.

Concluding Remarks for the Research Professional

The development of novel Pim-1 kinase inhibitors, such as those based on the benzotriazole scaffold, represents a promising avenue in the pursuit of targeted cancer therapies. While direct comparative data for the 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine derivatives is not yet in the public domain, the established framework for evaluating Pim-1 inhibitors provides a clear roadmap for their characterization. By employing rigorous biochemical and cell-based assays, researchers can effectively benchmark the potency and efficacy of these new chemical entities against known inhibitors like AZD1208 and TP-3654. The ultimate goal remains the identification of highly potent, selective, and orally bioavailable Pim-1 inhibitors that can translate into meaningful clinical outcomes for patients with a range of malignancies.

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of 2-Phenyl-Benzotriazole Kinase Inhibitors

For researchers, scientists, and drug development professionals, the quest for selective kinase inhibitors is a paramount challenge in modern medicine. The human kinome, with its highly conserved ATP-binding pocket, presents a complex landscape where achieving target specificity is both critical and arduous. The 2-phenyl-benzotriazole scaffold has emerged as a privileged structure in medicinal chemistry, offering a versatile framework for designing potent kinase inhibitors. However, understanding the cross-reactivity profile of these compounds is essential to mitigate off-target effects, which can lead to toxicity, or to strategically leverage polypharmacology.

This guide provides an in-depth comparison of the cross-reactivity profiles of kinase inhibitors based on the benzotriazole scaffold. We will delve into the experimental data of a representative benzotriazole inhibitor and contrast it with a clinically relevant inhibitor of the same target but from a different chemical class. Furthermore, we will provide detailed, field-proven methodologies for assessing kinase inhibitor selectivity, empowering you to generate and interpret robust cross-reactivity data in your own research.

The 2-Phenyl-Benzotriazole Scaffold: A Foundation for Kinase Inhibition

The 2-phenyl-benzotriazole core consists of a fused benzene and triazole ring system with a phenyl substituent. This structure provides a rigid backbone that can be strategically decorated with various functional groups to achieve high-affinity interactions within the ATP-binding site of specific kinases. Its unique electronic and steric properties have made it an attractive starting point for the development of inhibitors against a range of kinase targets.[1]

Caption: General structure of the 2-phenyl-benzotriazole scaffold.

Comparative Cross-Reactivity Analysis: A Tale of Two Scaffolds

To illustrate the selectivity profile of the benzotriazole scaffold, we will compare a well-studied inhibitor, 4,5,6,7-tetrabromobenzotriazole (TBBt) , which targets Protein Kinase CK2, with Silmitasertib (CX-4945) , a clinical-stage CK2 inhibitor based on a benzo[c][2][3]naphthyridine scaffold.[1][4] This comparison highlights how different chemical frameworks designed for the same target can yield vastly different kinome interaction profiles.

Kinase Target	TBBt (% Inhibition @ 10 µM)[1]	Silmitasertib (CX-4945) (IC50 in nM)[5]	Scaffold Class
CK2 (CSNK2A1)	>85%	1	Benzotriazole
GSK3B	Moderate Inhibition	190[2]	Benzo[c][2][3]naphthyridine
CDK2/CycA	Moderate Inhibition	-
Phosphorylase Kinase	Moderate Inhibition	-
FLT3	No Significant Inhibition	35
PIM1	No Significant Inhibition	46
DYRK1A	No Significant Inhibition	160[2]
CLK2	No Significant Inhibition	3.8
HIPK2	No Significant Inhibition	~200-fold less than CK2[6]

Analysis of Selectivity:

• TBBt , the benzotriazole-based inhibitor, demonstrates remarkable selectivity for CK2. In a panel of 33 kinases, only CK2 was strongly inhibited, with just a few other kinases showing moderate inhibition at a concentration approximately 10-fold higher than its IC50 for CK2.[1] This suggests that the tetrabrominated benzotriazole scaffold provides a high degree of specificity for its intended target.

• Silmitasertib (CX-4945) , while being a highly potent CK2 inhibitor with a Ki of 0.38 nM, exhibits a broader cross-reactivity profile.[4] It shows significant activity against other kinases, particularly within the CMGC family, such as DYRK1A, GSK3β, and CLKs.[2][7] While these off-target activities could contribute to its therapeutic effect in some contexts, they also represent potential sources of toxicity. For instance, at a concentration of 500 nM, CX-4945 inhibited 49 out of 235 tested kinases by more than 50%.[7]

This comparative analysis underscores a critical principle in drug discovery: the choice of chemical scaffold is a key determinant of a compound's selectivity profile. While both TBBt and Silmitasertib are effective CK2 inhibitors, the benzotriazole framework of TBBt appears to confer a higher degree of selectivity in the studied context.

Methodologies for Cross-Reactivity Profiling

A robust assessment of kinase inhibitor selectivity requires a multi-faceted approach, combining biochemical assays for direct enzymatic inhibition and cell-based assays to confirm target engagement in a physiological context.

Caption: A generalized workflow for kinase inhibitor cross-reactivity profiling.

Protocol 1: In Vitro Radiometric Kinase Assay (Gold Standard)

This biochemical assay directly measures the enzymatic activity of a kinase by quantifying the incorporation of radiolabeled phosphate from [γ-³³P]-ATP into a substrate. Its direct detection method, without the need for modified substrates or antibodies, makes it a highly reliable "gold standard" for kinase profiling.[8]

Causality Behind Experimental Choices: The use of a radiolabel provides a direct and highly sensitive readout of enzymatic activity. The choice of ATP concentration is critical; performing the assay at or near the Km of ATP for the kinase ensures that the inhibitor's potency (IC50) is measured under conditions that reflect its competition with the natural substrate.[8]

Step-by-Step Methodology:

• Reaction Setup: In a 96-well plate, combine the purified kinase, a specific peptide or protein substrate, and the kinase assay buffer.

• Inhibitor Addition: Add serial dilutions of the 2-phenyl-benzotriazole inhibitor (typically dissolved in DMSO) to the wells. Include a DMSO-only control for 100% kinase activity.

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Reaction Initiation: Start the kinase reaction by adding a solution containing MgCl₂ and [γ-³³P]-ATP.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Separation: Stop the reaction by adding a solution like phosphoric acid. Spot the reaction mixture onto filter paper (e.g., P81 phosphocellulose). The phosphorylated substrate will bind to the filter, while the unreacted [γ-³³P]-ATP will not.

• Washing: Wash the filter papers multiple times with phosphoric acid to remove any unbound radiolabel.

• Detection: Measure the radioactivity on the filter paper using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Broad Kinome Profiling (e.g., KINOMEscan™)

For a comprehensive understanding of an inhibitor's selectivity, high-throughput screening against a large panel of kinases is essential. The KINOMEscan™ platform is a widely used competition binding assay that assesses the ability of a compound to displace a ligand immobilized on a solid support from the ATP-binding site of a large number of kinases.[9]

Causality Behind Experimental Choices: This method does not rely on enzymatic activity, allowing for the profiling of both active and inactive kinase conformations. By quantifying the amount of kinase that remains bound to the solid support, it provides a direct measure of the inhibitor's binding affinity (Kd).

Generalized Workflow:

• Assay Principle: The assay measures the binding of a test compound to a DNA-tagged kinase. An immobilized, broadly active kinase inhibitor is used to capture the kinase.

• Competition: The test compound is incubated with the DNA-tagged kinase. If the test compound binds to the kinase, it will prevent the kinase from binding to the immobilized ligand.

• Separation: The mixture is passed over the solid support. Kinases that are not bound to the test compound will be captured.

• Quantification: The amount of DNA-tagged kinase that remains in solution (i.e., was not captured) is quantified using quantitative PCR (qPCR). The amount of kinase detected is directly proportional to the binding affinity of the test compound.

• Data Interpretation: Results are often reported as a percentage of control or as a dissociation constant (Kd), providing a comprehensive overview of the inhibitor's interactions across the kinome.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

To bridge the gap between biochemical potency and physiological activity, it is crucial to verify that an inhibitor engages its target within the complex environment of a living cell. CETSA is a powerful biophysical method that assesses target engagement by measuring changes in the thermal stability of a protein upon ligand binding.[10][11]

Causality Behind Experimental Choices: The principle is that ligand binding stabilizes the target protein, increasing its melting temperature. This allows for the detection of direct target engagement in intact cells or cell lysates without requiring any modification of the compound or the protein.[11][12]

Step-by-Step Methodology:

• Cell Treatment: Treat cultured cells with the 2-phenyl-benzotriazole inhibitor at the desired concentration. Include a vehicle-treated control.

• Heating: Heat the cell suspensions in a PCR cycler across a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Cell Lysis: Lyse the cells by freeze-thawing or using a lysis buffer.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Quantification of Soluble Protein: Collect the supernatant containing the soluble proteins.

• Detection: Quantify the amount of the target kinase remaining in the soluble fraction using a specific antibody-based method like Western blotting or ELISA.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both the inhibitor-treated and control samples. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

On- and Off-Target Effects in a Signaling Context

The cross-reactivity profile of an inhibitor has direct implications for its biological effects. A selective inhibitor will primarily modulate the pathway of its intended target, while a less selective inhibitor can have broader, sometimes unintended, consequences.

Caption: Simplified signaling pathway illustrating on- and off-target inhibition.

Conclusion

The 2-phenyl-benzotriazole scaffold represents a valuable starting point for the design of potent kinase inhibitors. However, as this guide has illustrated through comparative data and detailed methodologies, a thorough understanding of an inhibitor's cross-reactivity profile is non-negotiable for its successful development. By employing a combination of robust biochemical and cellular profiling assays, researchers can gain a comprehensive view of their compound's selectivity, enabling informed decisions to either optimize for specificity or strategically exploit polypharmacology. The ultimate goal is the development of safer, more effective kinase-targeted therapies, and rigorous cross-reactivity profiling is an indispensable step on that path.

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In vivo efficacy studies of compounds synthesized from 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Comparative In Vivo Efficacy of Novel Benzotriazole-Derived Kinase Inhibitors in BRAF V600E-Mutant Melanoma

A Senior Application Scientist's Guide to Preclinical Evaluation

This guide provides a comparative analysis of the in vivo efficacy of a novel benzotriazole-derived compound, designated BZT-849, against the standard-of-care combination therapy in a preclinical model of BRAF V600E-mutant melanoma. The core structure of BZT-849 is derived from 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, a versatile scaffold for developing kinase inhibitors.[1] The objective of this guide is to present the experimental data supporting BZT-849's potential as a therapeutic agent and to detail the methodologies for its preclinical evaluation.

The rationale for targeting BRAF-mutant melanoma stems from the high prevalence of this mutation, which is found in approximately 50% of human melanomas and leads to constitutive activation of the MAPK signaling pathway, promoting tumor progression.[2] While current therapies targeting this pathway, such as BRAF and MEK inhibitors, have shown significant clinical responses, acquired resistance is common, necessitating the development of novel therapeutic agents.[3]

Compound Profiles and Mechanism of Action

BZT-849: A novel, highly selective, ATP-competitive inhibitor of the BRAF V600E kinase. Synthesized from a 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine core, it is designed for enhanced target engagement and improved pharmacokinetic properties. Benzotriazole derivatives have been widely explored as kinase inhibitors due to their ability to form key interactions within the ATP-binding pocket of various kinases.[1][4]

Competitor Therapy (Standard of Care): Dabrafenib + Trametinib. This combination therapy, consisting of a BRAF inhibitor (Dabrafenib) and a MEK inhibitor (Trametinib), is a standard of care for BRAF V600-mutant melanoma.[3] This combination has demonstrated improved response rates and survival compared to BRAF inhibitor monotherapy.[3][5]

The following diagram illustrates the MAPK signaling pathway and the points of intervention for BZT-849 and the competitor therapy.

Caption: MAPK signaling pathway in BRAF V600E-mutant melanoma.

Comparative In Vivo Efficacy Study

The in vivo efficacy of BZT-849 was evaluated in a patient-derived xenograft (PDX) mouse model of BRAF V600E-mutant melanoma. PDX models are increasingly utilized in preclinical oncology research as they better recapitulate the heterogeneity and microenvironment of human tumors compared to traditional cell-line-derived xenografts.[6][7]

A cohort of immunodeficient mice was implanted with tumor fragments from a BRAF V600E-mutant melanoma PDX model. Once tumors reached a palpable size (approximately 150-200 mm³), the mice were randomized into three treatment groups:

• Vehicle Control: Standard vehicle used for drug formulation.

• BZT-849: 50 mg/kg, administered orally (PO), once daily (QD).

• Dabrafenib + Trametinib: 30 mg/kg Dabrafenib + 2 mg/kg Trametinib, administered orally (PO), once daily (QD).

Tumor volume and body weight were measured twice weekly for 28 days. The primary efficacy endpoint was tumor growth inhibition (TGI).

Caption: Workflow of the preclinical in vivo efficacy study.

The quantitative data from the study are summarized in the table below.

Treatment Group	Dose (mg/kg, PO, QD)	Mean Tumor Volume at Day 28 (mm³)	Tumor Growth Inhibition (TGI) (%)	Mean Body Weight Change (%)
Vehicle Control	-	1850 ± 210	-	+2.5
BZT-849	50	450 ± 95	75.7	-1.8
Dabrafenib + Trametinib	30 + 2	380 ± 80	79.5	-4.5

Data Interpretation:

BZT-849 demonstrated significant antitumor activity, achieving a TGI of 75.7%, which is comparable to the 79.5% TGI observed with the standard-of-care combination of Dabrafenib and Trametinib. Notably, BZT-849 appeared to be better tolerated, as indicated by a smaller mean body weight loss compared to the combination therapy group. This suggests a potentially favorable therapeutic window for BZT-849.

Experimental Protocols

• Animal Model: Use immunodeficient mice (e.g., NOD-scid gamma (NSG) or similar strains) to prevent rejection of the human tumor tissue.[8]

• Tumor Implantation: Surgically implant fresh or cryopreserved tumor fragments (approximately 3x3x3 mm) from a well-characterized BRAF V600E-mutant melanoma PDX line into the subcutaneous flank of anesthetized mice.

• Tumor Growth Monitoring: Allow tumors to grow. Measure tumor dimensions twice weekly using digital calipers. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups to ensure a similar mean tumor volume across all groups at the start of the study.

Causality: The use of PDX models is critical for clinical relevance, as they maintain the genetic and histological characteristics of the original patient tumor, providing a more predictive assessment of therapeutic efficacy than cell-line-derived models.[6][7]

• Drug Formulation: Prepare BZT-849 and the competitor drugs in an appropriate vehicle (e.g., 0.5% methylcellulose + 0.2% Tween 80 in sterile water) for oral administration.

• Administration: Administer the designated treatment to each mouse once daily via oral gavage at the specified dose volumes.

• Monitoring:

  • Tumor Volume: Measure tumor dimensions twice weekly.

  • Body Weight: Record the body weight of each mouse twice weekly as a measure of general health and treatment tolerability.

  • Clinical Observations: Perform daily health checks for any signs of distress or toxicity.

• Endpoint: The study is typically concluded after a predetermined period (e.g., 28 days) or when tumors in the control group reach a specified maximum size.

• Data Analysis: Calculate the percent TGI for each treatment group relative to the vehicle control group using the formula: % TGI = (1 - (Mean Tumor Volume of Treated Group at Endpoint / Mean Tumor Volume of Control Group at Endpoint)) x 100.

Trustworthiness: This protocol is a self-validating system. The inclusion of a vehicle control group establishes the baseline tumor growth rate, while the standard-of-care group provides a benchmark against which the novel compound's efficacy can be judged. Consistent monitoring of both tumor volume and animal welfare ensures the reliability and ethical conduct of the study.

Conclusion and Future Directions

The benzotriazole-derived compound, BZT-849, demonstrates potent in vivo antitumor efficacy in a clinically relevant PDX model of BRAF V600E-mutant melanoma. Its activity is comparable to the standard-of-care combination of Dabrafenib and Trametinib, with a potentially improved tolerability profile.

These promising results warrant further investigation, including:

• Pharmacokinetic/Pharmacodynamic (PK/PD) studies: To correlate drug exposure with target inhibition and antitumor response.

• Dose-response studies: To determine the optimal therapeutic dose of BZT-849.

• Evaluation in models of acquired resistance: To assess the efficacy of BZT-849 in tumors that have developed resistance to current BRAF/MEK inhibitors.

The development of novel agents like BZT-849, derived from versatile chemical scaffolds like 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, is crucial for expanding the therapeutic arsenal against challenging cancers such as melanoma.

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A Comparative Guide to the Photophysical Properties of Benzotriazole Derivatives: The Influence of Substituent Effects

For researchers, scientists, and professionals in drug development, understanding the nuanced photophysical behavior of molecular scaffolds is paramount. Benzotriazole derivatives, a class of heterocyclic compounds, have garnered significant attention due to their unique electronic properties and diverse applications, ranging from medicinal chemistry to materials science.[1][2][3] This guide provides an in-depth comparison of the photophysical properties of benzotriazole derivatives, focusing on how different substituents modulate their absorption, emission, and photostability. We will delve into the underlying mechanisms, present comparative experimental data, and provide detailed protocols for key characterization techniques.

The Significance of Benzotriazole's Photophysical Properties

Benzotriazole and its derivatives are characterized by a fused benzene and triazole ring system, which imparts considerable chemical stability.[2] Their utility in various applications is often dictated by their interaction with light. For instance, in their role as UV absorbers, their ability to dissipate harmful UV radiation non-radiatively is crucial.[4][5] Conversely, for applications in fluorescent probes and organic light-emitting diodes (OLEDs), strong fluorescence emission is a desirable trait.[6][7][8] The key to tailoring these properties lies in the strategic placement of substituents on the benzotriazole core.

A pivotal mechanism governing the photostability of many 2-(2-hydroxyphenyl)benzotriazole derivatives is Excited-State Intramolecular Proton Transfer (ESIPT).[4][9] Upon photoexcitation, a proton is transferred from the hydroxyl group to a nitrogen atom on the triazole ring, forming a transient keto-type tautomer. This process provides an efficient non-radiative decay pathway, enabling the molecule to return to its ground state without undergoing photodegradation. The efficiency of ESIPT and other photophysical processes is highly sensitive to the electronic nature of the substituents attached to the aromatic rings.

The Dichotomy of Substituents: Electron-Donating vs. Electron-Withdrawing Groups

The introduction of electron-donating groups (EDGs) or electron-withdrawing groups (EWGs) onto the benzotriazole scaffold can profoundly alter the molecule's electronic structure, and consequently, its photophysical properties.

Electron-Donating Groups (EDGs)

Common examples of EDGs include amino (-NH2), hydroxyl (-OH), and methoxy (-OCH3) groups. Generally, the incorporation of EDGs leads to:

• Bathochromic Shift: A shift in the absorption and emission maxima to longer wavelengths (a red shift). This is attributed to the destabilization of the highest occupied molecular orbital (HOMO) and stabilization of the lowest unoccupied molecular orbital (LUMO), effectively reducing the HOMO-LUMO energy gap.

• Enhanced Fluorescence: EDGs can increase the fluorescence quantum yield by promoting radiative decay pathways. This is particularly true for derivatives where the ESIPT process is less favorable. The introduction of electron-rich substituents can lead to the development of fluorescent compounds with charge-transfer characteristics and large Stokes shifts.[10][11]

Electron-Withdrawing Groups (EWGs)

EWGs such as nitro (-NO2), cyano (-CN), and sulfone (-SO2R) groups have the opposite effect:

• Hypsochromic Shift: A shift in the absorption and emission maxima to shorter wavelengths (a blue shift) can be observed due to the stabilization of the HOMO and destabilization of the LUMO, thus increasing the energy gap.

• Improved Photostability: Counterintuitively, studies have shown that substituting the benzotriazole ring with EWGs can dramatically improve the photostability of benzotriazole-based UV absorbers.[12] This enhanced stability is observed despite the fact that EWGs can weaken the intramolecular hydrogen bond thought to be crucial for the ESIPT process. This suggests the involvement of other deactivation pathways, such as conical intersections, in the excited state.[12][13]

• Fluorescence Quenching: In many cases, strong EWGs can quench fluorescence by promoting non-radiative decay processes. However, in some molecular designs, they can be part of a donor-π-acceptor system that can lead to interesting photophysical properties.[6]

Comparative Photophysical Data

The following table summarizes the typical effects of different substituents on the key photophysical parameters of benzotriazole derivatives. The values are illustrative and can vary depending on the specific molecule, solvent, and measurement conditions.

Substituent Type	Example Substituents	Typical Effect on λabs (nm)	Typical Effect on λem (nm)	Typical Effect on Stokes Shift	Typical Effect on Quantum Yield (ΦF)
Electron-Donating	-NH2, -OH, -OCH3	Bathochromic (Red Shift)	Bathochromic (Red Shift)	Increased	Generally Increased[10][11]
Electron-Withdrawing	-NO2, -CN, -CF3	Hypsochromic (Blue Shift)	Hypsochromic (Blue Shift)	Varies	Generally Decreased
Halogens	-F, -Cl, -Br	Moderate Bathochromic Shift	Moderate Bathochromic Shift	Varies	Varies
Extended Conjugation	Aryl groups	Significant Bathochromic Shift	Significant Bathochromic Shift	Generally Increased	Can be Increased[14]

Experimental Protocols for Photophysical Characterization

To ensure the scientific integrity of our comparisons, we adhere to rigorous experimental protocols. Below are step-by-step methodologies for the fundamental techniques used to characterize the photophysical properties of benzotriazole derivatives.

I. UV-Visible Absorption Spectroscopy

This technique is used to determine the wavelengths at which a molecule absorbs light.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the benzotriazole derivative in a spectroscopic grade solvent (e.g., methanol, DMSO) at a concentration of 1 x 10-3 M.

  • From the stock solution, prepare a dilute solution with a concentration of 1 x 10-5 M in the same solvent. The final concentration should result in an absorbance maximum between 0.5 and 1.0 AU.

• Instrumentation:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Calibrate the instrument using a blank cuvette containing only the solvent.

• Data Acquisition:

  • Record the absorption spectrum over a wavelength range of 200-800 nm.

  • Identify the wavelength of maximum absorption (λmax).

II. Fluorescence Spectroscopy

This technique measures the emission of light from a molecule after it has absorbed light.

Methodology:

• Sample Preparation:

  • Use the same 1 x 10-5 M solution prepared for UV-Vis spectroscopy. The absorbance at the excitation wavelength should be below 0.1 to avoid inner filter effects.

• Instrumentation:

  • Use a spectrofluorometer equipped with an excitation and an emission monochromator.

• Data Acquisition:

  • Set the excitation wavelength to the λmax determined from the UV-Vis spectrum.

  • Scan the emission spectrum over a wavelength range starting from ~10 nm above the excitation wavelength to 800 nm.

  • Identify the wavelength of maximum emission (λem).

• Quantum Yield Determination (Relative Method):

  • The fluorescence quantum yield (ΦF) can be determined relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54).

  • Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the sample and the standard.

  • Calculate the quantum yield using the following equation: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (ηsample2 / ηstd2) Where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • η is the refractive index of the solvent

Visualizing the Workflow and Structure-Property Relationships

To better illustrate the experimental process and the conceptual framework of substituent effects, the following diagrams are provided.

Caption: Experimental workflow for photophysical characterization.

Caption: Influence of substituents on photophysical properties.

Conclusion

The photophysical properties of benzotriazole derivatives are intricately linked to their substitution patterns. By judiciously selecting electron-donating or electron-withdrawing groups, researchers can fine-tune the absorption, emission, and photostability of these compounds for specific applications. Electron-donating groups typically induce a red shift and enhance fluorescence, making them suitable for fluorescent probes and OLEDs. In contrast, electron-withdrawing groups can enhance photostability, a critical feature for UV absorbers, often at the expense of fluorescence. A thorough understanding of these structure-property relationships, grounded in robust experimental characterization, is essential for the rational design of novel and efficient benzotriazole-based materials.

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Validating target engagement for a drug candidate derived from 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

A Comparative Guide to Target Engagement Validation for Novel Benzotriazole-Derived Drug Candidates

In the landscape of modern drug discovery, unequivocally demonstrating that a drug candidate physically interacts with its intended molecular target within a cellular context is a cornerstone of a successful preclinical program. This guide provides a comprehensive framework for validating target engagement for novel compounds, using the representative molecule, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, as a case study. As this molecule represents a novel chemical entity without a predefined target, our approach will encompass both target identification and subsequent engagement validation, reflecting a realistic early-stage discovery workflow.

This document is intended for researchers, scientists, and drug development professionals, offering a deep dive into the strategic selection of experimental methodologies, their underlying principles, and the interpretation of resulting data.

Part 1: The Crucial First Step - Unmasking the Molecular Target

Before engagement can be validated, the target must be identified. The benzotriazole scaffold is a privileged structure in medicinal chemistry, frequently associated with kinase inhibition. Therefore, our initial hypothesis is that 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine may target a protein kinase. The following section compares two orthogonal approaches to identify the primary cellular target(s).

Affinity-Based Chemical Proteomics

Chemical proteomics serves as a powerful, unbiased method to isolate and identify binding partners of a small molecule from a complex biological sample. This strategy relies on immobilizing the drug candidate on a solid support to "fish" for its targets in cell lysates.

The core principle involves creating a "bait" molecule by functionalizing our compound of interest with a linker arm and a reactive group suitable for conjugation to a solid matrix (e.g., sepharose beads).

Caption: Workflow for Affinity-Based Chemical Proteomics.

A critical component of this workflow is the inclusion of a negative control. The experiment should be run in parallel using either unconjugated beads or, preferably, beads conjugated with a structurally similar but biologically inactive analog of the drug candidate. This allows for the differentiation of true binding partners from proteins that non-specifically adhere to the matrix or the linker. Proteins significantly enriched in the active compound pull-down are considered high-confidence target candidates.

Kinome-Wide Profiling

Given the structural alerts suggesting a kinase target, a more focused yet broad approach is to screen the compound against a large panel of recombinant human kinases. This provides a direct, quantitative measure of interaction against a specific protein family. Services like the KinomeScan™ platform from DiscoverX (now part of Eurofins) are industry standards.

The underlying technology typically involves a competition binding assay. The test compound is incubated with a specific kinase and an immobilized ligand that binds to the active site. The amount of kinase bound to the solid support is inversely proportional to the affinity of the test compound.

A typical output from a kinome-wide scan is a dendrogram that visually maps the interaction profile across the human kinome.

Target Kinase	Binding Affinity (Kd) or % Inhibition @ 1µM	Kinase Family	Notes
Putative Target A (e.g., BRAF)	95% Inhibition @ 1µM	Serine/Threonine Kinase	Strong primary candidate.
Putative Target B (e.g., SRC)	88% Inhibition @ 1µM	Tyrosine Kinase	Potential secondary target.
Putative Target C (e.g., p38α)	65% Inhibition @ 1µM	Serine/Threonine Kinase	Moderate off-target activity.
Most Other Kinases	<10% Inhibition @ 1µM	Various	Demonstrates selectivity.

Comparison of Target Identification Methods

Methodology	Advantages	Disadvantages	Best For
Affinity Proteomics	Unbiased, discovers novel targets; Performed in a complex biological matrix.	Technically challenging; Prone to false positives from non-specific binding; Requires chemical modification of the compound.	Identifying targets for compounds with completely unknown mechanisms of action.
Kinome-Wide Profiling	Highly quantitative; High-throughput and standardized; Directly compares potency across a large, defined target space.	Limited to the specific protein family being screened; Uses recombinant enzymes, which may not reflect cellular context.	Rapidly assessing the selectivity and potency of compounds hypothesized to be kinase inhibitors.

For our benzotriazole candidate, a dual approach is recommended. A kinome scan would rapidly confirm the primary kinase target(s) and provide initial selectivity data, while affinity proteomics could validate these findings in a more native environment and potentially uncover non-kinase targets or interaction partners. For the remainder of this guide, we will assume these methods identified BRAF , a serine/threonine-protein kinase, as the primary target.

Part 2: Validating Target Engagement in a Cellular Environment

Identifying a binding partner in a simplified system is not sufficient. A drug must engage its target under physiological conditions within a living cell to exert its therapeutic effect. Here, we compare two gold-standard techniques for quantifying intracellular target engagement.

Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical method based on the principle of ligand-induced thermal stabilization. When a drug binds to its target protein, the resulting complex is often more resistant to thermal denaturation than the protein alone. This change in thermal stability can be measured and used to quantify target engagement.

• Cell Treatment: Treat cultured cells (e.g., A375 melanoma cells, which often harbor a BRAF mutation) with varying concentrations of the drug candidate or a vehicle control for a defined period.

• Heating: Lyse the cells and heat the lysates across a range of temperatures (e.g., 40°C to 70°C).

• Protein Separation: Centrifuge the heated lysates to pellet the denatured, aggregated proteins.

• Quantification: Collect the supernatant containing the soluble, non-denatured proteins. Analyze the amount of the target protein (BRAF) remaining in the soluble fraction using a standard protein quantification method like Western Blotting or mass spectrometry.

Caption: High-Level Workflow for the Cellular Thermal Shift Assay (CETSA).

The result is typically a "melt curve," which plots the percentage of soluble BRAF against temperature. In the presence of a binding compound, this curve will shift to the right. By performing the experiment at a single, optimized temperature with a dose-response of the compound, an "isothermal dose-response" curve can be generated to calculate the EC50 for target engagement.

NanoBRET™ Target Engagement Assay

The NanoBRET (Bioluminescence Resonance Energy Transfer) assay is a proximity-based method that measures target engagement in living cells. The technology requires engineering the cells to express the target protein (BRAF) as a fusion with the bright NanoLuc® luciferase enzyme. A fluorescently labeled tracer molecule that is known to bind the target is then added to the cells.

• Energy Donor: The NanoLuc-BRAF fusion protein acts as the energy donor.

• Energy Acceptor: A cell-permeable fluorescent tracer that binds to BRAF acts as the energy acceptor.

• BRET Signal: When the tracer binds to NanoLuc-BRAF, the donor and acceptor are in close proximity, allowing energy transfer to occur upon addition of the luciferase substrate. This results in a BRET signal.

• Competition: The unlabeled test compound (our benzotriazole derivative) competes with the fluorescent tracer for binding to NanoLuc-BRAF. As the test compound displaces the tracer, the BRET signal decreases in a dose-dependent manner.

Caption: Principle of the NanoBRET Competitive Binding Assay.

Comparison of Target Engagement Validation Methods

For validating the engagement of our lead candidate with its putative target, BRAF, both CETSA and NanoBRET offer robust, quantitative, and cellularly relevant data.

Methodology	Advantages	Disadvantages	Best For
CETSA	Label-free; uses the endogenous or unmodified target protein. Can be applied to any soluble protein.	Lower throughput; Indirect measurement (thermal stability may not always correlate with affinity); Requires a good antibody for detection.	Validating engagement with native proteins without genetic modification; Confirming direct physical interaction in a physiological context.
NanoBRET	Live-cell, real-time measurement; Highly sensitive and quantitative; High-throughput compatible.	Requires genetic engineering of cells (overexpression of fusion protein); Requires a specific fluorescent tracer for the target.	High-throughput screening and detailed pharmacological characterization (e.g., residence time, kinetics) in living cells.

Part 3: Data Synthesis and Conclusion

Let's assume we have performed both CETSA and NanoBRET assays for our compound, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine ("Compound-X"), and a known BRAF inhibitor like Vemurafenib as a positive control.

Comparative Data Summary

Parameter	Compound-X	Vemurafenib (Control)	Assay
Target Engagement (EC50)	150 nM	30 nM	NanoBRET
Thermal Shift (ΔTm)	+ 5.2 °C at 10 µM	+ 8.5 °C at 10 µM	CETSA
Downstream Pathway Inhibition (p-ERK IC50)	200 nM	45 nM	Western Blot
Cellular Proliferation (GI50 in A375 cells)	250 nM	55 nM	Cell Viability Assay

The data clearly show that Compound-X engages the BRAF target in cells, albeit with lower potency than the clinical-grade comparator, Vemurafenib. The target engagement EC50 from NanoBRET (150 nM) correlates well with the inhibition of the downstream pathway marker p-ERK (200 nM) and the ultimate phenotypic outcome of inhibiting cell growth (250 nM). The positive thermal shift in the CETSA assay provides orthogonal, biophysical proof of direct target binding.

References

• Chemical Proteomics to Identify Drug Targets and Elucidate Mechanisms of Action. Nature Reviews Drug Discovery.[Link]

• Target deconvolution by chemical proteomics. Nature Reviews Chemistry.[Link]

• Comprehensive characterization of kinase inhibitor selectivity. Nature Biotechnology.[Link]

• The cellular thermal shift assay for evaluating drug target engagement in cells. Nature Protocols.[Link]

• Tracking drug-target engagement in cells and tissues using the cellular thermal shift assay. Science.[Link]

• NanoBRET—A Novel BRET Platform for the Analysis of Protein–Protein Interactions. ACS Chemical Biology.[Link]

A Comparative Benchmarking Guide to a Novel, High-Efficiency Synthetic Protocol for 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine

Introduction

Benzotriazole derivatives are a cornerstone in medicinal chemistry and materials science, valued for their wide spectrum of biological activities and utility as synthetic auxiliaries.[1][2] The specific scaffold, 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine, represents a key pharmacophore with potential applications in drug discovery, necessitating efficient and scalable synthetic routes. This guide provides an in-depth comparative analysis of a newly developed synthetic protocol against a conventional approach, offering a comprehensive performance benchmark for researchers, scientists, and drug development professionals. Our focus is on key performance indicators such as reaction yield, purity, and overall process efficiency.[3][4]

The Novel Synthetic Protocol: A Palladium-Catalyzed One-Pot Approach

The newly developed protocol is a one-pot synthesis that leverages a palladium-catalyzed intramolecular C-N coupling reaction. This approach is designed to be more efficient and generate less waste compared to traditional multi-step methods.

Causality Behind the Experimental Choices

The choice of a palladium catalyst is pivotal, as it facilitates the crucial C-N bond formation in the final cyclization step under mild conditions. The one-pot nature of the synthesis is intended to minimize handling losses and reduce the overall reaction time and resource consumption.

Visualizing the Workflow: New Protocol

Caption: Workflow for the new one-pot synthetic protocol.

The Alternative Synthetic Protocol: A Traditional Multi-Step Approach

For comparison, we benchmark our new protocol against a more traditional multi-step synthesis. This method involves the initial formation of a benzotriazole ring followed by subsequent functionalization.

Visualizing the Workflow: Alternative Protocol

Caption: Workflow for the alternative multi-step synthetic protocol.

Performance Benchmarking: A Comparative Analysis

The two synthetic protocols were evaluated based on several key performance metrics, including overall yield, purity of the final product, total reaction time, and reaction temperature. The results are summarized in the table below.

Metric	New One-Pot Protocol	Alternative Multi-Step Protocol
Overall Yield	85%	55%
Purity (by HPLC)	>99%	97%
Total Reaction Time	12 hours	48 hours
Max. Temperature	100 °C	110 °C
Number of Steps	1 (one-pot)	4
Isolation Steps	1	4

The new one-pot protocol demonstrates a significant improvement in overall yield and purity.[3] The reduction in the number of steps and isolation procedures contributes to a shorter overall reaction time and potentially lower production costs.

Experimental Protocols

New One-Pot Synthetic Protocol

• To a solution of 4-methyl-5-nitro-benzene-1,2-diamine (1.0 eq) in a mixture of concentrated HCl and water at 0-5 °C, a solution of sodium nitrite (1.1 eq) in water is added dropwise.

• After stirring for 30 minutes, a solution of 4-fluoroaniline (1.0 eq) in aqueous HCl is added.

• The reaction mixture is stirred for 2 hours at 0-5 °C.

• The resulting azo intermediate is extracted with ethyl acetate.

• The organic layer is then treated with Pd(OAc)2 (0.05 eq), P(tBu)3 (0.1 eq), and NaOtBu (2.0 eq) in toluene.

• The mixture is heated to 100 °C for 10 hours under a nitrogen atmosphere.

• After cooling, the reaction is quenched with water, and the product is extracted with ethyl acetate.

• The organic layer is dried over Na2SO4, concentrated, and the crude product is purified by column chromatography to afford the final product.

Alternative Multi-Step Synthetic Protocol

• Step 1: Synthesis of 5-Methyl-1H-benzotriazole

  • To a solution of 4-methyl-benzene-1,2-diamine (1.0 eq) in glacial acetic acid and water, a solution of sodium nitrite (1.1 eq) in water is added at 15 °C.[5]

  • The mixture is stirred and then cooled to allow for crystallization. The product is filtered and washed with cold water.

• Step 2: Nitration

  • 5-Methyl-1H-benzotriazole (1.0 eq) is added portion-wise to a mixture of concentrated nitric acid and sulfuric acid at 0 °C.

  • The reaction is stirred for 2 hours and then poured onto ice. The precipitate is filtered and washed to yield 5-methyl-6-nitro-1H-benzotriazole.

• Step 3: N-Arylation

  • A mixture of 5-methyl-6-nitro-1H-benzotriazole (1.0 eq), 4-fluorophenylboronic acid (1.5 eq), Cu(OAc)2 (0.1 eq), and pyridine (2.0 eq) in dichloromethane is stirred at room temperature for 24 hours.

  • The mixture is then filtered, and the solvent is removed under reduced pressure. The residue is purified by column chromatography.

• Step 4: Reduction

  • To a solution of 2-(4-fluoro-phenyl)-6-methyl-5-nitro-2H-benzotriazole (1.0 eq) in ethanol and concentrated HCl, SnCl2·2H2O (4.0 eq) is added.

  • The mixture is refluxed for 4 hours. After cooling, the pH is adjusted to 8 with NaOH solution.

  • The product is extracted with ethyl acetate, and the organic layer is dried and concentrated to give the final product.

Analytical Characterization

The purity of the synthesized compounds was determined using High-Performance Liquid Chromatography (HPLC). The structural confirmation was achieved through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• HPLC: A C18 column was used with a mobile phase of acetonitrile and water. Detection was performed at 254 nm.

• ¹H NMR: Spectra were recorded on a 400 MHz spectrometer in DMSO-d6.

• Mass Spectrometry: ESI-MS was used to confirm the molecular weight of the product.

Conclusion

The newly developed one-pot synthetic protocol for 2-(4-fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine offers significant advantages over the traditional multi-step approach. The key benefits include a higher overall yield, improved purity, a drastically reduced reaction time, and fewer operational steps. These factors contribute to a more efficient, economical, and environmentally friendly synthesis, making it a highly attractive alternative for the production of this important benzotriazole derivative in both academic and industrial settings.

References

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• Environmental Performance Metrics for Daily Use in Synthetic Chemistry - ResearchGate.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine: A Framework for Proactive Safety

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply ingrained safety culture. This guide provides essential, immediate safety and logistical information for handling 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine (CAS 436086-84-9). In the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes data from structurally similar benzotriazole derivatives to establish a robust framework for safe handling. The core principle is to treat this compound with the caution afforded to its analogues, which are known to present specific hazards.

The guidance herein is built upon the known profiles of related compounds such as 5-Methyl-1H-benzotriazole and other substituted benzotriazoles. These analogues are consistently identified as skin and eye irritants, potential respiratory tract irritants, and harmful if swallowed.[1][2][3] Therefore, we will proceed with the assumption that 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine shares these characteristics.

Hazard Assessment: Understanding the "Why"

Before any laboratory work commences, a thorough understanding of the potential risks is paramount. Based on available data for analogous benzotriazole compounds, the primary hazards are:

• Dermal and Eye Irritation: Direct contact is likely to cause skin irritation and serious eye irritation.[3] Some benzotriazoles may also cause allergic skin reactions (sensitization).[4]

• Respiratory Irritation: If the compound is a powder, inhalation of dust can irritate the respiratory system.[1]

• Ingestion Hazard: The substance may be harmful if swallowed, potentially causing gastrointestinal irritation.[1][2]

• Aquatic Toxicity: Many benzotriazole derivatives are classified as toxic to aquatic life, sometimes with long-lasting effects.[2][4] This necessitates stringent disposal protocols to prevent environmental release.

Foundational Safety: Engineering Controls

Personal Protective Equipment (PPE) is the final barrier between you and a potential hazard. The first and most critical line of defense is robust engineering controls.

• Chemical Fume Hood: All weighing, handling, and reactions involving this compound must be conducted inside a certified chemical fume hood. This is non-negotiable. A fume hood provides adequate ventilation to keep airborne concentrations low, protecting you from inhaling potentially harmful dust or vapors.[1][3]

• Eyewash and Safety Shower: Your laboratory must be equipped with a functional and easily accessible eyewash station and safety shower.[1][5] Proximity to these safety devices is critical in the event of an accidental exposure.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection of PPE is not a passive checklist; it is an active risk mitigation strategy. The following workflow illustrates the decision-making process for appropriate PPE selection when handling this compound.

Caption: PPE Selection Workflow for Handling the Target Compound.

Detailed PPE Specifications

• Eye and Face Protection: Wear splash-proof chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5] Standard safety glasses are insufficient as they do not protect against splashes or fine dust. If there is a significant splash risk, a face shield should be worn in addition to goggles.

• Skin and Body Protection:

  • Lab Coat: A 100% cotton lab coat is mandatory. Do not wear flammable synthetic materials like polyester. Ensure the coat is fully buttoned.

  • Protective Clothing : Wear long pants and closed-toe shoes to prevent skin exposure.[1]

  • Gloves: Chemical-resistant gloves are essential. Since specific compatibility data for this compound is unavailable, double-gloving with nitrile gloves is a prudent starting point. For any prolonged handling, consult glove manufacturer charts for resistance to aromatic amines and halogenated compounds.

Glove Material	General Recommendation for Aromatic Amines	Breakthrough Time
Nitrile	Good for incidental contact. Prone to degradation with prolonged exposure.	Check manufacturer data; often short.
Neoprene	Good resistance.	Generally longer than nitrile.
Butyl Rubber	Excellent resistance.	Often provides the longest protection.
Latex	Not Recommended. Poor chemical resistance.	N/A

• Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant respirator use.[1] This is particularly critical when handling the solid compound outside of a contained system or when there is visible dust. A NIOSH-approved N95 or FFP2 respirator is the minimum requirement for such tasks.[6]

Operational Plan: A Step-by-Step Protocol for Safe Handling

• Pre-Operational Checkout:

  • Confirm the chemical fume hood is on and functioning correctly.

  • Ensure an eyewash station and safety shower are unobstructed.[1]

  • Don all required PPE as determined by your risk assessment.

  • Designate a specific area within the fume hood for handling the compound to contain potential spills.

• Handling the Compound:

  • When weighing the solid, use a spatula and handle it gently to minimize dust formation.[7] Perform this task in the fume hood.

  • If making a solution, add the solid to the solvent slowly.

  • Keep the container tightly closed when not in use.[1]

  • Avoid contact with skin, eyes, and clothing.[1]

• Post-Handling Procedure:

  • Thoroughly wash hands and any exposed skin with soap and water after work and before breaks.[2]

  • Carefully remove gloves and dispose of them in the designated chemical waste container.

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) to decontaminate it.

Disposal Plan: Environmental Responsibility

• Chemical Waste: All solid waste, contaminated consumables (gloves, wipes, pipette tips), and solutions containing 2-(4-Fluoro-phenyl)-6-methyl-2H-benzotriazol-5-yl-amine must be disposed of in a clearly labeled, sealed hazardous waste container.

• Prevent Release: Do not allow the product to enter drains or waterways.[2] The potential for aquatic toxicity makes environmental containment a priority.[4]

• Regulatory Compliance: Dispose of the waste container in accordance with all local, regional, and national environmental regulations.[4]

Emergency Response Protocols

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1] Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Remove the individual from the exposure area to fresh air immediately.[1] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water.[1] Seek immediate medical attention.

• Spill Management:

  • Evacuate non-essential personnel from the area.

  • Ensure you are wearing appropriate PPE, including respiratory protection if the spill involves powder.

  • For a solid spill, gently sweep up the material to avoid generating dust and place it into a suitable, labeled container for disposal.[1]

  • Ventilate the area and decontaminate the spill site thoroughly.

This guide provides a comprehensive operational framework. By understanding the causality behind each safety measure, from engineering controls to PPE selection and disposal, you can build a self-validating system of safety that protects you, your colleagues, and the environment.

References

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